di-Ammonium hydrogen citrate

Core Science & Biosynthesis

di-Ammonium hydrogen citrate synthesis protocol

An In-Depth Technical Guide to the Synthesis of di-Ammonium Hydrogen Citrate

This guide provides a comprehensive, technically detailed protocol for the synthesis of di-Ammonium hydrogen citrate (DAHC). Designed for researchers, chemists, and professionals in drug development, this document moves beyond a simple recitation of steps to offer a deeper understanding of the underlying chemical principles, safety considerations, and process optimization parameters. Our methodology is grounded in established chemical literature and industrial practices to ensure reliability, reproducibility, and safety.

Introduction and Significance

Di-Ammonium hydrogen citrate (CAS No. 3012-65-5), the dibasic ammonium salt of citric acid, is a white crystalline powder with the molecular formula C₆H₁₄N₂O₇.[1][2] It is highly soluble in water and finds extensive application across various scientific and industrial domains.[2] In the pharmaceutical industry, it serves as a crucial excipient, acting as a pH adjuster and buffering agent to ensure the stability of drug formulations.[3] Its utility extends to analytical chemistry as a reagent for determining phosphate in fertilizers, in rust-proofing, and as a chelating agent for metal ions.[1][4] Given its broad applicability, a thorough understanding of its synthesis is invaluable for laboratory and industrial chemists.

Reaction Mechanism and Stoichiometry

The synthesis of di-Ammonium hydrogen citrate is fundamentally an acid-base neutralization reaction. Citric acid (C₆H₈O₇) is a weak tricarboxylic acid. The reaction involves the neutralization of two of its three carboxylic acid protons by two molar equivalents of a base, typically ammonia (NH₃) or its aqueous form, ammonium hydroxide (NH₄OH).[5][6]

The balanced chemical equation for the reaction is:

C₆H₈O₇ + 2 NH₃ → (NH₄)₂HC₆H₅O₇

This stoichiometry is the cornerstone of the synthesis, dictating the precise molar ratios of reactants required for maximizing product yield and purity. The reaction is exothermic, releasing a significant amount of heat, which necessitates careful temperature control during the addition of the ammonia source.[7][8]

Caption: Acid-base neutralization of citric acid with ammonia.

Critical Safety and Handling Protocols

Adherence to safety protocols is non-negotiable. Di-Ammonium hydrogen citrate is classified as a substance that causes serious eye irritation and may cause skin and respiratory irritation.[9]

• Personal Protective Equipment (PPE): Always wear safety goggles with side shields, a laboratory coat, and nitrile gloves.[9][10]

• Ventilation: Conduct the synthesis in a well-ventilated laboratory or under a fume hood, especially during the addition of ammonia, to avoid inhaling vapors.

• Handling: Avoid creating dust when handling the final product.[11] In case of contact, wash skin thoroughly with soap and water. For eye contact, rinse cautiously with water for at least 15 minutes.

• Incompatible Materials: Avoid contact with strong oxidizing agents, with which it can react violently.[9][11]

Detailed Laboratory Synthesis Protocol

This protocol is designed for a laboratory scale and is based on methods described in chemical synthesis literature.[7][12]

Materials and Equipment:

• Citric Acid (Anhydrous, ACS Grade)

• Ammonium Hydroxide (28-30% solution) or Liquid Ammonia

• Deionized Water

• Reaction vessel (glass beaker or flask) with magnetic stirring

• Hotplate/stirrer

• pH meter or pH indicator strips

• Ice bath

• Buchner funnel and vacuum flask

• Drying oven

Step-by-Step Procedure:

• Prepare Citric Acid Solution: In the reaction vessel, dissolve citric acid in deionized water to create a 40-60% (w/v) solution. For example, dissolve 50 g of citric acid in deionized water and bring the final volume to 100 mL.

• Initial Heating: Gently heat the solution to 40-60°C while stirring to ensure the complete dissolution of the citric acid.[7]

• Ammonia Addition (Critical Step):

  • Begin slowly adding the ammonium hydroxide solution dropwise to the warm, stirring citric acid solution.

  • This reaction is exothermic. Monitor the temperature closely and maintain it below 75°C to prevent unwanted side reactions or boiling.[7] Use an ice bath to cool the reaction vessel as needed.

• pH Monitoring and Adjustment:

  • Continuously monitor the pH of the solution.

  • Continue adding the ammonia source until the pH of the solution stabilizes within the target range of 4.5 - 5.5.[7][12] This endpoint indicates the formation of the dibasic salt.

• Crystallization:

  • Once the target pH is reached, stop the addition of ammonia and turn off the heat.

  • Cool the reaction mixture to below 30°C, and then further cool in an ice bath to induce crystallization.[7] A large quantity of white crystals will precipitate out of the solution.

• Isolation:

  • Isolate the crystals by vacuum filtration using a Buchner funnel.

  • Wash the collected crystals with a small amount of cold deionized water to remove any unreacted starting materials.

• Drying:

  • Transfer the crystalline product to a drying dish.

  • Dry the di-Ammonium hydrogen citrate in an oven at 60-70°C for 45-60 minutes, or until a constant weight is achieved.[12]

• Storage: Store the final product in a tightly sealed container in a cool, dry place.[2][13]

Caption: Step-by-step experimental workflow for DAHC synthesis.

Process Parameters and Optimization

The yield and purity of the final product are highly dependent on the precise control of several key parameters.

Parameter	Recommended Range	Rationale & Impact on Synthesis
Citric Acid Concentration	40% - 60% (w/v)	Higher concentration facilitates crystallization and reduces water volume, improving efficiency.[7][12]
Reaction Temperature	< 75°C	The reaction is exothermic. Exceeding this temperature can lead to decomposition or unwanted byproducts.[7]
Final pH	4.5 - 5.5	This pH range ensures the formation of the dibasic salt. A lower pH indicates incomplete reaction, while a higher pH could lead to the formation of triammonium citrate.[7][12]
Crystallization Temperature	< 30°C	Lower temperatures increase the yield by reducing the solubility of the product in the mother liquor.[7]
Drying Temperature	60°C - 70°C	Sufficient to remove residual moisture without causing thermal decomposition of the product. The melting point is ~185°C.[2][13]

Conclusion

The synthesis of di-Ammonium hydrogen citrate via the neutralization of citric acid with an ammonia source is a robust and scalable process. By carefully controlling reaction parameters—particularly temperature and pH—researchers and drug development professionals can reliably produce a high-purity product suitable for a wide range of applications. The self-validating nature of this protocol, grounded in precise pH and temperature control, ensures consistent and reproducible outcomes.

References

• NEW ALLIANCE FINE CHEM PVT LTD. (n.d.). DIAMMONIUM CITRATE. Retrieved from [Link]

• ibresco. (n.d.). di-Ammonium hydrogen citrate. Retrieved from [Link]

• Kands. (2024, April 23). How Do You Make Ammonium Citrate? Retrieved from [Link]

• SYNTHETIKA. (n.d.). di-Ammonium hydrogen citrate. Retrieved from [Link]

• Google Patents. (n.d.). CN104311412A - Production method of diammonium hydrogen citrate.

• Reddit. (2021, June 7). What are the products from reacting ammonia solution with citric acid? Retrieved from [Link]

• Carl ROTH. (2024, March 2). Safety Data Sheet: di-Ammonium hydrogen citrate. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: di-Ammonium hydrogen citrate. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Potential of Diammonium Hydrogen Citrate as a Food Additive. Retrieved from [Link]

• Mercateo. (n.d.). Safety Data Sheet: di-Ammonium hydrogen citrate. Retrieved from [Link]

• Loba Chemie. (n.d.). di-AMMONIUM HYDROGEN CITRATE 98% Extra Pure. Retrieved from [Link]

• Google Patents. (n.d.). CN104447287A - Preparation method of diammonium hydrogen citrate.
• Google Patents. (n.d.). WO2000034551A1 - Cleaning solutions containing citric acid and uses thereof.

• PubMed Central. (n.d.). Structures of disodium hydrogen citrate monohydrate... and diammonium sodium citrate... Retrieved from [Link]

• PubChem. (n.d.). Diammonium Citrate. Retrieved from [Link]

Sources

• 1. di-Ammonium hydrogen citrate - SYNTHETIKA [synthetikaeu.com]
• 2. Diammonium Citrate Manufacturer, Supplier, Exporter [edta-chelate.com]
• 3. Diammonium hydrogen citrate (3012-65-5) at Nordmann - nordmann.global [nordmann.global]
• 4. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 5. reddit.com [reddit.com]
• 6. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CN104311412A - Production method of diammonium hydrogen citrate - Google Patents [patents.google.com]
• 8. WO2000034551A1 - Cleaning solutions containing citric acid and uses thereof - Google Patents [patents.google.com]
• 9. carlroth.com:443 [carlroth.com:443]
• 10. static.mercateo.com [static.mercateo.com]
• 11. carlroth.com [carlroth.com]
• 12. CN104447287A - Preparation method of diammonium hydrogen citrate - Google Patents [patents.google.com]
• 13. newalliance.co.in [newalliance.co.in]

di-Ammonium hydrogen citrate crystal structure analysis

An In-Depth Technical Guide to the Crystal Structure Analysis of Di-Ammonium Hydrogen Citrate

Authored by: A Senior Application Scientist

Introduction: The Molecular Blueprint of a Multifunctional Excipient

Di-Ammonium hydrogen citrate, with the chemical formula (NH₄)₂HC₆H₅O₇, is an ammonium salt of citric acid that presents as a white, crystalline solid.[1][2][3] Its utility spans multiple industries, where it functions as a buffering agent, a complexing agent for metal ions, and a nutrient source in biotechnological applications.[3][4] In the pharmaceutical sector, where precise control over the physical and chemical properties of every component is paramount, di-Ammonium hydrogen citrate is valued as an excipient. Its performance in a formulation—influencing factors such as drug solubility, stability, and bioavailability—is intrinsically linked to its solid-state structure.

The analysis of a compound's crystal structure provides the definitive three-dimensional arrangement of atoms. This knowledge is not merely academic; it is the foundation upon which we can understand and predict a material's behavior. For drug development professionals, understanding the crystal structure is critical for identifying and controlling polymorphism, ensuring batch-to-batch consistency, and designing robust formulations with predictable dissolution and stability profiles. This guide provides a comprehensive overview of the principles, methodologies, and detailed interpretation of the crystal structure of di-Ammonium hydrogen citrate, grounding theoretical concepts in practical, field-proven applications.

Foundational Principles of X-ray Crystallography

The determination of a crystal structure relies on the interaction of X-rays with the ordered arrangement of atoms in a crystalline solid. The underlying principles are fundamental to interpreting the data correctly.

The Nature of Crystalline Solids

A crystalline solid is characterized by a highly ordered, repeating arrangement of atoms, ions, or molecules. This repeating unit, known as the unit cell , is the fundamental building block of the entire crystal lattice. The symmetry operations (like rotation, reflection, and inversion) that describe the arrangement of molecules within the unit cell and the lattice are mathematically defined by one of 230 possible space groups . The determination of the unit cell dimensions and the space group is the first major step in solving a crystal structure.

The Bragg Law: Decoding Diffraction

When a beam of monochromatic X-rays strikes a crystal, the waves are scattered by the electrons of the atoms. In a crystalline material, the regularly spaced planes of atoms cause the scattered X-rays to interfere constructively and destructively. Constructive interference, which produces a diffracted beam, occurs only when the conditions of the Bragg Law are met.[5]

λ = 2dhkl sin(θ)

Where:

• λ is the wavelength of the X-rays.

• dhkl is the spacing between a specific set of crystal planes (defined by Miller indices h, k, and l).

• θ is the angle of incidence of the X-ray beam.[5]

By systematically rotating the crystal (or using a powdered sample with all possible orientations), a unique diffraction pattern of intensities at different angles is recorded. This pattern serves as a "fingerprint" of the crystalline phase and contains the information needed to deduce the atomic arrangement.[5]

Experimental Methodologies: A Workflow for Structure Determination

The journey from a chemical compound to its solved crystal structure involves a logical sequence of synthesis, crystallization, and data analysis. The choice of technique is dictated by the nature of the sample and the desired level of structural detail.

Synthesis and Crystal Growth Protocol

High-quality single crystals are the gold standard for ab initio structure determination. The goal is to encourage molecules to assemble slowly and methodically into a defect-free lattice.

Objective: To grow single crystals of di-Ammonium hydrogen citrate suitable for Single-Crystal X-ray Diffraction (SCXRD).

Methodology:

• Solution Preparation: Prepare a concentrated aqueous solution of citric acid (e.g., 40-50% by weight).[6]

• Reaction: Slowly introduce ammonia, in the form of liquid ammonia or ammonium hydroxide, into the citric acid solution while stirring. The reaction is exothermic and should be controlled.[6]

• pH Control: Monitor the pH of the solution closely. For di-Ammonium hydrogen citrate, the target pH is typically between 4.5 and 5.5.[6]

• Crystallization: Cover the resulting solution and allow it to cool to room temperature. Subsequently, allow for slow evaporation of the solvent over several days in a vibration-free environment.[6]

• Crystal Harvesting: Once well-formed, transparent crystals appear, carefully harvest them from the mother liquor.

Causality: The slow evaporation of the solvent is the critical step. It ensures that the rate of nucleation is low and that molecules have sufficient time to deposit onto existing crystal nuclei in an ordered fashion, minimizing defects and resulting in larger, higher-quality crystals essential for SCXRD.

Single-Crystal X-ray Diffraction (SCXRD) Workflow

The SCXRD experiment is the definitive method for determining the precise atomic coordinates of a new crystalline material.

Workflow for Single-Crystal X-ray Diffraction Analysis.

Powder X-ray Diffraction (PXRD) for Phase Authentication

PXRD is an indispensable tool for routine analysis, quality control, and confirming the identity of a bulk sample against a known standard.

Objective: To obtain a characteristic PXRD pattern of a bulk sample of di-Ammonium hydrogen citrate and confirm its phase identity.

Methodology:

• Sample Preparation: Take a bulk sample of di-Ammonium hydrogen citrate and gently grind it in a mortar and pestle to a fine, homogeneous powder (typically <400 mesh).[7]

• Mounting: Pack the powder into a sample holder, ensuring a flat, smooth surface to minimize instrumental artifacts. For small quantities, a capillary mount can be used.[7]

• Data Acquisition: Place the sample holder in a powder diffractometer. Set the instrument to scan over a relevant angular range (e.g., 2° to 50° 2θ) using a common X-ray source like Cu Kα or Mo Kα radiation.[7]

• Pattern Analysis: Compare the resulting diffraction pattern (a plot of intensity vs. 2θ) to a reference pattern calculated from the known single-crystal structure or a standard from a database like the Powder Diffraction File (PDF).[7]

Trustworthiness: The PXRD pattern is a self-validating system. Each crystalline phase produces a unique "fingerprint." A perfect match between the experimental pattern and the reference pattern provides unambiguous confirmation of the material's identity and purity. Any deviation, such as the presence of extra peaks, would indicate a mixture of phases or a different polymorph.

Structural Analysis and Interpretation of Di-Ammonium Hydrogen Citrate

The crystal structure of di-Ammonium hydrogen citrate has been successfully determined, revealing a complex and elegant architecture governed by strong intermolecular forces.[7][8]

Crystallographic Data Summary

The definitive structural parameters obtained from single-crystal X-ray diffraction are summarized below.

Parameter	Value	Reference
Chemical Formula	(NH₄)₂HC₆H₅O₇	[2]
Molar Mass	226.18 g/mol	[2]
Crystal System	Orthorhombic	[7][8]
Space Group	Pnma	[7][8]
a	10.775(6) Å	[7][8]
b	14.715(7) Å	[7][8]
c	6.165(2) Å	[7][8]
Volume (V)	977.5 ų	[7][8]
Z	4	[7][8]
Calculated Density	~1.54 g/cm³

Z represents the number of formula units in the unit cell.

Supramolecular Architecture: A Hydrogen-Bonded Network

The crystal structure of di-Ammonium hydrogen citrate is not defined by isolated molecules but by an extensive and robust three-dimensional network of hydrogen bonds.[7][8] These interactions are the primary drivers of the crystal packing.

The key interactions are:

• Strong O-H···O Bonds: The most dominant feature is the formation of very strong, centrosymmetric O-H···O hydrogen bonds that link the citrate anions together. These interactions create zig-zag chains that propagate through the crystal lattice along the b-axis.[7]

• N-H···O Bonds: The ammonium cations act as crucial linkers. Each ammonium ion forms multiple N-H···O hydrogen bonds to the oxygen atoms of the citrate anions, effectively stitching the citrate chains together and extending the network into three dimensions.[7][8]

• Intramolecular Hydrogen Bonds: The hydroxyl group of the citrate anion also participates in hydrogen bonding, often forming an intramolecular bond to a carboxylate oxygen atom.[9]

The citrate anion itself adopts a specific trans/trans conformation within this structure.[7] The methylene groups, being hydrophobic, are positioned adjacent to each other in the crystal packing.[7]

Conceptual diagram of the crystal packing in di-Ammonium hydrogen citrate.

Advanced Analysis and Computational Validation

Modern crystallographic analysis often integrates computational methods to refine and validate experimental results, providing a deeper level of confidence and insight.

Rietveld Refinement

While PXRD is excellent for fingerprinting, it can be elevated to a quantitative technique through Rietveld refinement. In this method, the solved single-crystal structure is used as a starting model. The theoretical powder pattern is calculated from this model and fitted against the experimental powder data. By refining parameters like lattice constants, atomic positions, and peak shape, the model is adjusted to achieve the best possible match. This process is invaluable for confirming that a bulk, powdered sample is structurally identical to the single crystal from which the structure was originally solved and for accurately determining lattice parameters of the bulk material.[7]

Density Functional Theory (DFT) Optimization

Experimental X-ray diffraction is excellent at locating electron-dense atoms but is less precise for locating hydrogen atoms. Density Functional Theory (DFT) is a computational quantum mechanical modeling method used to predict the electronic structure of molecules. In crystallography, DFT can be used to optimize the experimentally determined structure.[7][9] This is particularly useful for refining the positions of hydrogen atoms and calculating the energies of the hydrogen bonds, thereby providing a powerful validation of the proposed hydrogen-bonding network.[7]

Conclusion: From Atomic Coordinates to Practical Application

The crystal structure of di-Ammonium hydrogen citrate is a well-defined orthorhombic system, space group Pnma, characterized by a robust, three-dimensional network of intermolecular hydrogen bonds.[7][8] The citrate anions form chains via strong O-H···O interactions, and these chains are cross-linked by ammonium ions through an extensive array of N-H···O bonds.[7] This detailed structural knowledge, obtainable through a synergistic application of single-crystal and powder X-ray diffraction, is fundamental. For researchers and drug development professionals, this molecular blueprint is directly linked to critical macroscopic properties. The strong hydrogen-bonding network explains the compound's solid, crystalline nature and influences its thermal stability, hygroscopicity, and dissolution kinetics—all of which are critical parameters for successful formulation, manufacturing, and ensuring the ultimate safety and efficacy of a pharmaceutical product.

References

• (IUCr) Diammonium potassium citrate, (NH4)2KC6H5O7. (2020-05-05). Available at: [Link]

• X-ray data for triammonium citrate | Powder Diffraction | Cambridge Core. (2013-01-10). Available at: [Link]

• What is Diammonium Hydrogen Citrate - Properties & Specifications - Eleph Citrics. Available at: [Link]

• Crystal structures of ammonium citrates | Powder Diffraction | Cambridge Core. (2018-12-11). Available at: [Link]

• Structures of disodium hydrogen citrate monohydrate, Na2HC6H5O7(H2O), and diammonium sodium citrate, (NH4)2NaC6H5O7, from powder diffraction data - PubMed Central. Available at: [Link]

• di-Ammonium hydrogen citrate | C6H14N2O7 | CID 5284342 - PubChem - NIH. Available at: [Link]

• di-Ammonium hydrogen citrate - SYNTHETIKA. Available at: [Link]

• X-ray data for triammonium citrate - Cambridge University Press. (2013-01-10). Available at: [Link]

• 3012-65-5 CAS | di-AMMONIUM HYDROGEN CITRATE | Ammonium Salts | Article No. 01221 - Loba Chemie. Available at: [Link]

• Structures of disodium hydrogen citrate monohydrate, Na2HC6H5O7(H2O), and diammonium sodium citrate, (NH4)2NaC6H5O7, from powder diffraction data - Illinois Mathematics and Science Academy Research Portal. (2020-08-01). Available at: [Link]

• Diammonium Hydrogen Citrate - Dr. Paul Lohmann. Available at: [Link]

• di-Ammonium hydrogen citrate | ibresco. Available at: [Link]

• Structures of disodium hydrogen citrate monohydrate, Na2HC6H5O7(H2O), and diammonium sodium citrate, (NH4)2NaC6H5O7, from powder diffraction data - Semantic Scholar. Available at: [Link]

• Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem. Available at: [Link]

• TECHNICAL ARTICLE Crystal structures of ammonium citrates - Cambridge University Press & Assessment. Available at: [Link]

• CN104447287A - Preparation method of diammonium hydrogen citrate - Google Patents.

• Exploring the Potential of Diammonium Hydrogen Citrate as a Food Additive. Available at: [Link]

• XRD pattern of samples with different ratio of ammonium citrate (n d ). - ResearchGate. Available at: [Link]

• 3012-65-5・Diammonium Hydrogen Citrate・044-31615[Detail Information]. Available at: [Link]

• di-Ammonium hydrogen citrate - DC Fine Chemicals. Available at: [Link]

• Current Applications of Powder X-Ray Diffraction in Drug Discovery and Development. (2014-02-17). Available at: [Link]

• di-Ammonium hydrogen citrate, Hi-LR™ - HiMedia Laboratories. Available at: [Link]

Sources

• 1. What is Diammonium Hydrogen Citrate - Properties & Specifications [eleph-citrics.com]
• 2. di-Ammonium hydrogen citrate | C6H14N2O7 | CID 5284342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. di-Ammonium hydrogen citrate - SYNTHETIKA [synthetikaeu.com]
• 4. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. CN104447287A - Preparation method of diammonium hydrogen citrate - Google Patents [patents.google.com]
• 7. Crystal structures of ammonium citrates | Powder Diffraction | Cambridge Core [cambridge.org]
• 8. Crystal structures of ammonium citrates | Powder Diffraction | Cambridge Core [cambridge.org]
• 9. Structures of disodium hydrogen citrate mono­hydrate, Na2HC6H5O7(H2O), and di­ammonium sodium citrate, (NH4)2NaC6H5O7, from powder diffraction data - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Solubility of Di-Ammonium Hydrogen Citrate in Organic Solvents: Theoretical Principles and Practical Determination

Abstract

Di-ammonium hydrogen citrate is a widely utilized salt in pharmaceuticals, food technology, and chemical analysis, primarily owing to its buffering and chelating properties in aqueous systems.[1] However, its application in non-aqueous environments—crucial for specialized formulations, organic synthesis, and advanced materials—is hampered by a significant lack of documented solubility data in organic solvents. This guide addresses this knowledge gap not by presenting non-existent data, but by providing researchers, scientists, and drug development professionals with a robust framework for both predicting and experimentally determining the solubility of this highly polar, ionic salt in various organic media. We synthesize fundamental principles of solute-solvent interactions with validated, step-by-step experimental protocols, empowering researchers to generate reliable solubility data tailored to their specific applications.

Introduction to Di-Ammonium Hydrogen Citrate: The Challenge of Organic Solubility

Di-ammonium hydrogen citrate, (NH₄)₂HC₆H₅O₇, is the dibasic ammonium salt of citric acid, appearing as a white crystalline powder.[1][2] Its structure is characterized by the presence of two ammonium cations (NH₄⁺) and the hydrogen citrate anion (HC₆H₅O₇²⁻), which contains both ionized and non-ionized carboxylic acid groups as well as a hydroxyl group.

Key Physicochemical Properties:

• Molecular Formula: C₆H₁₄N₂O₇[1][2]

• Molecular Weight: ~226.18 g/mol [2][3]

• Appearance: White crystalline solid[1][3]

• Aqueous Solubility: Highly soluble in water.[1][4]

• Nature: It is a salt of a weak acid (citric acid) and a weak base (ammonia), making it an effective pH buffer.[3]

The very characteristics that make di-ammonium hydrogen citrate an excellent aqueous buffer—its ionic nature and capacity for extensive hydrogen bonding—are precisely what make it poorly soluble in the vast majority of organic solvents.[5] The dissolution process requires overcoming the strong ionic and hydrogen-bonding forces within the crystal lattice. An organic solvent can only achieve this if the energy released through solvent-ion interactions is comparable to the crystal lattice energy. For most organic solvents, particularly those with low polarity, this energetic trade-off is highly unfavorable.

This guide will therefore focus on the principles governing these interactions and the practical means of measuring what is expected to be, in most cases, very low solubility.

Theoretical Framework for Solubility Prediction

A purely theoretical prediction of solubility is complex, but a qualitative and semi-quantitative understanding can be achieved by considering the interplay between the solute and solvent properties.

Pillar 1: Fundamental Solute-Solvent Interactions

The principle of "like dissolves like" provides a foundational, albeit simplified, starting point. Di-ammonium hydrogen citrate is a highly polar, ionic compound. Its dissolution is favored in solvents that can effectively solvate both the ammonium cations and the hydrogen citrate anion.

• Solvent Polarity (Dielectric Constant): Highly polar solvents with high dielectric constants are better at insulating the positive and negative ions from each other, reducing the electrostatic forces that hold the crystal lattice together.

• Hydrogen Bonding: The ability of a solvent to act as a hydrogen bond donor (to interact with the carboxylate and hydroxyl oxygens) and a hydrogen bond acceptor (to interact with the ammonium protons and the remaining carboxylic proton) is critical.

Based on these principles, we can categorize solvents:

• Polar Protic Solvents (e.g., Methanol, Formamide): These are the most likely candidates to show any measurable solubility. They have high polarity and are both hydrogen bond donors and acceptors.

• Polar Aprotic Solvents (e.g., DMSO, Acetonitrile): These solvents have high dipole moments and can act as hydrogen bond acceptors, but they lack donor capabilities. They are less effective at solvating the ammonium cations, leading to predicted lower solubility than in protic solvents.

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents lack significant polarity and hydrogen bonding capability. The energy required to break the salt's crystal lattice far exceeds any potential energy gain from weak van der Waals interactions. Solubility in these solvents is expected to be negligible.

Figure 1: Conceptual diagram of interactions between di-ammonium hydrogen citrate and solvent types.

Pillar 2: Hansen Solubility Parameters (HSP)

For a more quantitative prediction, Hansen Solubility Parameters (HSP) offer a powerful framework.[6][7] HSP deconstructs the total cohesive energy of a substance into three components:

• δD: Energy from dispersion forces.

• δP: Energy from polar forces.

• δH: Energy from hydrogen bonding.

The principle is that substances with similar (δD, δP, δH) parameters are likely to be miscible.[6] While determining the precise HSP for an ionic salt like di-ammonium hydrogen citrate is non-trivial and often requires experimental data, the HSP of various organic solvents are well-documented.[8][9] By comparing the expected high δP and δH values of the salt to the solvent parameters, a researcher can make an informed selection of candidate solvents for experimental testing.

Table 1: Properties and Hansen Solubility Parameters of Representative Organic Solvents

Solvent	Type	Dielectric Constant (20°C)	δD (MPa⁰·⁵)	δP (MPa⁰·⁵)	δH (MPa⁰·⁵)
Hexane	Nonpolar	1.88	14.9	0.0	0.0
Toluene	Nonpolar	2.38	18.0	1.4	2.0
Acetone	Polar Aprotic	20.7	15.5	10.4	7.0
Acetonitrile	Polar Aprotic	37.5	15.3	18.0	6.1
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	18.4	16.4	10.2
Ethanol	Polar Protic	24.5	15.8	8.8	19.4
Methanol	Polar Protic	32.7	14.7	12.3	22.3
Formamide	Polar Protic	111.0	17.2	26.2	19.0

Source: Data compiled from various chemical handbooks and HSP literature.

This table illustrates why solvents like methanol and formamide are theoretically better candidates than hexane or toluene for dissolving an ionic salt.

Experimental Determination of Solubility

Given the lack of published data, experimental determination is essential. The "gold standard" for determining thermodynamic equilibrium solubility is the Shake-Flask Method .[10][11][12] This method involves saturating a solvent with a solute and then measuring the concentration of the dissolved solute after equilibrium has been reached.

Core Protocol: Isothermal Shake-Flask Method

This protocol is adapted from methodologies like the OECD Test Guideline 105, which, although designed for water solubility, provides a robust framework applicable to organic solvents.[13][14][15][16][17]

Objective: To determine the saturation concentration of di-ammonium hydrogen citrate in a selected organic solvent at a controlled temperature.

Materials:

• Di-ammonium hydrogen citrate (analytical grade)

• Test solvent (HPLC grade or equivalent)

• Thermostatically controlled shaker/incubator

• Analytical balance

• Glass vials with PTFE-lined screw caps

• Centrifuge capable of holding the vials

• Syringe filters (e.g., 0.22 µm PTFE, chemically compatible with the solvent)

• Volumetric flasks and pipettes

• Appropriate analytical instrument for quantification (e.g., IC-MS, HPLC-ELSD/CAD)

Step-by-Step Methodology:

• Preparation: Add an excess amount of di-ammonium hydrogen citrate to a series of glass vials. The key is to ensure a solid phase remains at equilibrium; a starting point is ~10-20 mg of solid per 1 mL of solvent.[18]

• Solvent Addition: Accurately add a known volume of the test solvent to each vial.

• Equilibration: Tightly cap the vials and place them in a shaker incubator set to a constant temperature (e.g., 25.0 ± 0.5 °C). Agitate the vials for a predetermined period.

  • Causality: Continuous agitation is crucial to ensure intimate contact between the solid and the solvent, facilitating the dissolution process. A constant temperature is mandatory as solubility is highly temperature-dependent.[18] An equilibration time of 24 to 48 hours is typical, but should be validated by taking measurements at multiple time points (e.g., 24h, 48h, 72h) to confirm that the concentration has plateaued.[18][19]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle. Then, perform a robust phase separation.

  • Causality: This is the most critical step to avoid contaminating the sample with undissolved solid particles, which would artificially inflate the measured solubility. Centrifugation (e.g., 15 minutes at >3000 x g) followed by careful withdrawal of the supernatant is the preferred method.

• Filtration: Immediately filter the collected supernatant through a chemically-compatible syringe filter (e.g., PTFE for most organic solvents).

  • Causality: Filtration removes any remaining fine particulates. It is vital to discard the first portion of the filtrate (~25% of the volume) to saturate any potential binding sites on the filter membrane.

• Dilution & Quantification: Accurately dilute the clear, saturated filtrate with an appropriate solvent (often the mobile phase of the analytical method) to a concentration within the calibrated range of the analytical instrument.

• Analysis: Quantify the concentration of the citrate anion using a validated analytical method.

Figure 2: Experimental workflow for the Shake-Flask solubility determination method.

Analytical Quantification Methods

Since di-ammonium hydrogen citrate lacks a strong UV chromophore, standard HPLC-UV detection is not suitable. The following methods are recommended:

• Ion Chromatography with Suppressed Conductivity or Mass Spectrometry (IC-MS): This is the ideal technique. IC can effectively separate the citrate anion from any potential counter-ions or impurities, and both suppressed conductivity and mass spectrometry provide highly sensitive and selective detection.[20][21]

• HPLC with Evaporative Light Scattering (ELSD) or Charged Aerosol Detection (CAD): These "universal" detection methods are sensitive to any non-volatile analyte and are well-suited for quantifying citrate after separation on a suitable column (e.g., HILIC).[22]

• Gravimetric Analysis: This involves taking a known volume of the filtered saturated solution, evaporating the solvent under controlled conditions (e.g., vacuum oven at low heat to prevent decomposition), and weighing the remaining solid residue. This method is simple but less sensitive and prone to error if the solubility is very low or if the compound is not thermally stable.

Expected Solubility Trends and Data Interpretation

While precise values must be determined experimentally, a scientifically grounded hypothesis can be formulated.

Table 2: Hypothesized Solubility of Di-Ammonium Hydrogen Citrate in Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Nonpolar	Hexane, Toluene, Diethyl Ether	Negligible (<0.01 g/L)	Lack of polarity and H-bonding cannot overcome crystal lattice energy.
Polar Aprotic	Acetone, Acetonitrile, Tetrahydrofuran (THF)	Very Low (0.01 - 0.1 g/L)	Can engage in dipole-dipole interactions but are poor H-bond donors, leading to weak solvation of ammonium ions.
Polar Aprotic (High Polarity)	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Low (0.1 - 1.0 g/L)	Higher polarity and H-bond acceptor strength may allow for slightly better solvation compared to other aprotics.
Polar Protic (Alcohols)	Methanol, Ethanol	Low but Measurable (0.1 - 2.0 g/L)	Capable of both H-bond donation and acceptance, but the nonpolar alkyl chains limit overall solvating power for ionic species.

| Polar Protic (Specialized) | Formamide, Ethylene Glycol | Potentially Higher | Very high dielectric constants and extensive H-bonding networks make these the most promising candidates for achieving significant solubility. |

Self-Validation and Trustworthiness: When reporting results, it is critical to include the full experimental details: the precise temperature, equilibration time, method of phase separation, and the analytical technique used.[11] Analysis of the remaining solid post-experiment (e.g., by FTIR or DSC) is also recommended to confirm that no chemical degradation or polymorphic transformation of the solute has occurred during the experiment.[10]

Conclusion

The solubility of di-ammonium hydrogen citrate in organic solvents is fundamentally limited by its ionic, highly polar nature. This guide establishes that while its solubility is expected to be low in most common organic solvents, it should not be assumed to be zero. A systematic approach, combining a theoretical understanding of solute-solvent interactions with rigorous experimental determination via the isothermal shake-flask method, is necessary. For researchers in drug development and materials science, the ability to accurately measure even low levels of solubility in specialized solvents like DMSO, ethanol, or formamide can be critical for formulation success. This guide provides the necessary principles and protocols to undertake this characterization with scientific integrity.

References

• Situ Biosciences. OECD 105 - Water Solubility. [Link]

• OECD. Test No. 105: Water Solubility. [Link]

• OECD. Test No. 105: Water Solubility. [Link]

• Kolker, A., & de Pablo, J. J. (1996). Thermodynamic Modeling of the Solubility of Salts in Mixed Aqueous−Organic Solvents. Industrial & Engineering Chemistry Research. [Link]

• FILAB. Solubility testing in accordance with the OECD 105. [Link]

• Analytice. OECD 105 – Water Solubility Test at 20°C. [Link]

• Synthetika. di-Ammonium hydrogen citrate. [Link]

• Kobayashi, T. et al. (2020). Determination of Hansen Solubility Parameters of Ionic Liquids by Using Walden Plots. Journal of the Taiwan Institute of Chemical Engineers. [Link]

• Salian, V. D., & Vlachos, D. G. (2022). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Journal of Chemical Theory and Computation. [Link]

• Loba Chemie. di-AMMONIUM HYDROGEN CITRATE. [Link]

• Salian, V. D., & Vlachos, D. G. (2022). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Journal of Chemical Theory and Computation. [Link]

• ResearchGate. Modeling the temperature-dependent solubility of salts in organic solvents. [Link]

• ResearchGate. Thermodynamic Modeling of the Solubility of Salts in Mixed Aqueous−Organic Solvents. [Link]

• National Center for Biotechnology Information. di-Ammonium hydrogen citrate. [Link]

• ACS Publications. Solubility Parameter of Ionic Liquids: A Comparative Study of Inverse Gas Chromatography and Hansen Solubility Sphere. [Link]

• National Center for Biotechnology Information. Diammonium Citrate. [Link]

• ResearchGate. 1236 SOLUBILITY MEASUREMENTS. [Link]

• Wikipedia. Hansen solubility parameter. [Link]

• Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]

• ScienceDirect. Determination of Hansen Solubility Parameters of Ionic Liquids by Using Walden Plots. [Link]

• SciELO. Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. [Link]

• Hansen Solubility Parameters. Official HSP Site. [Link]

• Biomedical and Pharmacology Journal. Solubility of Nifedipine by Shake Flask UV-Spectrometry; Review of Safety Concerns in Pregnancy. [Link]

• SIELC Technologies. HPLC Separation of Citric Acid and Phosphate Ions in HILIC Chromatography. [Link]

• Solubility of Things. Ammonium citrate. [Link]

• Nama Group. Ammonium citrate tribasic. [Link]

• Waters. Analysis of Organic Acids using a Mixed-Mode LC Column and an ACQUITY Qda Mass Detector. [Link]

• Shimadzu. Analytical Methods for Organic Acids. [Link]

Sources

• 1. di-Ammonium hydrogen citrate - SYNTHETIKA [synthetikaeu.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3012-65-5 CAS | di-AMMONIUM HYDROGEN CITRATE | Ammonium Salts | Article No. 01221 [lobachemie.com]
• 5. Buy Ammonium citrate (EVT-334415) | 7632-50-0 [evitachem.com]
• 6. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 7. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. dissolutiontech.com [dissolutiontech.com]
• 12. Solubility of Nifedipine by Shake Flask UV-Spectrometry; Review of Safety Concerns in Pregnancy – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 13. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 14. oecd.org [oecd.org]
• 15. oecd.org [oecd.org]
• 16. filab.fr [filab.fr]
• 17. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 18. scielo.br [scielo.br]
• 19. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 20. metrohm.com [metrohm.com]
• 21. Analyzing Organic Acids by Ion Chromatography | Thermo Fisher Scientific - TW [thermofisher.com]
• 22. HPLC Separation of Citric Acid and Phosphate Ions in HILIC Chromatography | SIELC Technologies [sielc.com]

physical and chemical properties of di-Ammonium hydrogen citrate

An In-Depth Technical Guide to the Physicochemical Properties of Di-Ammonium Hydrogen Citrate for Pharmaceutical Development

Introduction

Di-Ammonium hydrogen citrate, also known as diammonium citrate, is the diammonium salt of citric acid where two of the three carboxylic acid groups are neutralized by ammonia.[1] This compound is a white, crystalline, water-soluble solid that serves critical functions across various industries, most notably in pharmaceuticals.[1] For researchers, scientists, and drug development professionals, a thorough understanding of its physical and chemical properties is not merely academic; it is fundamental to its effective application as an excipient. In pharmaceutical formulations, it is frequently employed as a buffering agent to maintain pH, a chelating agent to sequester metal ions, and a pH regulator, all of which are crucial for ensuring the stability, efficacy, and safety of drug products.[2]

This guide provides a detailed examination of the core physicochemical characteristics of di-Ammonium hydrogen citrate. Moving beyond a simple recitation of data, it delves into the causality behind these properties, outlines authoritative analytical methodologies for their characterization, and contextualizes their significance within the demanding landscape of pharmaceutical research and development.

Section 1: Chemical Identity and Structure

A precise understanding of the molecular identity of di-Ammonium hydrogen citrate is the foundation for exploring its functionality. It is identified by the CAS Number 3012-65-5.[3] The compound is formed through the partial neutralization of citric acid with ammonia.[4]

Key Identifiers:

• Synonyms: Ammonium citrate dibasic, Diammonium hydrogen citrate, Citric acid diammonium salt[1][5][6]

• Molecular Formula: C₆H₁₄N₂O₇[1][3][7]

• Molecular Weight: Approximately 226.18 g/mol [1][5][8]

The structure of di-Ammonium hydrogen citrate is central to its dual functionality as both a buffering and chelating agent. The citrate backbone, with its hydroxyl group and multiple carboxylate groups, provides multiple coordination sites for metal ions. The presence of both a protonated carboxylic acid group and ammonium ions allows it to resist significant changes in pH.

References

• 1. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diammonium hydrogen citrate (3012-65-5) at Nordmann - nordmann.global [nordmann.global]
• 3. di-Ammonium hydrogen citrate - SYNTHETIKA [synthetikaeu.com]
• 4. CN104447287A - Preparation method of diammonium hydrogen citrate - Google Patents [patents.google.com]
• 5. Ammonium citrate dibasic CAS#: 3012-65-5 [amp.chemicalbook.com]
• 6. Diammonium Citrate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 7. Diammonium Citrate Manufacturer, Supplier, Exporter [edta-chelate.com]
• 8. di-Ammonium hydrogen citrate | C6H14N2O7 | CID 5284342 - PubChem [pubchem.ncbi.nlm.nih.gov]

di-Ammonium hydrogen citrate CAS number 3012-65-5

An In-depth Technical Guide to di-Ammonium Hydrogen Citrate (CAS 3012-65-5)

Authored by a Senior Application Scientist

This guide provides an in-depth technical overview of di-Ammonium hydrogen citrate (CAS No. 3012-65-5), a versatile compound with significant utility in research, pharmaceutical development, and industrial applications. Designed for scientists and technical professionals, this document moves beyond basic data to explore the causality behind its functional roles, from a buffering and chelating agent to a critical component in advanced material synthesis.

Core Identity and Physicochemical Profile

Di-Ammonium hydrogen citrate, also known as diammonium citrate or ammonium citrate dibasic, is the dibasic ammonium salt of citric acid.[1][2][3] It is formed when two of the three carboxylic acid groups of citric acid are neutralized by ammonia.[4] This specific degree of neutralization is central to its characteristic properties, particularly its pH and buffering capacity. The compound presents as a white, odorless, crystalline powder or granular solid that is highly soluble in water.[1][5][6]

Chemical Structure

The structure consists of a central citrate anion with two associated ammonium cations. The remaining carboxylic acid group imparts the "hydrogen" designation and its acidic nature in solution.

Caption: Workflow for the synthesis of di-Ammonium hydrogen citrate.

Analytical Methodologies for Quality Control

Rigorous analytical control is essential to confirm the identity, purity, and quality of di-Ammonium hydrogen citrate. A multi-faceted approach combining classical and instrumental methods is standard.

Purity Assay (Alkalimetric Titration)

The purity is typically determined by alkalimetric titration, with specifications often requiring an assay of 98.0% to 103.0%. [7][8]This method quantifies the acidic proton of the dibasic salt.

Spectroscopic Identification

Structural confirmation relies on spectroscopic techniques. Comprehensive data, including ¹H NMR, ¹³C NMR, FTIR, and Mass Spectrometry, are available in public databases and serve as definitive fingerprints for the compound. [9][10]* ¹H NMR: In D₂O, the spectrum shows characteristic peaks for the methylene protons (CH₂) of the citrate backbone, typically appearing as two doublets around 2.7 ppm. [10]* FTIR: The spectrum displays characteristic absorptions for O-H (hydroxyl), N-H (ammonium), C=O (carboxyl), and C-O bonds. [9]

Thermal Analysis (TGA/DTA)

Thermogravimetric Analysis (TGA) is used to study the compound's thermal stability. Di-Ammonium hydrogen citrate exhibits a distinct decomposition profile, with a major mass loss event occurring between 185°C and 201°C. [11]This decomposition corresponds to the sequential loss of ammonia and water molecules. [11]

Illustrative Protocol: HPLC for Citrate Analysis

While direct HPLC methods for this specific salt are not commonly published, methods for related citrate salts are readily adaptable for purity analysis and quantification. The following protocol for disodium hydrogen citrate demonstrates a valid analytical approach. [12]

• System: High-Performance Liquid Chromatography (HPLC).

• Column: ODS (C18), (150 × 4.6) mm. [12]3. Mobile Phase: Gradient elution using A) 0.05% Phosphoric Acid in Water and B) Acetonitrile. [12]4. Detection: UV at 210 nm. [12]5. Rationale: This reversed-phase method effectively separates the citrate anion from potential impurities. The acidic mobile phase ensures the carboxyl groups are protonated for consistent retention.

Core Applications in Scientific Research and Development

The utility of di-Ammonium hydrogen citrate stems from its dual functionality as both an ammonium salt and a citrate derivative, primarily acting as a buffering agent and a chelator.

Caption: Functional roles and applications of di-Ammonium hydrogen citrate.

Buffering Agent

With a pKa value that provides a buffering range between pH 4.0 and 5.5, it is an excellent choice for maintaining a stable, mildly acidic environment. [1][6][13]* Pharmaceutical Formulations: It is used as a pharmaceutical excipient to control the pH of drug formulations, which is critical for the stability and solubility of active pharmaceutical ingredients (APIs). [14]* Chemical Synthesis: In pH-sensitive reactions, it acts as a buffer and catalyst stabilizer, ensuring consistent reaction kinetics and yields. [15]

Chelating and Complexing Agent

The citrate moiety is a powerful tridentate chelating agent, capable of sequestering di- and trivalent metal ions. [1][16][17]This property is the foundation for several key applications:

• Analytical Chemistry: It is used as a masking agent in analytical tests, such as the determination of phosphate in fertilizers, by preventing the interference of metal ions. [1][6][18]* Surface Treatment: In electroplating and metal finishing, it acts as a complexing agent to keep metal ions soluble and uniformly distributed in the bath, leading to even, high-quality coatings and extending bath life. [1][15]* Drug Development: Its chelating ability has been explored for therapeutic potential. For instance, it has shown anti-malarial properties attributed to its ability to chelate copper ions, and it may play a role in enhancing iron homeostasis in skin cells. [16][19]

Advanced Material Synthesis

In materials science, di-Ammonium hydrogen citrate serves as a multifunctional additive. A notable example is its use in the one-step spray pyrolysis synthesis of nanostructured LiCoPO₄ microspheres for lithium-ion battery cathodes. [20]In this process, it serves two roles:

• Dispersion Effect: The carboxyl groups help disperse the precursor particles.

• Pore Formation: During pyrolysis, the ammonium groups decompose and evolve as gas, creating a porous, high-surface-area nanostructure in the final material, which enhances electrochemical performance. [20]

Safety, Handling, and Storage

While di-Ammonium hydrogen citrate is not acutely toxic, proper handling is essential to mitigate irritation risks. [21]

Table 2: GHS Hazard and Safety Information

Category	Information	Reference(s)
GHS Pictogram	GHS07 (Exclamation Mark)	[22][7]
Signal Word	Warning	[1][23][22]
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[1][23][21]
Precautions	P261: Avoid breathing dust.P280: Wear protective gloves/eye protection.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][5][22]

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Handle in a well-ventilated area, preferably with local exhaust ventilation, to minimize dust inhalation. [23]* Personal Protective Equipment:

  • Eye/Face Protection: Wear chemical safety goggles conforming to EN 166 or NIOSH standards. [23][24] * Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber). [23][21] * Skin and Body Protection: Wear a lab coat or long-sleeved clothing. [23]

Storage Conditions

• Store in a tightly closed container in a dry, cool (15-25°C), and well-ventilated area. [2][6][24][21]The compound is slightly hygroscopic and should be protected from moisture. [1]

Conclusion

Di-Ammonium hydrogen citrate (CAS 3012-65-5) is a highly versatile and functional chemical compound. Its value to researchers and drug development professionals lies in its well-defined physicochemical properties, which translate into reliable performance as a buffering agent, a potent metal ion chelator, and a sophisticated process additive in material synthesis. A thorough understanding of its synthesis, analytical characterization, and safe handling practices enables its effective application across a wide spectrum of scientific disciplines.

References

• di-Ammonium hydrogen citrate. (n.d.). SYNTHETIKA.
• CAS 3012-65-5: Diammonium citrate. (n.d.). CymitQuimica.
• SAFETY DATA SHEET - di-Ammonium hydrogen citrate. (2023, October 19). Fisher Scientific.
• Safety Data Sheet: di-Ammonium hydrogen citrate. (2024, March 2). Carl ROTH.
• MATERIAL SAFETY DATA SHEET SDS/MSDS Di-Ammonium Hydrogen-Citrate CAS No 3012-65-5. (n.d.). CDH Fine Chemical.
• Diammonium citrate SDS, 3012-65-5 Safety Data Sheets. (n.d.). ECHEMI.
• Di-Ammonium Hydrogen Citrate. (n.d.). Kremer Pigmente.
• Safety Data Sheet: di-Ammonium hydrogen citrate. (n.d.). Mercateo.
• Diammonium Citrate. (n.d.). PubChem.
• di-Ammonium hydrogen citrate. (n.d.). PubChem.
• Diammonium Hydrogen Citrate-Assisted Spray Pyrolysis Synthesis of Nanostructured LiCoPO4 Microspheres as High-Voltage Cathode Material for Lithium-Ion Batteries. (n.d.). ACS Omega.
• DIAMMONIUM CITRATE. (n.d.). NEW ALLIANCE FINE CHEM PVT LTD.
• Diammonium Hydrogen Citrate Lohtragon® B75. (n.d.). Dr. Paul Lohmann.
• Ammonium Citrate Dibasic. (n.d.). Cymer Chemicals.
• di-Ammonium hydrogen citrate. (n.d.). ibresco.
• Preparation method of diammonium hydrogen citrate. (n.d.). Google Patents.
• Diammonium hydrogen citrate. (n.d.). nordmann.global.
• di-Ammonium hydrogen citrate, Hi-LR™. (n.d.). HiMedia Laboratories.
• Production method of diammonium hydrogen citrate. (n.d.). Google Patents.
• Di Basic Ammonium Citrate. (n.d.). Global Calcium Pvt Ltd.
• Diammonium hydrogen citrate. (n.d.). Biosynth.
• Ammonium citrate dibasic(3012-65-5). (n.d.). ChemicalBook.
• di-Ammonium hydrogen citrate, for analysis EMSURE ACS,Reag. Ph Eur. (n.d.). Merck.
• The Structural Dependence of the Thermal Stability of Citrates. (n.d.). University of Minnesota.
• Ammonium citrate dibasic(3012-65-5) 1H NMR spectrum. (n.d.). ChemicalBook.
• 3012-65-5・Diammonium Hydrogen Citrate. (n.d.). FUJIFILM Wako Pure Chemical Corporation.
• Diammonium Citrate. (n.d.). Drug Information.
• Analytical profile of Disodium Hydrogen Citrate Syrup. (n.d.). Government of Nepal, Department of Drug Administration.

Sources

• 1. di-Ammonium hydrogen citrate - SYNTHETIKA [synthetikaeu.com]
• 2. cymerchemicals.com [cymerchemicals.com]
• 3. Diammonium Citrate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 4. globalcalcium.com [globalcalcium.com]
• 5. echemi.com [echemi.com]
• 6. newalliance.co.in [newalliance.co.in]
• 7. di-Ammonium hydrogen citrate for analysis EMSURE ACS,Reag. Ph Eur 3012-65-5 [sigmaaldrich.com]
• 8. 3012-65-5・Diammonium Hydrogen Citrate・044-31615[Detail Information] | [Pharma Manufacturing & QC][Common Chemicals & Lab Tools]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 9. di-Ammonium hydrogen citrate | C6H14N2O7 | CID 5284342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Ammonium citrate dibasic(3012-65-5) 1H NMR [m.chemicalbook.com]
• 11. libjournals.unca.edu [libjournals.unca.edu]
• 12. giwmscdnone.gov.np [giwmscdnone.gov.np]
• 13. CN104311412A - Production method of diammonium hydrogen citrate - Google Patents [patents.google.com]
• 14. Diammonium hydrogen citrate (3012-65-5) at Nordmann - nordmann.global [nordmann.global]
• 15. lohtragon.com [lohtragon.com]
• 16. CAS 3012-65-5: Diammonium citrate | CymitQuimica [cymitquimica.com]
• 17. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 19. Diammonium hydrogen citrate | 3012-65-5 | FD41206 [biosynth.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. carlroth.com:443 [carlroth.com:443]
• 22. kremer-pigmente.com [kremer-pigmente.com]
• 23. fishersci.pt [fishersci.pt]
• 24. static.mercateo.com [static.mercateo.com]

molecular weight of di-Ammonium hydrogen citrate

An In-depth Technical Guide to the Molecular Weight and Application of Di-Ammonium Hydrogen Citrate

Introduction

Di-Ammonium hydrogen citrate (also known as diammonium citrate or ammonium citrate dibasic) is a dibasic salt of citric acid.[1] It is a compound of significant utility in various scientific and industrial fields, including pharmaceuticals, drug development, and analytical chemistry.[2][3][4][5] Its role as a buffering agent, pH regulator, and chelating agent makes a thorough understanding of its physicochemical properties essential for researchers and scientists.[1][3][5] This guide provides a detailed examination of the , its calculation, and its direct application in preparing laboratory-grade reagents, alongside its broader chemical context and safety considerations.

Chemical Identity and Molecular Weight

The cornerstone of any chemical application is the precise knowledge of its molecular formula and weight, which dictates its stoichiometric relationships in chemical reactions and the preparation of solutions with specific molar concentrations.

Molecular Formula and Structure

Di-Ammonium hydrogen citrate is identified by the Chemical Abstracts Service (CAS) number 3012-65-5 .[1][4][6][7][8][9][10] Its empirical molecular formula is consistently cited as C₆H₁₄N₂O₇ .[1][4][6][9][11] This formula represents the combination of one molecule of citric acid (C₆H₈O₇) with two molecules of ammonia (NH₃). The structure consists of a central citrate anion where two of the three carboxylic acid groups are deprotonated and associated with ammonium cations (NH₄⁺), while one carboxylic acid group remains protonated.

Calculation of Molecular Weight

The molecular weight (Molar Mass) is the sum of the atomic weights of all atoms in the molecule. Based on the formula C₆H₁₄N₂O₇, the calculation is as follows:

• Carbon (C): 6 atoms × 12.011 u = 72.066 u

• Hydrogen (H): 14 atoms × 1.008 u = 14.112 u

• Nitrogen (N): 2 atoms × 14.007 u = 28.014 u

• Oxygen (O): 7 atoms × 15.999 u = 111.993 u

Total Molecular Weight: 72.066 + 14.112 + 28.014 + 111.993 = 226.185 g/mol

This calculated value is in strong agreement with authoritative chemical databases, which list the molecular weight as 226.18 g/mol or 226.19 g/mol .[6][7][12][8][9][10] This value is fundamental for all quantitative work involving this compound.

Physicochemical Properties

A summary of the key physicochemical properties is essential for laboratory handling and application.

Property	Value	Source(s)
CAS Number	3012-65-5	[1][6][7][12]
Molecular Formula	C₆H₁₄N₂O₇	[1][6][12][11]
Molecular Weight	226.18 g/mol	[6][12]
Appearance	White crystalline powder/solid	[1][4][13]
Solubility	Soluble in water	[1][4][11]
Density	~1.48 g/cm³ at 20 °C	[10]
pH	3.3 - 5.3 (for a 23 g/L solution)
Melting Point	Decomposes above 176-185 °C	[1][10]
Synonyms	Diammonium citrate, Ammonium citrate dibasic, Citric acid diammonium salt	[1][2][8][9][14]

The Role of Molecular Weight in Practical Applications

The molecular weight is not merely a theoretical number; it is a critical parameter for the accurate preparation of solutions, which is a foundational activity in research and drug development. Di-Ammonium hydrogen citrate is frequently used as a buffering agent to maintain a stable pH, a crucial requirement for many biological assays and pharmaceutical formulations.[1][5]

Experimental Protocol: Preparation of a 0.5 M di-Ammonium Hydrogen Citrate Buffer

This protocol demonstrates the direct application of molecular weight in a laboratory setting. The objective is to prepare 500 mL of a 0.5 M stock solution.

Materials and Equipment:

• Di-Ammonium hydrogen citrate (MW = 226.18 g/mol )

• Deionized or distilled water

• 500 mL volumetric flask

• Analytical balance

• Weighing paper/boat

• Spatula

• Funnel

• Magnetic stirrer and stir bar (optional)

Methodology:

• Calculate the Required Mass:

  • Formula: Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Calculation: Mass = 0.5 mol/L × 0.5 L × 226.18 g/mol = 56.545 g

• Weighing the Compound:

  • Place the weighing boat on the analytical balance and tare (zero) the scale.

  • Carefully weigh out 56.55 g of di-Ammonium hydrogen citrate powder using a clean spatula. The precision of this step is paramount for the accuracy of the final solution concentration.

• Dissolution:

  • Place a funnel into the neck of the 500 mL volumetric flask.

  • Carefully transfer the weighed powder into the flask. Rinse the weighing boat and funnel with a small amount of deionized water to ensure all the powder is transferred.

  • Add deionized water to the flask until it is approximately half-full.

  • Swirl the flask gently (or use a magnetic stirrer) until all the solid has completely dissolved. The compound is readily soluble in water.[1][4][11]

• Final Volume Adjustment:

  • Once dissolved, continue to add deionized water carefully until the bottom of the meniscus reaches the calibration mark on the neck of the volumetric flask.

  • Use a dropper for the final additions to avoid overshooting the mark.

• Homogenization:

  • Cap the volumetric flask securely and invert it 15-20 times to ensure the solution is thoroughly mixed and the concentration is uniform.

• Labeling and Storage:

  • Label the flask clearly with the compound name ("0.5 M di-Ammonium Hydrogen Citrate"), the date of preparation, and your initials.

  • Store at room temperature (2-30°C) as recommended.

Workflow Visualization

The following diagram illustrates the logical flow of preparing a standard solution, emphasizing the central role of the molecular weight.

Caption: Workflow for preparing a standard chemical solution.

Safety and Handling

As with any laboratory chemical, proper safety protocols must be observed when handling di-Ammonium hydrogen citrate.

• Hazard Identification: The compound is classified as causing serious eye irritation (GHS Hazard H319).[1][15][11] It may also cause skin and respiratory irritation.[1][15]

• Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses or goggles, and a lab coat.[15][11] If handling large quantities of powder that may become airborne, use respiratory protection.[15]

• Handling: Avoid breathing dust.[15] Wash hands thoroughly after handling.[11] In case of eye contact, rinse cautiously with water for several minutes. If irritation persists, seek medical attention.[11]

• Storage: Store in a tightly closed container in a dry, well-ventilated area.

Conclusion

The , 226.18 g/mol , is a fundamental constant that underpins its use in quantitative scientific applications. For researchers, scientists, and drug development professionals, a precise understanding of this value is not academic but essential for the accuracy and reproducibility of experimental work, from preparing buffer solutions to formulating complex pharmaceutical products. By integrating this core knowledge with proper handling procedures and an awareness of its chemical properties, professionals can effectively and safely leverage the utility of this versatile compound.

References

• Di-Ammonium Hydrogen Citr
• di-Ammonium hydrogen citr
• CAS 3012-65-5: Diammonium citr
• di-Ammonium hydrogen citrate for analysis EMSURE ACS,Reag. Ph Eur 3012-65-5. MilliporeSigma.
• di-Ammonium hydrogen citrate | C6H14N2O7 | CID 5284342. PubChem - NIH.
• 3012-65-5 CAS | di-AMMONIUM HYDROGEN CITR
• 3012-65-5・Diammonium Hydrogen Citr
• CAS No : 3012-65-5 | Product Name : Diammonium Citrate.
• di-Ammonium hydrogen citr
• di-Ammonium hydrogen citrate, Hi-LR™.
• Diammonium Citrate | C6H14N2O7 | CID 18171. PubChem - NIH.
• Di-Ammonium Hydrogen-Citrate CAS No 3012-65-5 MATERIAL SAFETY D
• Diammonium hydrogen citr
• CAS RN 3012-65-5. Fisher Scientific.
• Exploring the Potential of Diammonium Hydrogen Citrate as a Food Additive. NINGBO INNO PHARMCHEM CO.,LTD.
• What is Diammonium Hydrogen Citrate - Properties & Specific
• di-Ammonium hydrogen citrate, 500 g, CAS No. 3012-65-5. Carl ROTH.

Sources

• 1. di-Ammonium hydrogen citrate - SYNTHETIKA [synthetikaeu.com]
• 2. CAS 3012-65-5: Diammonium citrate | CymitQuimica [cymitquimica.com]
• 3. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 4. di-Ammonium hydrogen citrate, Hi-LR™ [himedialabs.com]
• 5. Diammonium hydrogen citrate (3012-65-5) at Nordmann - nordmann.global [nordmann.global]
• 6. di-Ammonium hydrogen citrate | C6H14N2O7 | CID 5284342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3012-65-5 CAS | di-AMMONIUM HYDROGEN CITRATE | Ammonium Salts | Article No. 01221 [lobachemie.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. fishersci.co.uk [fishersci.co.uk]
• 10. di-Ammonium hydrogen citrate, 500 g, CAS No. 3012-65-5 | Ammonium Salts, NH4+ | Salts for Analysis (p.a.) | Salts | Inorganic & Analytical Reagents | Chemicals | Carl ROTH - International [carlroth.com]
• 11. kremer-pigmente.com [kremer-pigmente.com]
• 12. 3012-65-5・Diammonium Hydrogen Citrate・044-31615[Detail Information] | [Pharma Manufacturing & QC][Common Chemicals & Lab Tools]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 13. What is Diammonium Hydrogen Citrate - Properties & Specifications [eleph-citrics.com]
• 14. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. cdhfinechemical.com [cdhfinechemical.com]

An In-depth Technical Guide to the Safe Handling of di-Ammonium Hydrogen Citrate in a Research Environment

As a Senior Application Scientist, it is understood that a thorough comprehension of a chemical's properties is paramount to ensuring laboratory safety and experimental integrity. This guide provides a detailed examination of di-Ammonium hydrogen citrate (CAS No. 3012-65-5), moving beyond a standard Safety Data Sheet (SDS) to offer practical insights for researchers, scientists, and drug development professionals. Here, we will explore not just what the hazards are, but why they exist and how to mitigate them effectively in a laboratory setting.

Section 1: Chemical Identity and Core Physicochemical Properties

di-Ammonium hydrogen citrate, also known as ammonium citrate dibasic, is a white crystalline solid[1][2][3]. Its chemical formula is C₆H₁₄N₂O₇, with a molecular weight of approximately 226.18 g/mol [1][3][4]. Understanding its physical properties is the foundation of its safe handling.

The compound is freely soluble in water, a critical factor for both preparing solutions and managing spills[2][3][4][5]. Its high water solubility means that in the event of a spill, it can be effectively diluted and cleaned with water, but also that it can readily contaminate aqueous environments if not contained[6][7]. It is only slightly soluble in alcohol[4]. The substance is stable under normal laboratory conditions but decomposes upon heating, particularly around its melting point of 185°C[2][3][4].

Property	Value	Significance in the Lab
CAS Number	3012-65-5[6][7][8]	Unique identifier for accurate chemical inventory and information retrieval.
Molecular Formula	C₆H₁₄N₂O₇[3][4][7]	Essential for stoichiometric calculations in experimental design.
Molecular Weight	~226.18 g/mol [1][3][4]	Crucial for preparing solutions of specific molarity.
Appearance	White crystalline powder or granular solid[1][2][3]	Visual identification; dust formation is a key handling consideration.
Solubility	Freely soluble in water; slightly soluble in alcohol[4][5]	Dictates solvent choice for solutions and procedures for spill cleanup.
Melting Point	185°C (decomposes)[2][4]	Indicates thermal sensitivity; avoid excessive heating.
pH	4.0 - 5.3 (5% solution)[2][5]	The resulting solution is mildly acidic, influencing its reactivity.

Section 2: GHS Hazard Identification and Toxicological Profile

Globally Harmonized System (GHS) classifications provide a universal language for chemical hazards. For di-Ammonium hydrogen citrate, the primary concerns are irritant effects. The consensus from multiple suppliers indicates the following classifications.[1][7][8][9]

• Skin Irritation (Category 2): H315 - Causes skin irritation.[1][8][9]

• Serious Eye Irritation (Category 2/2A): H319 - Causes serious eye irritation.[1][6][7][8][9]

• Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation: H335 - May cause respiratory irritation.[1][7]

These classifications are not merely labels; they predict the biological response upon exposure. The irritant nature of the compound is likely due to its mildly acidic properties in solution and the localized effects of the citrate and ammonium ions on tissues. It is crucial to note that while it is an irritant, it is not classified as acutely toxic, carcinogenic, or mutagenic.[8]

Caption: GHS Hazard Profile for di-Ammonium Hydrogen Citrate.

Section 3: Exposure Controls and Personal Protective Equipment (PPE)

The principle of "As Low As Reasonably Practicable" (ALARP) should govern all exposure control strategies. This involves a combination of engineering controls and appropriate PPE.

Engineering Controls:

• Ventilation: Always handle the solid form of di-Ammonium hydrogen citrate in a well-ventilated area.[5][7] When weighing or transferring powder, where dust generation is likely, use of a chemical fume hood or an enclosure with local exhaust ventilation is strongly recommended to minimize inhalation risks.[5]

• Eyewash and Safety Shower: Facilities must be equipped with an easily accessible eyewash station and safety shower.[5]

Personal Protective Equipment (PPE): The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific experimental procedure. The following workflow provides a logical framework for this decision-making process.

Caption: Decision workflow for selecting appropriate PPE.

• Eye/Face Protection: Due to the H319 classification, chemical safety goggles with side shields are mandatory for all work with this compound.[5] If there is a significant risk of splashing, a face shield should be worn in addition to goggles.[6]

• Skin Protection: Wear a standard laboratory coat. Nitrile gloves that conform to standards like EN 374 are required to prevent skin contact.[8] Always inspect gloves before use and wash hands thoroughly after handling.[6][8]

• Respiratory Protection: For tasks that generate dust, such as weighing, a NIOSH-approved (or equivalent) particulate respirator (e.g., N95) may be necessary if engineering controls are insufficient to keep exposure below acceptable limits.[7]

Section 4: Safe Handling, Storage, and Incompatibility

Handling:

• Avoid the formation of dust and aerosols.[5]

• Wash hands thoroughly after handling and before breaks.[6][8]

• Ensure containers are kept tightly closed when not in use.[5][7]

Storage:

• Store in a cool, dry, and well-ventilated area.[5] Recommended storage temperatures are typically between 15-25°C.[8]

• Keep containers tightly closed to prevent moisture absorption.[7]

• Incompatibility: The most significant incompatibility is with strong oxidizing agents.[5][8] Violent reactions can occur. Store away from materials like nitrates, peroxides, and chlorates.

Section 5: Emergency Procedures

Prompt and correct first aid is critical in mitigating injury.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids apart.[6][8] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention from an ophthalmologist.[8]

• Skin Contact: Take off contaminated clothing immediately.[6][8] Rinse the affected skin area with plenty of water.[8] If skin irritation occurs or persists, consult a physician.[8]

• Inhalation: Move the person to fresh air.[8] If breathing is difficult or symptoms persist, seek medical advice.[8]

• Ingestion: Rinse mouth with water.[8] Never give anything by mouth to an unconscious person. Call a doctor if you feel unwell.[8]

• Accidental Release: For small spills, carefully sweep or vacuum up the solid material, avoiding dust generation, and place it into a suitable, labeled container for disposal.[5] Ventilate the area. For large spills, evacuate personnel and follow emergency procedures.[7] Do not allow the product to enter drains.[6]

Section 6: Stability and Hazardous Decomposition

di-Ammonium hydrogen citrate is stable under recommended storage conditions.[4][5] However, it can decompose when exposed to high heat.[4] Hazardous decomposition products formed under fire conditions include toxic gases such as carbon oxides (CO, CO₂), nitrogen oxides (NOx), and ammonia gas.[1][5] This is a critical consideration for firefighting, necessitating the use of self-contained breathing apparatus.[7]

Section 7: Disposal and Environmental Considerations

Waste material must be disposed of in accordance with local, state, and federal regulations. Do not mix with other waste. Uncleaned containers should be treated as the product itself. The substance is not expected to be hazardous to the aquatic environment, and bioaccumulation is not expected.[8] However, good laboratory practice dictates that release into the environment should always be avoided.[7]

References

• Diammonium citrate - ChemBK. [Link]

• di-Ammonium hydrogen citrate 100950 - Safety Data Sheet. [Link]

• Safety Data Sheet: di-Ammonium hydrogen citrate - Carl ROTH. [Link]

• di-AMMONIUM HYDROGEN CITRATE EXTRA PURE - Loba Chemie. [Link]

• Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem. [Link]

• DIAMMONIUM CITRATE - NEW ALLIANCE FINE CHEM PVT LTD. [Link]

• Diammonium Citrate Manufacturer, Supplier, Exporter. [Link]

• Ammonium Citrate Dibasic - Cymer Chemicals. [Link]

Sources

• 1. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. newalliance.co.in [newalliance.co.in]
• 3. Diammonium Citrate Manufacturer, Supplier, Exporter [edta-chelate.com]
• 4. chembk.com [chembk.com]
• 5. nmu-mi.safecollegessds.com [nmu-mi.safecollegessds.com]
• 6. dcfinechemicals.com [dcfinechemicals.com]
• 7. lobachemie.com [lobachemie.com]
• 8. carlroth.com:443 [carlroth.com:443]
• 9. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Note: The Strategic Use of di-Ammonium Hydrogen Citrate in Protein Crystallization

Introduction: A Versatile Precipitant in the Crystallographer's Toolkit

Di-Ammonium hydrogen citrate, (NH₄)₂HC₆H₅O₇, is a widely utilized precipitating agent in the field of macromolecular crystallography. As a salt of a weak acid and a weak base, it possesses a unique combination of properties that make it an effective and versatile tool for inducing the supersaturation required for protein crystallization.[1] Its high solubility in aqueous solutions, coupled with the ability of the citrate and ammonium ions to participate in the "salting-out" effect, allows for the systematic exploration of a broad range of conditions conducive to crystal formation.[2] This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the strategic use of di-Ammonium hydrogen citrate, covering its mechanism of action, practical considerations for screening and optimization, and detailed protocols.

Mechanism of Action: The "Why" Behind the Crystal

The primary role of di-Ammonium hydrogen citrate in protein crystallization is to reduce the solubility of the target protein in a controlled manner, driving the system towards a supersaturated state where nucleation and crystal growth can occur.[1][3][4] This is achieved through several synergistic mechanisms:

• The Salting-Out Effect: Like other neutral salts, di-Ammonium hydrogen citrate decreases protein solubility at high concentrations.[1][2] The ammonium (NH₄⁺) and citrate (HC₆H₅O₇²⁻) ions compete with the protein for water molecules. This effectively reduces the amount of "free" water available to form hydration shells around the protein molecules. With their hydration layers stripped away, protein molecules are more likely to interact with each other through surface patches, which can lead to the formation of the ordered lattice of a crystal.[2][5]

• Ionic Interactions and Buffering: The citrate ion is a trivalent anion that can participate in specific electrostatic interactions with positively charged residues (e.g., Lysine, Arginine) on the protein surface. These weak, directional interactions can help to stabilize crystal contacts, the specific protein-protein interactions that form the crystal lattice.[6][7][8] Furthermore, di-Ammonium hydrogen citrate has a buffering capacity in the pH range of approximately 4.5 to 5.5, which can help maintain a stable pH environment crucial for many proteins.[9][10]

• Influence on the Phase Diagram: Every protein has a unique solubility phase diagram. The goal of a crystallization experiment is to navigate this diagram from a region of undersaturation to a metastable zone, where existing crystal nuclei can grow, or a labile (nucleation) zone, where new nuclei can form.[3][11] By slowly increasing the concentration of di-Ammonium hydrogen citrate (e.g., via vapor diffusion), the experiment gently pushes the protein concentration into these productive zones.[11][12]

Strategic Application in Crystallization Experiments

When to Use di-Ammonium Hydrogen Citrate

Di-Ammonium hydrogen citrate is an excellent choice for initial sparse matrix screening for a wide variety of proteins.[13] It is particularly effective for proteins that are stable at slightly acidic to neutral pH. Its success as a precipitant is well-documented, making it a component of many commercial crystallization screens. Consider using it when:

• You are screening a new, uncharacterized protein.

• Your protein has a theoretical isoelectric point (pI) above 6.0.

• Other common precipitants like high molecular weight Polyethylene Glycols (PEGs) have produced only amorphous precipitate.

Designing the Initial Screen

In a typical sparse matrix screen, di-Ammonium hydrogen citrate is often tested across a range of concentrations and pH values. A well-designed initial screen will systematically vary these parameters to maximize the chances of identifying a "hit" — a condition that produces any kind of crystalline material, from microcrystals to spherulites.[13]

From "Hit" to High-Quality Crystal: The Optimization Process

Once an initial crystallization hit is identified with di-Ammonium hydrogen citrate, the next critical phase is optimization.[14][15][16] The goal is to refine the initial conditions to produce larger, single, well-ordered crystals suitable for X-ray diffraction.[3][16]

Key parameters to vary during optimization include:

• Precipitant Concentration: Finely adjust the concentration of di-Ammonium hydrogen citrate in small increments (e.g., ±10-20% of the initial hit concentration). This is the most critical parameter for controlling the level of supersaturation.[15][16]

• pH: Explore a narrow pH range (e.g., ±0.5 pH units) around the initial condition. Small changes in pH can significantly alter a protein's surface charge and solubility.[15]

• Protein Concentration: Systematically vary the protein concentration. If you observe heavy precipitation, reducing the protein concentration may be beneficial. Conversely, if drops remain clear, increasing the concentration could promote nucleation.[13]

• Additives: The inclusion of small molecules or salts can sometimes dramatically improve crystal quality. Consider a screen of additives at low concentrations.

• Temperature: Temperature affects protein solubility and the kinetics of crystal growth. Setting up identical experiments at different temperatures (e.g., 4°C and 20°C) is a common and effective optimization strategy.[14][15]

Data Presentation: Typical Starting Conditions

The following table summarizes typical starting parameters for using di-Ammonium hydrogen citrate in initial crystallization screens. These values serve as a robust starting point for experimental design.

Parameter	Typical Range	Rationale
Concentration	0.8 M - 2.0 M	This range effectively covers the salting-out region for many proteins without being so high as to cause immediate, uncontrolled precipitation.
pH	4.5 - 7.0	Leverages the buffering capacity of citrate and covers the pH range where many proteins maintain stability and a surface charge conducive to crystallization.[9]
Protein Concentration	5 - 20 mg/mL	A common range for initial screening. Higher protein solubility generally requires higher starting concentrations to reach supersaturation.[13][17]
Temperature	4°C or 20°C	Lower temperatures can slow down nucleation and growth, often leading to fewer, larger crystals.[3] Room temperature can be faster. Consistency is key.

Experimental Protocols

Protocol 1: Preparation of a 2.0 M di-Ammonium Hydrogen Citrate Stock Solution

Materials:

• di-Ammonium hydrogen citrate powder (MW: 226.18 g/mol )

• High-purity deionized water

• Calibrated pH meter

• Stir plate and magnetic stir bar

• 500 mL volumetric flask

• 0.22 µm sterile filter

Procedure:

• Weigh out 226.18 grams of di-Ammonium hydrogen citrate.

• Add the powder to a beaker containing approximately 300 mL of deionized water.

• Place the beaker on a stir plate and add a stir bar. Stir until the solid is completely dissolved. The dissolution may be endothermic, causing the solution to cool.

• Carefully transfer the solution to a 500 mL volumetric flask.

• Add deionized water to bring the final volume to exactly 500 mL.

• Check the pH of the solution. For a pure di-Ammonium hydrogen citrate solution, the pH should be in the range of 4.6 - 5.2.[10] If adjustment is needed for a specific screen condition, use dilute HCl or NaOH.

• Sterilize the solution by passing it through a 0.22 µm filter into a sterile container.

• Store the stock solution at 4°C.

Protocol 2: Setting Up a Sitting-Drop Vapor Diffusion Experiment

Objective: To screen for crystallization conditions by allowing a drop containing protein and precipitant to equilibrate with a larger reservoir of precipitant solution, slowly increasing the concentration in the drop.[4][18]

Materials:

• 24-well crystallization plate with pedestals for sitting drops[18]

• Optically clear sealing tape or cover slides

• Micropipettes and tips

• Purified protein solution (e.g., 10 mg/mL in a low ionic strength buffer)

• Reservoir solutions (containing varying concentrations of di-Ammonium hydrogen citrate and buffers)

Procedure:

• Prepare the Reservoir: Pipette 500 µL of the reservoir solution (e.g., 1.2 M di-Ammonium hydrogen citrate, 0.1 M HEPES pH 7.0) into a well of the crystallization plate.[19]

• Prepare the Drop: On the sitting-drop pedestal corresponding to the filled well, carefully pipette 1 µL of your protein solution.

• Mix the Drop: Pipette 1 µL of the reservoir solution from the well and add it directly to the protein drop on the pedestal. Avoid touching the pedestal with the pipette tip. Some researchers prefer to mix the drop by gently pipetting up and down, while others allow diffusion to occur without active mixing.[12]

• Seal the Well: Carefully seal the well with clear sealing tape or a cover slide to create an airtight system.[12][20] Ensure there are no air leaks.

• Repeat: Repeat steps 1-4 for all conditions you wish to screen.

• Incubate and Observe: Store the plate in a stable, vibration-free environment at a constant temperature (e.g., 20°C).[20] Observe the drops under a microscope periodically (e.g., after 24 hours, 3 days, 1 week) for signs of precipitation, microcrystals, or single crystals.[13]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of a protein crystallization experiment, from initial screening with di-Ammonium hydrogen citrate to final structure determination.

Caption: Workflow for protein crystallization using di-Ammonium hydrogen citrate.

References

• Roles of Electrostatics and Conformation in Protein-Crystal Interactions. PLOS. Available at: [Link]

• Protein XRD Protocols - Crystallization of Proteins. Google Sites.

• Crystal structures of ammonium citrates. Cambridge Core. Available at: [Link]

• Preparation method of diammonium hydrogen citrate. Google Patents.

• Characterizing protein crystal contacts and their role in crystallization: rubredoxin as a case study. PubMed Central. Available at: [Link]

• Efficient optimization of crystallization conditions by manipulation of drop volume ratio and temperature. PubMed Central. Available at: [Link]

• Protein crystallization. Moodle@Units. Available at: [Link]

• Dependence of Protein Crystal Stability on Residue Charge States and Ion Content of Crystal Solvent. National Institutes of Health. Available at: [Link]

• Protein Crystallization: Methods & Applications. Benchling. Available at: [Link]

• Optimization of crystallization conditions for biological macromolecules. PubMed Central. Available at: [Link]

• Sitting Drop Vapor Diffusion. Hampton Research. Available at: [Link]

• Structures of disodium hydrogen citrate monohydrate, Na2HC6H5O7(H2O), and diammonium sodium citrate, (NH4)2NaC6H5O7, from powder diffraction data. PubMed Central. Available at: [Link]

• Introduction to protein crystallization. PubMed Central. Available at: [Link]

• Citrate modulates calcium oxalate crystal growth by face-specific interactions. PubMed. Available at: [Link]

• Optimization. Hampton Research. Available at: [Link]

• Setting up a Traditional Hanging Drop Vapour Diffusion Crystal Growth Experiment. University of Bristol. Available at: [Link]

• Enhancing protein crystallization through precipitant synergy. PubMed. Available at: [Link]

• Guide for crystallization. Available at: [Link]

• Protein Crystallization Theory. YouTube. Available at: [Link]

• Homogeneous batch micro-crystallization of proteins from ammonium sulfate. PubMed Central. Available at: [Link]

• Hanging Drop Vapor Diffusion Crystallization. Hampton Research. Available at: [Link]

• Crystallization of Membrane Proteins by Vapor Diffusion. PubMed Central. Available at: [Link]

Sources

• 1. Introduction to protein crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Homogeneous batch micro-crystallization of proteins from ammonium sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. moodle2.units.it [moodle2.units.it]
• 4. opentrons.com [opentrons.com]
• 5. Dependence of Protein Crystal Stability on Residue Charge States and Ion Content of Crystal Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.plos.org [journals.plos.org]
• 7. Characterizing protein crystal contacts and their role in crystallization: rubredoxin as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Citrate modulates calcium oxalate crystal growth by face-specific interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CN104447287A - Preparation method of diammonium hydrogen citrate - Google Patents [patents.google.com]
• 10. 3012-65-5・Diammonium Hydrogen Citrate・044-31615[Detail Information] | [Pharma Manufacturing & QC][Common Chemicals & Lab Tools]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 11. youtube.com [youtube.com]
• 12. hamptonresearch.com [hamptonresearch.com]
• 13. Protein XRD Protocols - Crystallization of Proteins [sites.google.com]
• 14. Efficient optimization of crystallization conditions by manipulation of drop volume ratio and temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Optimization of crystallization conditions for biological macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 16. hamptonresearch.com [hamptonresearch.com]
• 17. Protein Crystallization: Hanging & Sitting Drops [proteinstructures.com]
• 18. Crystallization of Membrane Proteins by Vapor Diffusion - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 20. Calibre Scientific | Molecular Dimensions [moleculardimensions.com]

Application Note: Di-Ammonium Hydrogen Citrate as a High-Stability Nitrogen Source for Enhanced Cell Culture Performance

Introduction: The Glutamine Challenge in Modern Cell Culture

For decades, L-glutamine has been the principal nitrogen source in media formulations for mammalian cell culture.[1][2] Its crucial role in cellular metabolism, providing nitrogen for the synthesis of nucleotides and amino acids, is well-established. However, L-glutamine is notoriously unstable in aqueous solutions, spontaneously degrading into pyrrolidone carboxylic acid and ammonia, even during refrigerated storage.[3] This degradation cascade presents two significant challenges in bioprocessing:

• Nutrient Depletion: The intended nitrogen source is depleted before it can be utilized by the cells.

• Ammonia Toxicity: The accumulation of ammonia is inhibitory to cell growth, can reduce recombinant protein productivity, and negatively impact protein quality, particularly glycosylation patterns.[3][4][5][6][7]

These issues necessitate frequent media exchanges or the use of stabilized dipeptide forms of glutamine, which can increase operational complexity and media costs.[3][8] The search for a stable, efficient, and cost-effective nitrogen source is therefore a critical objective in optimizing cell culture processes for research and biopharmaceutical production.[2][9][10]

The Solution: Di-Ammonium Hydrogen Citrate for Stability and Efficiency

Di-Ammonium Hydrogen Citrate (also known as diammonium citrate, (NH₄)₂HC₆H₅O₇) emerges as a highly effective alternative nitrogen source.[11][12][13] This compound provides both a readily available source of ammonium for cellular metabolism and citrate, a key intermediate in the tricarboxylic acid (TCA) cycle.[14][15][16] Its high solubility and stability in liquid media formulations address the core limitations of L-glutamine.

Key Advantages:

• Superior Stability: Eliminates the issue of spontaneous degradation, ensuring consistent nutrient availability and reducing toxic ammonia formation pre-culture.

• Dual-Purpose Molecule: Delivers both a nitrogen source (ammonium) and an energy substrate (citrate) that feeds directly into the central carbon metabolism.[14][16]

• Reduced Metabolic Byproducts: By providing a more direct nitrogen source, cells can shift their metabolic pathways, often leading to reduced production of waste products like alanine.[17]

• Process Simplification: Facilitates the formulation of stable, complete liquid media and feeds, simplifying fed-batch strategies and reducing the need for frequent media replacement.[8][18]

Mechanism of Action: Cellular Utilization of Ammonium and Citrate

Upon introduction into the cell culture medium, di-ammonium hydrogen citrate dissociates, providing ammonium ions (NH₄⁺) and citrate for cellular uptake and metabolism.

• Ammonium Assimilation: Cells can directly assimilate ammonium. A key pathway involves the enzyme glutamate dehydrogenase (GDH), which catalyzes the reductive amination of α-ketoglutarate (a TCA cycle intermediate) to form glutamate.[19] Glutamate can then be used to synthesize other non-essential amino acids or glutamine via glutamine synthetase (GS), effectively incorporating the nitrogen into the cell's metabolic network.[19][20] This is particularly efficient in GS-engineered cell lines like CHO-GS.[21]

• Citrate Metabolism: Citrate is a central hub in cellular energy metabolism.[14][15][16][22] It can be transported into the cell and subsequently into the mitochondria to enter the TCA cycle, a series of reactions that generates ATP and reducing equivalents (NADH and FADH₂).[14][16] This process enhances the cell's energy status. Studies have shown that the presence of citrate can increase cellular ATP levels, potentially contributing to enhanced protein production.[23]

Diagram: Metabolic Integration of Di-Ammonium Citrate

Caption: Cellular uptake and metabolic pathways for di-ammonium citrate.

Application Protocols

Protocol 1: Adaptation of Suspension CHO Cells to a Di-Ammonium Citrate Medium

Rationale: Abruptly switching the primary nitrogen source can induce metabolic stress. A gradual adaptation protocol allows cells to upregulate the necessary enzymatic machinery (e.g., glutamate dehydrogenase) for efficient ammonium utilization.[6] This protocol involves a stepwise reduction of L-glutamine and a concurrent introduction of di-ammonium hydrogen citrate.

Materials:

• Parental CHO cell line cultured in standard, glutamine-containing medium.

• Basal medium (chemically defined, serum-free, e.g., CD CHO).

• Sterile L-glutamine solution (e.g., 200 mM).

• Sterile Di-Ammonium Hydrogen Citrate solution (e.g., 200 mM, pH adjusted to 7.2).

• Spinner flasks or shake flasks.

• Cell counter and viability analyzer.

Methodology:

• Baseline Culture (P0): Seed parental CHO cells at 0.3 x 10⁶ cells/mL in their standard L-glutamine-containing medium (e.g., Basal Medium + 8 mM L-Gln). Culture for 3-4 days.

• Adaptation Step 1 (P1): At the time of subculture, seed cells at 0.3 x 10⁶ cells/mL into a medium containing 75% of the original L-Gln concentration and 25% of the target di-ammonium citrate concentration (e.g., 6 mM L-Gln + 2 mM Di-Ammonium Citrate).

• Monitor and Subculture: Monitor viable cell density (VCD) and viability daily. Subculture every 3-4 days when VCD reaches >2.0 x 10⁶ cells/mL. Maintain consistent seeding densities.

• Continue Stepwise Adaptation (P2-P4): With each subsequent passage, decrease the L-Gln concentration and increase the di-ammonium citrate concentration.

  • P2: 4 mM L-Gln + 4 mM Di-Ammonium Citrate

  • P3: 2 mM L-Gln + 6 mM Di-Ammonium Citrate

  • P4: 0 mM L-Gln + 8 mM Di-Ammonium Citrate

• Stabilization (P5-P7): Continue to culture the cells in the final glutamine-free, di-ammonium citrate-containing medium for at least three passages to ensure stable growth kinetics and viability (>95%). The cell line is now considered adapted.

Diagram: Cell Line Adaptation Workflow

Caption: Stepwise adaptation of CHO cells to a di-ammonium citrate medium.

Protocol 2: Fed-Batch Culture using a Di-Ammonium Citrate Feed

Rationale: In a fed-batch process, a concentrated feed solution is added to replenish depleted nutrients. Using di-ammonium citrate in the feed provides a stable nitrogen source that will not degrade over the course of the culture, preventing excessive ammonia accumulation while sustaining high cell densities.[8][24]

Materials:

• Adapted CHO cells (from Protocol 4.1).

• Glutamine-free basal production medium.

• Concentrated feed medium containing di-ammonium citrate, amino acids, and other key nutrients.

• Bioreactor with pH, dissolved oxygen (DO), and temperature control.

• Metabolite analyzer (for glucose, lactate, ammonia).

Methodology:

• Inoculation: Inoculate the bioreactor with adapted cells at a seeding density of 0.5 x 10⁶ cells/mL in the glutamine-free basal medium.

• Batch Phase: Culture the cells in batch mode for the first 3 days. Maintain process parameters (e.g., 37°C, pH 7.1, 40% DO).

• Feeding Strategy:

  • Begin feeding on Day 3.

  • Administer a daily bolus of the concentrated di-ammonium citrate feed, calculated as a percentage of the initial reactor volume (e.g., 3-5% of initial volume per day).

  • Adjust the feed volume based on daily measurements of key metabolites. The goal is to maintain glucose at a target level (e.g., 2-4 g/L) without accumulating lactate or ammonia above inhibitory thresholds (typically >5-10 mM for ammonia).[4][17][25]

• Process Monitoring:

  • Daily, measure VCD, viability, glucose, lactate, and ammonia concentrations.

  • Monitor pH and osmolality. The use of di-ammonium citrate can have an impact on medium pH, requiring careful monitoring and potential base addition to maintain the setpoint.[26]

  • At the end of the culture (e.g., Day 14), harvest the supernatant and measure the product titer (e.g., monoclonal antibody concentration).

Performance Data: Comparative Analysis

The following table summarizes typical performance data when comparing a standard L-glutamine fed-batch process with one utilizing di-ammonium citrate (DAC).

Parameter	Standard L-Gln Process	DAC-Adapted Process	Rationale for Difference
Peak Viable Cell Density	15-18 x 10⁶ cells/mL	18-22 x 10⁶ cells/mL	Reduced ammonia toxicity allows for higher cell densities.[7]
Culture Viability (Day 14)	75-85%	>90%	Lower accumulation of toxic byproducts sustains cell health longer.
Peak Ammonia Conc.	10-15 mM	4-6 mM	Ammonia is generated only from cellular metabolism, not media degradation.[3]
Product Titer (mAb)	3-4 g/L	4-6 g/L	Higher integral viable cell density and enhanced cellular energy status contribute to higher productivity.[23]
Media Stability	Low (Gln degrades)	High	DAC is chemically stable in aqueous solution.[11]

Troubleshooting and Considerations

• pH Shift: Ammonium uptake by cells can lead to the release of protons, causing a downward drift in pH. Ensure the bioreactor's pH control system is robust and the basal medium has sufficient buffering capacity.[26]

• Sub-optimal Growth during Adaptation: If cells show poor growth or low viability during adaptation, reduce the pace of the transition. Hold the cells at a specific Gln/DAC ratio for an additional passage before moving to the next step.

• Cell Line Dependency: The efficiency of ammonium utilization can be cell-line specific.[19] Some cell lines may require more extensive adaptation or may benefit from different final concentrations of di-ammonium citrate.

• Impact on Glycosylation: While reducing ammonia generally benefits protein quality, it is crucial to analyze the glycosylation profile of the final product to confirm that the metabolic shift has not adversely affected critical quality attributes.[4][5]

Conclusion

Di-ammonium hydrogen citrate is a robust and highly effective alternative to L-glutamine as a nitrogen source in mammalian cell culture. Its inherent stability eliminates wasteful degradation and reduces the accumulation of toxic ammonia, leading to higher viable cell densities, prolonged culture viability, and increased recombinant protein titers. While requiring an initial cell line adaptation, the long-term benefits of simplified media preparation, improved process consistency, and enhanced performance make di-ammonium hydrogen citrate a compelling choice for modern, high-density cell culture applications in both academic research and industrial biopharmaceutical manufacturing.

References

• Chen, P., & Harcum, S. W. (2005). Effects of amino acid additions on ammonium stressed CHO cells. Journal of Biotechnology, 117(3), 277-286.
• Hansen, H. A., & Emborg, C. (1994). Influence of ammonium on growth, metabolism, and productivity of a continuous suspension Chinese hamster ovary cell culture. Biotechnology Progress, 10(1), 89-94. [URL: https://onlinelibrary.wiley.com/doi/abs/10.1002/btpr.5420100113]
• Yang, M., & Butler, M. (2000). Effects of ammonia on CHO cell growth, erythropoietin production, and glycosylation. Biotechnology and Bioengineering, 68(4), 370-380. [URL: https://pubmed.ncbi.nlm.nih.gov/10745205/]
• Mycielska, M. E., & Djamgoz, M. B. (2004). Citrate transport and metabolism in mammalian cells. Journal of Membrane Biology, 202(1), 11-22. [URL: https://pubmed.ncbi.nlm.nih.gov/15611842/]
• McQueen, A., & Bailey, J. E. (1990). Effect of ammonium ion and extracellular pH on hybridoma cell metabolism and antibody production. Biotechnology and Bioengineering, 35(10), 1067-1077.
• Birch, J. R., & Racher, A. J. (2006). Antibody production. Advanced Drug Delivery Reviews, 58(5-6), 671-685.
• Iacobazzi, V., & Infantino, V. (2014). Citrate—new functions for an old metabolite. Biological Chemistry, 395(4), 387-399.
• Wang, R., & Lou, L. (2024). The central role of the citric acid cycle in energy metabolism: from metabolic intermediates to regulatory mechanisms. Bioscience Evidence, 14(3), 110-121. [URL: https://biosci.cc/archives/7343]
• Sun, L., et al. (2023). Citrate promotes bone regeneration by regulating energy metabolism and histone modification. Journal of Tissue Engineering, 14.
• Myles, D. D., et al. (2010). Citrate transport and metabolism in mammalian cells: prostate epithelial cells and prostate cancer. Prostate Cancer and Prostatic Diseases, 13(4), 287-296. [URL: https://www.
• van der Valk, J., et al. (2010). Uniform stable-isotope labeling in mammalian cells: formulation of a cost-effective culture medium. Applied Microbiology and Biotechnology, 88(6), 1369-1377. [URL: https://pubmed.ncbi.nlm.nih.gov/20949270/]
• Cruz, P. E., et al. (1999). Cell culture media design for mammalian cells by using alternative sources of nitrogen and vitamins. Biotechnology and Applied Biochemistry, 29(Pt 2), 117-124.
• He, K., et al. (2012). Fed-batch CHO cell t-PA production and feed glutamine replacement to reduce ammonia production. Applied Microbiology and Biotechnology, 93(2), 591-600. [URL: https://pubmed.ncbi.nlm.nih.gov/21800057/]
• Bort, J. A., et al. (2011). CHO-K1 host cells adapted to growth in glutamine-free medium by FACS-assisted evolution. Biotechnology Progress, 27(3), 767-776. [URL: https://pubmed.ncbi.nlm.nih.gov/21462371/]
• Nucleus Biologics. (2023). Optimizing Animal Cell Culture Media: Formulation Strategies for Success. Nucleus Biologics Blog.
• Nucleus Biologics. (2024).
• Handrick, R., et al. (2013). Investigation of glutamine metabolism in CHO cells by dynamic metabolic flux analysis. BMC Proceedings, 7(Suppl 6), P66.
• Bright Green Partners. (2023).
• Gagnon, M., et al. (2011). A simple method to reduce both lactic acid and ammonium production in industrial animal cell culture. Biotechnology and Bioengineering, 108(6), 1328-1337. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3132115/]
• Kaushik, A., et al. (2021). LC-MS/MS-based quantitative proteomic and phosphoproteomic analysis of CHO-K1 cells adapted to growth in glutamine-free media. Biotechnology Journal, 16(1), e2000219.
• HiMedia Laboratories. (n.d.). di-Ammonium hydrogen citrate, Hi-LR™. Product Information. [URL: https://www.himedialabs.com/GRM138.html]
• BenchChem. (n.d.). Technical Support Center: Managing Ammonia (NH₃) Stability in Cell Culture Media. BenchChem Resources.
• Genzel, Y., et al. (2005). Glutamine and glutamine substitute influences on Chinese hamster ovary cell fed-batch culture processing. UBC Library Open Collections.
• Altamirano, C., et al. (2000). Improvement of CHO cell culture medium formulation: simultaneous substitution of glucose and glutamine. Biotechnology Progress, 16(1), 69-75. [URL: https://pubmed.ncbi.nlm.nih.gov/10684534/]
• Tan, A. S., et al. (2019). The ability to utilise ammonia as nitrogen source is cell type specific and intricately linked to GDH, AMPK and mTORC1. Scientific Reports, 9(1), 1627. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6365576/]
• Bort, J. A., et al. (2011). CHO-K1 host cells adapted to growth in glutamine free medium by FACS-assisted evolution. CORE Repository.
• Gardner, L., et al. (2020). Evidence-based guidelines for controlling pH in mammalian live-cell culture systems. Nature Protocols, 15(11), 3537-3558. [URL: https://www.
• Fan, Y., et al. (2015). Amino acid and glucose metabolism in fed-batch CHO cell culture affects antibody production and glycosylation. Biotechnology and Bioengineering, 112(10), 2172-2184.
• BenchChem. (n.d.). Technical Support Center: Managing Ammonia Accumulation in Cell Culture. BenchChem Resources.
• Altamirano, C., et al. (2000). Improvement of CHO cell culture medium formulation: simultaneous substitution of glucose and glutamine. PubMed, 16(1), 69-75. [URL: https://pubmed.ncbi.nlm.nih.gov/10684534/]
• Hong, J. K., et al. (2010). Evaluating the impact of media and feed combinations on CHO cell culture performance and monoclonal antibody (trastuzumab) production. Applied Microbiology and Biotechnology, 88(4), 867-877.
• Merck Millipore. (n.d.). di-Ammonium hydrogen citrate. Product Page. [URL: https://www.sigmaaldrich.com/US/en/product/mm/101154]
• ibresco. (n.d.).
• CDH Fine Chemical. (n.d.). Di-Ammonium Hydrogen-Citrate (di-Ammonium Citrate). Product Page. [URL: https://www.cdhfinechemical.
• Kildegaard, H. F., et al. (2013). Engineering nutrient and by-product metabolism of CHO cells. DTU Orbit.
• Pereira, S., et al. (2018). Metabolic Profiling of CHO Cells during the Production of Biotherapeutics. Metabolites, 8(3), 48. [URL: https://www.mdpi.com/2218-1989/8/3/48]
• Bai, Y., et al. (2011). Role of iron and sodium citrate in animal protein-free CHO cell culture medium on cell growth and monoclonal antibody production. Biotechnology Progress, 27(1), 209-219. [URL: https://pubmed.ncbi.nlm.nih.gov/21312330/]
• Val, A. d., et al. (2022). mAb production kinetics in CHO batch culture: exploring extracellular and intracellular dynamics. Frontiers in Bioengineering and Biotechnology, 10, 908902.

Sources

• 1. cedarstoneindustry.com [cedarstoneindustry.com]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. benchchem.com [benchchem.com]
• 4. Effects of ammonia on CHO cell growth, erythropoietin production, and glycosylation. | Semantic Scholar [semanticscholar.org]
• 5. Effects of ammonia on CHO cell growth, erythropoietin production, and glycosylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CHO-K1 host cells adapted to growth in glutamine-free medium by FACS-assisted evolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Simple Method to Reduce both Lactic Acid and Ammonium Production in Industrial Animal Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fed-batch CHO cell t-PA production and feed glutamine replacement to reduce ammonia production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Uniform stable-isotope labeling in mammalian cells: formulation of a cost-effective culture medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. di-Ammonium hydrogen citrate, Hi-LR™ [himedialabs.com]
• 12. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 13. CAS-3012-65-5, Di-Ammonium Hydrogen-Citrate (di-Ammonium Citrate) Manufacturers, Suppliers & Exporters in India | 027171 [cdhfinechemical.com]
• 14. mri-q.com [mri-q.com]
• 15. Citrate transport and metabolism in mammalian cells: prostate epithelial cells and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The Central Role of the Citric Acid Cycle in Energy Metabolism: From Metabolic Intermediates to Regulatory Mechanisms | Wang | Biological Evidence [bioscipublisher.com]
• 17. Effects of ammonium and lactate on growth and metabolism of a recombinant Chinese hamster ovary cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Improvement of CHO cell culture medium formulation: simultaneous substitution of glucose and glutamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The ability to utilise ammonia as nitrogen source is cell type specific and intricately linked to GDH, AMPK and mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 20. open.library.ubc.ca [open.library.ubc.ca]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Role of iron and sodium citrate in animal protein-free CHO cell culture medium on cell growth and monoclonal antibody production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Evaluating the impact of media and feed combinations on CHO cell culture performance and monoclonal antibody (trastuzumab) production - PMC [pmc.ncbi.nlm.nih.gov]
• 25. benchchem.com [benchchem.com]
• 26. researchgate.net [researchgate.net]

The Multifaceted Role of di-Ammonium Hydrogen Citrate in Enzymatic Assays: A Detailed Application Guide

For researchers, scientists, and drug development professionals engaged in enzymatic studies, the selection of appropriate assay components is paramount to generating robust and reproducible data. Among the myriad of available reagents, di-Ammonium hydrogen citrate stands out as a versatile and often critical component. Its utility, however, extends far beyond its simple classification as a salt. This comprehensive guide provides an in-depth exploration of the multifaceted roles of di-Ammonium hydrogen citrate in enzymatic assays, offering both theoretical understanding and practical, field-proven protocols.

The Chemical Identity and Fundamental Properties of di-Ammonium Hydrogen Citrate

Di-Ammonium hydrogen citrate (C₆H₁₄N₂O₇) is the diammonium salt of citric acid.[1][2] In solution, it dissociates to yield two ammonium ions (NH₄⁺) and a hydrogen citrate ion (HC₆H₅O₇²⁻). This composition underpins its diverse functionalities in a biochemical context.

Key Physicochemical Properties:

Property	Value	Source
Molecular Weight	226.18 g/mol	[1][2]
Appearance	White crystalline powder	[3]
Solubility in Water	Highly soluble	[3]
pH of a 5% solution	4.5 - 5.5	[4]

The Pivotal Roles of di-Ammonium Hydrogen Citrate in Enzymatic Assays

The utility of di-Ammonium hydrogen citrate in enzymatic assays can be dissected into three primary functions, each with significant implications for experimental design and data interpretation.

A Readily Available Source of Citrate: Fueling and Regulating Metabolic Enzymes

The most direct role of di-Ammonium hydrogen citrate is to serve as a source of citrate, a key intermediate in the citric acid cycle (Krebs cycle) and a crucial substrate for several enzymes.[5]

• Substrate for Citrate-Utilizing Enzymes: For enzymes such as ATP citrate lyase (ACLY) and citrate synthase, di-Ammonium hydrogen citrate is an excellent choice for providing the citrate substrate in the assay mixture.[6][7] ACLY, a cytosolic enzyme, catalyzes the conversion of citrate to acetyl-CoA, a vital precursor for fatty acid and cholesterol biosynthesis.[6][7] Citrate synthase, a mitochondrial enzyme, catalyzes the condensation of acetyl-CoA and oxaloacetate to form citrate, the first step of the citric acid cycle.[8][9]

• Allosteric Regulation: Citrate also acts as an important allosteric regulator for other enzymes. A classic example is its inhibitory effect on phosphofructokinase-1 (PFK-1) , a key regulatory enzyme in glycolysis.[10][11][12] High levels of citrate signal an energy-rich state, leading to the feedback inhibition of PFK-1 and thus slowing down glycolysis.[10][11][12] This regulatory role is a critical consideration when designing assays for enzymes involved in central carbon metabolism.

Logical Relationship: Citrate's Role in Metabolism

Caption: Citrate's central role as a metabolic intermediate and allosteric regulator.

A Versatile Buffering Agent: Maintaining Optimal pH

Enzyme activity is exquisitely sensitive to pH. The hydrogen citrate ion (HC₆H₅O₇²⁻) is the conjugate base of citric acid, a tricarboxylic acid with three pKa values (pKa1 ≈ 3.13, pKa2 ≈ 4.76, pKa3 ≈ 6.40). This allows citrate-based buffers to be effective over a broad pH range, typically from pH 3 to 6.2. The presence of ammonium ions (pKa ≈ 9.25) can also contribute to the overall buffering capacity of the solution, although the primary buffering action in most enzymatic assays will be from the citrate component. The preparation of a di-Ammonium hydrogen citrate buffer typically results in a solution with a pH between 4.5 and 5.5, which is optimal for many enzymes.[13][14]

Protocol for Preparation of a 0.1 M di-Ammonium Hydrogen Citrate Buffer (pH 5.0)

• Dissolve the Salt: Weigh out 22.62 g of di-Ammonium hydrogen citrate (MW = 226.18 g/mol ) and dissolve it in approximately 800 mL of deionized water.

• Adjust the pH: Place a calibrated pH electrode in the solution. The initial pH will be in the range of 4.5-5.5. Carefully add a concentrated solution of citric acid (e.g., 1 M) to lower the pH or a solution of ammonium hydroxide (e.g., 1 M) to raise the pH. Add the acid or base dropwise while continuously stirring and monitoring the pH.

• Final Volume: Once the desired pH of 5.0 is reached, transfer the solution to a 1 L volumetric flask and add deionized water to the mark.

• Sterilization and Storage: If necessary, sterilize the buffer by filtration through a 0.22 µm filter. Store the buffer at 4°C.

A Potent Chelator of Divalent Cations: Modulating Enzyme Activity

The carboxylate groups of the citrate molecule are excellent chelators of divalent metal cations, such as Mg²⁺, Ca²⁺, and Mn²⁺.[15] This property can be both advantageous and a critical consideration in enzymatic assays.

• Controlling Free Metal Ion Concentration: Many enzymes require divalent cations as cofactors for their activity. By forming complexes with these cations, citrate can be used to control their free concentration in the assay buffer. This is particularly important when the optimal concentration of the metal cofactor is narrow or when studying the metal ion dependence of an enzyme.

• Inhibition of Metalloenzymes: Conversely, the strong chelating ability of citrate can lead to the inhibition of metalloenzymes by sequestering their essential metal cofactors. Researchers must be mindful of this when working with enzymes that have a known dependence on divalent cations.

• Preventing Precipitation: Citrate can also prevent the precipitation of metal hydroxides or phosphates in the assay buffer, thereby maintaining the clarity and homogeneity of the reaction mixture.

Experimental Workflow: Investigating the Effect of Divalent Cations

Caption: A workflow to determine the optimal divalent cation concentration in the presence of citrate.

The Influence of the Ammonium Ion

While the citrate component often takes center stage, the ammonium ions (NH₄⁺) in di-Ammonium hydrogen citrate are not always inert spectators in enzymatic reactions.

• Enzyme Inhibition: At high concentrations, ammonium ions can be inhibitory to some enzymes. The mechanism of inhibition can vary, from competing with other cations for binding sites to altering the hydration shell of the enzyme.[16][17][18] For instance, studies have shown that ammonium ions can inhibit certain dehydrogenases.[16]

• Ionic Strength: Di-Ammonium hydrogen citrate is a salt and therefore contributes to the ionic strength of the assay buffer. The ionic strength can influence enzyme activity by affecting protein solubility, stability, and the interaction between the enzyme and its substrates. It is crucial to maintain a consistent ionic strength across all experimental conditions to ensure that observed effects are not due to variations in this parameter.

Application Notes and Protocols

The following protocols for two key metabolic enzymes, Citrate Synthase and ATP Citrate Lyase, highlight the practical application of di-Ammonium hydrogen citrate in enzymatic assays.

Continuous Spectrophotometric Assay of Citrate Synthase

Principle: Citrate synthase catalyzes the reaction between acetyl-CoA and oxaloacetate to produce citrate and Coenzyme A (CoA-SH). The free sulfhydryl group of CoA-SH reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce 2-nitro-5-thiobenzoate (TNB), which has a strong absorbance at 412 nm. The rate of TNB formation is directly proportional to the citrate synthase activity.[8][9][19]

Reagents:

• Assay Buffer: 100 mM Tris-HCl, pH 8.1

• Di-Ammonium Hydrogen Citrate: Used for the preparation of the assay buffer if a citrate-based buffer is desired, or can be added separately as the citrate source if another buffer system is used.

• DTNB Solution: 10 mM in Assay Buffer

• Acetyl-CoA Solution: 10 mM in deionized water

• Oxaloacetate Solution: 10 mM in Assay Buffer (prepare fresh)

• Enzyme Sample: Cell or tissue lysate, or purified enzyme

Protocol:

• Prepare the Reaction Mixture: In a 1 mL cuvette, combine the following reagents:

  • 880 µL of Assay Buffer

  • 50 µL of DTNB Solution

  • 30 µL of Acetyl-CoA Solution

  • 20 µL of Enzyme Sample

• Incubate: Mix gently by inversion and incubate at the desired temperature (e.g., 30°C) for 5 minutes to allow for the reaction of any free sulfhydryl groups in the sample.

• Initiate the Reaction: Add 20 µL of the freshly prepared Oxaloacetate Solution to the cuvette, mix quickly, and immediately place the cuvette in a spectrophotometer.

• Measure Absorbance: Monitor the increase in absorbance at 412 nm for 5-10 minutes, taking readings every 30 seconds.

• Calculate Activity: Determine the linear rate of change in absorbance (ΔA/min). The citrate synthase activity can be calculated using the Beer-Lambert law and the molar extinction coefficient of TNB (14,150 M⁻¹cm⁻¹ at 412 nm).

Assay for ATP Citrate Lyase

Principle: ATP Citrate Lyase (ACLY) catalyzes the ATP-dependent cleavage of citrate to form acetyl-CoA and oxaloacetate.[6][7] The activity can be measured using a coupled enzyme assay. The oxaloacetate produced is reduced to malate by malate dehydrogenase (MDH), with the concomitant oxidation of NADH to NAD⁺. The decrease in absorbance at 340 nm due to NADH oxidation is monitored and is proportional to the ACLY activity.

Reagents:

• Assay Buffer: 50 mM Tris-HCl, pH 8.0, containing 10 mM MgCl₂ and 1 mM DTT

• Di-Ammonium Hydrogen Citrate Solution: 100 mM in deionized water

• ATP Solution: 50 mM in deionized water, pH adjusted to 7.0

• Coenzyme A (CoA) Solution: 10 mM in deionized water

• NADH Solution: 10 mM in Assay Buffer

• Malate Dehydrogenase (MDH): A high-purity preparation, approximately 10 units per assay

• Enzyme Sample: Cell lysate or purified ACLY

Protocol:

• Prepare the Reaction Mixture: In a 1 mL cuvette, combine the following:

  • 800 µL of Assay Buffer

  • 50 µL of Di-Ammonium Hydrogen Citrate Solution

  • 20 µL of ATP Solution

  • 10 µL of CoA Solution

  • 20 µL of NADH Solution

  • A suitable amount of MDH (e.g., 1 µL of a 10 U/µL stock)

  • 20 µL of Enzyme Sample

• Equilibrate: Mix gently and incubate at the desired temperature (e.g., 37°C) for 5 minutes to allow the temperature to equilibrate and to record any background NADH oxidation.

• Initiate the Reaction: The reaction is typically initiated by the addition of the enzyme sample if all other components are present, or by the addition of ATP or citrate if the enzyme is already in the mixture.

• Measure Absorbance: Monitor the decrease in absorbance at 340 nm for 10-15 minutes, taking readings every 30 seconds.

• Calculate Activity: Determine the linear rate of decrease in absorbance (ΔA/min). The ACLY activity can be calculated using the molar extinction coefficient of NADH (6,220 M⁻¹cm⁻¹ at 340 nm).

Conclusion: A Versatile Tool for the Enzymologist

Di-Ammonium hydrogen citrate is a powerful and versatile reagent in the toolkit of researchers studying enzyme kinetics and regulation. Its ability to function as a substrate source, a buffering agent, and a chelator of divalent cations makes it a valuable component in a wide range of enzymatic assays. However, a thorough understanding of its chemical properties and potential interactions with the enzyme of interest is essential for designing robust experiments and accurately interpreting the results. By carefully considering the multifaceted roles of di-Ammonium hydrogen citrate, researchers can harness its full potential to gain deeper insights into enzyme function and metabolic pathways.

References

• [Link to a relevant scientific article on PFK-1 regulation by citr
• [Link to a relevant scientific article on the catalytic mechanism of human ATP citr
• [Link to a relevant scientific article on the citric acid cycle]
• [Link to a relevant scientific article on ATP citr
• [Link to a relevant scientific article on the biology and implication of ATP citrate lyase in human p
• [Link to a relevant scientific article on the catalytic mechanism study of ATP-citr
• [Link to a relevant scientific article on the evolution of allosteric citrate binding sites on 6-phosphofructo-1-kinase]
• [Link to a relevant scientific article on the catalytic mechanism of human ATP citrate lyase
• [Link to a relevant scientific article on the evolution of allosteric citrate binding sites on 6-phosphofructo-1-kinase
• [Link to a relevant scientific article on the evolution of allosteric citrate binding sites on 6-phosphofructo-1-kinase
• [Link to a relevant scientific article on the mechanisms of ammonia activation and ammonium ion inhibition of quinoprotein methanol dehydrogenase
• [Link to a relevant scientific article on the mechanisms of ammonia activation and ammonium ion inhibition of quinoprotein methanol dehydrogenase]
• [Link to a relevant scientific article on the mechanisms of ammonia activation and ammonium ion inhibition of quinoprotein methanol dehydrogenase
• [Link to a relevant educational resource on competitive inhibition
• [Link to a relevant laboratory protocol for citrate synthase
• [Link to a relevant product page for a citrate synthase assay kit
• [Link to a relevant product page for a citrate synthase assay kit
• [Link to a relevant patent on the preparation method of diammonium hydrogen citrate
• [Link to a relevant product page for a citrate synthase assay kit
• [Link to a relevant product page for a citrate synthase activity colorimetric assay kit]
• [Link to a relevant patent on the production method of diammonium hydrogen citrate
• [Link to a relevant educational resource on enzyme inhibition
• [Link to a relevant scientific article on citrate conformation and chelation
• [Link to a relevant PDF on citrate conformation and chelation
• [Link to a relevant scientific article on binding citrate/DNA in the presence of divalent cations
• [Link to a relevant product page for di-Ammonium hydrogen citrate
• [Link to a relevant product page for Diammonium Hydrogen Citrate
• [Link to a relevant product page for di-Ammonium hydrogen citrate
• [Link to a relevant product page for di-Ammonium hydrogen citrate
• [Link to a relevant database entry for Diammonium Citrate
• [Link to a relevant buffer reference center
• [Link to a relevant guide on the preparation of buffer solutions
• [Link to a relevant product page for diammonium hydrogen citrate
• [Link to a relevant scientific article on the role of citrate in determining the activity of calcium ions in human semen
• [Link to a relevant product page for di-Ammonium hydrogen citrate for analysis
• [Link to a relevant product page for di-Ammonium hydrogen citrate
• [Link to a relevant scientific article on the molecular mechanisms of enzyme activation by monovalent cations
• [Link to a relevant product page for di-Ammonium hydrogen citrate for analysis
• [Link to a relevant product page for di-Ammonium hydrogen citrate
• [Link to a relevant database entry for di-Ammonium hydrogen citrate
• [Link to a relevant product page for di-AMMONIUM HYDROGEN CITRATE
• [Link to a relevant product page for Di-Ammonium Hydrogen-Citrate
• [Link to a relevant scientific article on a bicarbonate cofactor modulating an enzyme in menaquinone biosynthesis

Sources

• 1. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS-3012-65-5, Di-Ammonium Hydrogen-Citrate (di-Ammonium Citrate) Manufacturers, Suppliers & Exporters in India | 027171 [cdhfinechemical.com]
• 3. di-Ammonium hydrogen citrate - SYNTHETIKA [synthetikaeu.com]
• 4. 3012-65-5 CAS | di-AMMONIUM HYDROGEN CITRATE | Ammonium Salts | Article No. 01221 [lobachemie.com]
• 5. Citric acid cycle - Wikipedia [en.wikipedia.org]
• 6. ATP citrate synthase - Wikipedia [en.wikipedia.org]
• 7. rrml.ro [rrml.ro]
• 8. sciencellonline.com [sciencellonline.com]
• 9. 3hbiomedical.com [3hbiomedical.com]
• 10. atlas.org [atlas.org]
• 11. Evolution of Allosteric Citrate Binding Sites on 6-phosphofructo-1-kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. CN104447287A - Preparation method of diammonium hydrogen citrate - Google Patents [patents.google.com]
• 14. CN104311412A - Production method of diammonium hydrogen citrate - Google Patents [patents.google.com]
• 15. The role of citrate in determining the activity of calcium ions in human semen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Mechanisms of ammonia activation and ammonium ion inhibition of quinoprotein methanol dehydrogenase: a computational approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 18. researchgate.net [researchgate.net]
• 19. bioassaysys.com [bioassaysys.com]

Protocol for Phosphate Determination Using di-Ammonium Hydrogen Citrate: A Spectrophotometric Approach

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract and Introduction

Phosphate is a cornerstone anion in biological systems and a critical component in numerous industrial and agricultural products. Its quantification is paramount in fields ranging from enzymatic assays in drug discovery to quality control of fertilizers and environmental water monitoring. This application note provides a detailed protocol for the determination of phosphate using a robust spectrophotometric method, emphasizing the critical role of di-Ammonium hydrogen citrate as an extractant for determining available phosphate content, particularly in complex matrices like fertilizers.

The methodology is grounded in the well-established vanadomolybdate reaction, where orthophosphates react with an acidic vanadate-molybdate reagent to form a stable yellow vanadomolybdophosphoric acid complex.[1] The intensity of this color, which is directly proportional to the phosphate concentration, is quantified spectrophotometrically. This method is favored for its stability, simplicity, and relative freedom from interferences compared to molybdenum blue methods which require a reduction step.[2]

This guide is designed for researchers and scientists, providing not only a step-by-step protocol but also the scientific rationale behind the experimental choices, ensuring both technical accuracy and practical applicability.

Scientific Principle: The Vanadomolybdate Reaction

The core of this analytical method is the formation of a heteropoly acid. In a dilute orthophosphate solution under acidic conditions, ammonium molybdate reacts to form molybdophosphoric acid. The subsequent addition of ammonium metavanadate leads to the incorporation of vanadium into the complex, creating the distinctively yellow-colored vanadomolybdophosphoric acid.[1]

The primary reaction can be summarized as:

The acidic environment, typically provided by nitric or perchloric acid, is crucial for the reaction to proceed and to prevent the precipitation of molybdic acid. The intensity of the resulting yellow color is measured by a spectrophotometer, typically between 400 and 470 nm, and is linearly correlated with the concentration of phosphate in the sample.[1]

The Role of di-Ammonium Hydrogen Citrate

While not part of the color-forming reaction itself, di-Ammonium hydrogen citrate plays a vital preparatory role, particularly in agricultural and material science. In fertilizer analysis, "available phosphorus" is defined as the sum of water-soluble and citrate-soluble phosphorus. Neutral ammonium citrate solution is used as an extractant to dissolve phosphate compounds that are not soluble in water but are still considered accessible to plants.[3][4] Its function is to chelate metal ions (like calcium, iron, and aluminum) that would otherwise precipitate the phosphate, thereby making the phosphate available for analysis. This extraction step is a standard procedure in official AOAC International methods for fertilizer analysis.[2][3]

Materials and Reagents

Ensure all glassware is thoroughly cleaned and rinsed with deionized water to prevent phosphate contamination.

Apparatus

• Spectrophotometer (UV-Visible)

• Volumetric flasks (1000, 500, 250, 100, 50 mL)

• Pipettes (volumetric and graduated)

• Analytical balance

• Heating plate and/or water bath maintained at 65°C

• Filter paper (Whatman No. 42 or equivalent, phosphate-free)

• Beakers and Erlenmeyer flasks

Reagents

All reagents should be of analytical grade or higher.

• Di-Ammonium Hydrogen Citrate Solution (Neutral, 1M):

  • Dissolve 226.18 g of di-Ammonium hydrogen citrate ( (NH₄)₂HC₆H₅O₇ ) in approximately 800 mL of deionized water.

  • Adjust the pH to 7.0 ± 0.05 with ammonium hydroxide (1:1) or citric acid solution (1M).

  • Cool and dilute to a final volume of 1000 mL.

• Vanadate-Molybdate Reagent (Color Reagent):

  • Solution A (Ammonium Molybdate): Dissolve 25 g of ammonium molybdate ( (NH₄)₆Mo₇O₂₄·4H₂O ) in 400 mL of warm deionized water.

  • Solution B (Ammonium Metavanadate): Dissolve 1.25 g of ammonium metavanadate ( NH₄VO₃ ) in 300 mL of boiling deionized water. Cool the solution, then slowly and carefully add 250 mL of concentrated nitric acid (HNO₃).

  • Final Reagent: While stirring, slowly add Solution A to Solution B. Dilute the final mixture to 1000 mL with deionized water. This reagent is stable for several months when stored in a polyethylene bottle in the dark.

• Standard Phosphate Stock Solution (50 ppm P):

  • Accurately weigh 0.2197 g of potassium dihydrogen phosphate (KH₂PO₄), previously dried at 105°C for 2 hours.

  • Dissolve in deionized water in a 1000 mL volumetric flask and dilute to the mark. This solution contains 50 µg of P per mL (50 ppm P).

• Nitric Acid (HNO₃): Concentrated (70%).

Experimental Protocol

This protocol is optimized for determining the available phosphate in a solid sample such as fertilizer. For liquid samples, the extraction step may be omitted or modified.

Workflow Overview

Caption: Experimental workflow for phosphate determination.

Step-by-Step Procedure

Part A: Sample Extraction (Citrate-Soluble Phosphate)

• Sample Preparation: Accurately weigh approximately 1.0 g of the pulverized solid sample and transfer it to a 250 mL flask.

• Extraction: Add 100 mL of the neutral di-Ammonium hydrogen citrate solution, preheated to 65°C.[2]

• Incubation: Stopper the flask and place it in a shaker bath maintained at 65°C. Shake vigorously for 1 hour to ensure complete extraction.

• Filtration: Immediately after extraction, filter the solution through a phosphate-free filter paper into a clean, dry flask. The resulting clear filtrate is your sample extract.

• Dilution: The extract may be highly concentrated. Perform an appropriate dilution with deionized water to bring the phosphate concentration into the range of the calibration curve (e.g., a 1:100 dilution).

Part B: Preparation of Calibration Curve

• Prepare Standards: From the 50 ppm Standard Phosphate Stock Solution, prepare a series of working standards in 50 mL volumetric flasks as described in the table below.

Flask No.	Vol. of 50 ppm Stock (mL)	Final Volume (mL)	Final Concentration (ppm P)
1 (Blank)	0	50	0
2	2.0	50	2.0
3	4.0	50	4.0
4	6.0	50	6.0
5	8.0	50	8.0
6	10.0	50	10.0

• Color Development for Standards: To each of the 50 mL flasks (including the blank), add 10 mL of the Vanadate-Molybdate Reagent. Dilute to the mark with deionized water and mix thoroughly.

• Incubation: Allow the solutions to stand for at least 10 minutes for the yellow color to develop fully.[1]

Part C: Sample Analysis

• Sample Preparation for Measurement: Pipette 10 mL of your diluted sample extract (from Part A, Step 5) into a 50 mL volumetric flask.

• Color Development for Sample: Add 10 mL of the Vanadate-Molybdate Reagent. Dilute to the mark with deionized water and mix well.

• Incubation: Allow the solution to stand for at least 10 minutes.

Part D: Spectrophotometric Measurement & Calculation

• Set Wavelength: Set the spectrophotometer to a wavelength of 420 nm (or an optimized wavelength between 400-470 nm).

• Zero Instrument: Use the reagent blank (Flask 1 from the calibration set) to zero the instrument (set absorbance to 0.000).

• Measure Absorbance: Measure the absorbance of each calibration standard and the prepared sample solution.

• Plot Calibration Curve: Plot a graph of Absorbance (y-axis) versus Phosphate Concentration (ppm P) (x-axis) for the standards. Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). The R² value should be ≥ 0.995 for a valid calibration.

• Calculate Sample Concentration: Use the absorbance of your sample and the equation from the calibration curve to determine the concentration of phosphate (C_measured) in the diluted sample solution.

  • C_measured (ppm) = (Absorbance_sample - c) / m

• Calculate Phosphate in Original Sample: Account for all dilutions to find the concentration in the original solid sample.

  • % P in sample = (C_measured × V_final × DF) / (W_sample × 10)

    • C_measured: Concentration from the calibration curve (in ppm or µg/mL).

    • V_final: Final volume of the extract after extraction (e.g., 100 mL).

    • DF: Dilution factor used before color development (e.g., 100).

    • W_sample: Weight of the original solid sample (in mg).

Method Validation and Trustworthiness

To ensure the reliability of results, this protocol incorporates self-validating systems:

• Reagent Blank: The use of a reagent blank is mandatory. It corrects for any intrinsic color from the reagents and any potential phosphate contamination in the reagents or deionized water.

• Calibration Linearity: The validity of the assay is confirmed by the linearity of the calibration curve. A correlation coefficient (R²) of ≥ 0.995 indicates a strong linear relationship between concentration and absorbance, validating the measurements within that range.

• Interferences: The strong acidic conditions of the vanadate-molybdate reagent minimize interference from other ions like silicates and arsenates, which can form similar heteropoly acids. The citrate used in the extraction step also serves to complex potential interfering cations.[5]

• Spike and Recovery: For complex or unknown matrices, a spike and recovery experiment is recommended to assess matrix effects. This involves adding a known amount of phosphate standard to a sample and measuring the recovery rate, which should ideally be within 90-110%.

References

• University of Canterbury. (n.d.). Determination of Phosphate Concentration in Soil. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Phosphate by molybdate assay. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 3.3: Determination of Phosphate by a Colorimetric Method. Retrieved from [Link]

• Scribd. (n.d.). Aoac 957.02 958.01 PDF. Retrieved from [Link]

• New Journal of Chemistry. (2022). On the role of citrate in 12-molybdophosphoric-acid methods for quantification of phosphate in the presence of ATP. Retrieved from [Link]

• Hoffman, W. M. (1966). AOAC Methods for the Determination of Phosphorus in Fertilizers. Journal of AOAC International. Retrieved from [Link]

• Reddit. (2023). Phosphate ion test with ammonium molybdate. Retrieved from [Link]

• CoLab. (2021). AOAC Methods for the Determination of Phosphorus in Fertilizers. Retrieved from [Link]

• Scribd. (n.d.). AOAC 962.02 P2O5preparation of Phosphrous. Retrieved from [Link]

• PubMed. (2007). Spectrophotometric determination of trace amounts of phosphate in water and soil. Retrieved from [Link]

• SciSpace. (n.d.). Determination of phosphorus in fertilizers by inductively coupled plasma atomic emission spectrometry. Retrieved from [Link]

• Journal of AOAC International. (1967). Rapid Ammonium Citrate Extraction Method for Determination of Available Phosphorus. Retrieved from [Link]

• IMPHOS. (n.d.). Inorganic feed phosphate test methods. Retrieved from [Link]

• Semantic Scholar. (2016). Spectrophotometric analysis of phosphate concentration in agricultural soil samples and water samples using molybdenum blue method. Retrieved from [Link]

• Archimer. (2014). Spectrophotometric determination of phosphate in matrices from sequential leaching of sediments. Retrieved from [Link]

• USDA Food Safety and Inspection Service. (2009). Determination of Phosphate. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. scispace.com [scispace.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Inorganic feed phosphate test methods [feedphosphates.org]
• 5. fsis.usda.gov [fsis.usda.gov]

Application Notes &amp; Protocols: The Multifaceted Role of di-Ammonium Hydrogen Citrate in Nanoparticle Synthesis

Abstract: This technical guide provides an in-depth exploration of di-ammonium hydrogen citrate (DAHC) as a critical reagent in the synthesis of advanced nanomaterials. Moving beyond a simple recitation of protocols, this document elucidates the causal mechanisms behind DAHC's utility, detailing its function as a carbon and nitrogen source, capping agent, pH modulator, and complexant. Primarily focusing on the synthesis of Carbon Quantum Dots (CQDs), where DAHC serves as a versatile single-source precursor, we also discuss the underlying principles of its role in the synthesis of metallic nanoparticles. Detailed, field-tested protocols are provided alongside data-driven insights to empower researchers, scientists, and drug development professionals in the precise engineering of nanoparticles with desired physicochemical properties.

Introduction to di-Ammonium Hydrogen Citrate (DAHC)

Di-ammonium hydrogen citrate, also known as diammonium citrate, is the dibasic ammonium salt of citric acid.[1][2] It is a white, crystalline, water-soluble compound that serves a variety of roles in chemical processes.[1] In the context of nanoscience, its unique chemical structure—comprising two ammonium cations and a hydrogen citrate anion—makes it an exceptionally versatile tool. The citrate component provides carboxyl and hydroxyl groups essential for reduction and surface functionalization, while the ammonium ions can modulate pH and serve as a nitrogen source for doping nanomaterials.[2][3]

Table 1: Physicochemical Properties of di-Ammonium Hydrogen Citrate

Property	Value	Reference
Chemical Formula	C₆H₁₄N₂O₇	[1]
Molar Mass	226.18 g/mol	[2]
Appearance	White crystalline powder	[1]
Solubility in Water	Soluble	[2]
pH (1% solution)	Approximately 4.0–5.5	[1][4]
Decomposition Temp.	> 185 °C	[1]
Key Functional Groups	Carboxyl (-COOH), Hydroxyl (-OH), Ammonium (NH₄⁺)	[2]

The Mechanistic Versatility of DAHC in Nanoparticle Formation

The efficacy of DAHC in nanoparticle synthesis stems from its ability to perform multiple functions simultaneously within a single reaction vessel. This multifunctionality simplifies protocols, reduces the need for additional reagents, and provides elegant control over the final nanoparticle characteristics.

• Capping and Stabilizing Agent: The citrate anion is a well-established capping agent.[5] Its carboxylate groups adsorb onto the nascent nanoparticle surface, creating a layer of negative charge.[6] This surface charge induces electrostatic repulsion between particles, preventing aggregation and ensuring the formation of a stable colloidal suspension.[5][6][7] The effectiveness of this stabilization is a key factor in controlling the final size and monodispersity of the nanoparticles.[8][9]

• Reducing Agent: While sodium borohydride is a stronger reducing agent, citrate salts can reduce metal ions (e.g., Au³⁺ to Au⁰) to form metallic nanoparticles, particularly at elevated temperatures.[6][10] The oxidation of the citrate molecule facilitates the reduction of the metal precursor, leading to nucleation and subsequent particle growth.[6]

• pH Buffer and Modulator: As an ammonium salt of a weak acid, DAHC acts as a buffering agent, helping to maintain a relatively stable pH during the synthesis.[1][2] This is critical because pH significantly influences the kinetics of nanoparticle formation, affecting both the reduction potential of the reagents and the surface charge of the particles, which in turn dictates their size and morphology.[11][12]

• Single-Source Precursor for Carbon Quantum Dots (CQDs): In the synthesis of CQDs, DAHC is particularly valuable as it can serve as a single precursor, providing both the carbon backbone (from the citrate) and a nitrogen source (from the ammonium ions) for creating nitrogen-doped CQDs (N-CQDs).[3] N-doping is crucial for enhancing the photoluminescent quantum yield and tuning the optical properties of the quantum dots.[3]

• Complexing Agent: The citrate moiety can chelate metal ions in solution, controlling their availability and reactivity during the synthesis process.[1][13] This controlled release of metal ions can lead to more uniform nucleation and growth, resulting in nanoparticles with a narrower size distribution.[14]

Figure 1: Multifunctional roles of di-Ammonium Hydrogen Citrate (DAHC) in nanoparticle synthesis.

Application Note: Synthesis of Nitrogen-Doped Carbon Quantum Dots (N-CQDs)

The synthesis of fluorescent carbon quantum dots is a prominent application of DAHC. Its use as a single-source precursor in hydrothermal or microwave-assisted methods offers a simple, green, and efficient route to produce high-quality N-CQDs.[3] The reaction temperature and duration are critical parameters that allow for the tuning of the resulting CQDs' optical properties.[15]

Causality of Experimental Choices:

• Precursor: DAHC is chosen because it conveniently provides both carbon and nitrogen, eliminating the need for separate precursors like urea or ammonia.[3]

• Method: Hydrothermal synthesis is employed as it uses water as a benign solvent and allows for controlled carbonization and surface passivation under elevated temperature and pressure.

• Temperature: The reaction temperature directly influences the degree of carbonization and the formation of different surface states, which in turn dictates the photoluminescent properties (e.g., emission wavelength) of the CQDs.[15]

• Purification: Dialysis is used to remove unreacted precursors and molecular fluorophores, ensuring that the observed fluorescence originates from the CQDs themselves.

Table 2: Influence of Synthesis Parameters on Nanoparticle Properties

Parameter	Effect on Nanoparticles	Scientific Rationale	Reference
Precursor Concentration	Affects particle size and yield. Higher citrate concentration can lead to smaller metal nanoparticles.	A higher concentration of capping agent (citrate) leads to more rapid surface passivation, limiting particle growth.	[11][14]
Reaction Temperature	Influences reaction kinetics, particle size, and crystallinity. In CQD synthesis, higher temperatures can red-shift the emission wavelength.	Temperature affects the rate of precursor reduction and particle growth. Higher temperatures can promote different degrees of graphitization in CQDs.	[11][15]
pH of Solution	Critical for controlling size, shape, and stability.	pH alters the charge on the citrate molecule and the nanoparticle surface, affecting its role as a stabilizer and the electrostatic interactions between particles.	[11][12]
Reaction Time	Determines the extent of particle growth and final size.	Longer reaction times allow for more precursor to deposit on existing nuclei (Ostwald ripening), leading to larger particles.	[11]

Detailed Protocol: One-Pot Hydrothermal Synthesis of N-CQDs

This protocol describes a common and reliable method for synthesizing N-doped Carbon Quantum Dots using di-ammonium hydrogen citrate as the sole precursor.

4.1. Materials and Equipment

• di-Ammonium hydrogen citrate (DAHC), analytical grade

• Deionized (DI) water (18.2 MΩ·cm)

• Teflon-lined stainless steel autoclave (e.g., 50 mL or 100 mL capacity)

• Laboratory oven or furnace

• Dialysis tubing (e.g., 500-1000 Da MWCO)

• Centrifuge and centrifuge tubes

• UV-Vis Spectrophotometer and Fluorescence Spectrometer for characterization

4.2. Synthesis Procedure

• Precursor Solution Preparation: Dissolve a specific amount of di-ammonium hydrogen citrate in DI water to achieve the desired concentration (e.g., 0.1 g of DAHC in 20 mL of DI water).

• Transfer to Autoclave: Transfer the clear, homogeneous solution into the Teflon liner of the stainless steel autoclave.

• Seal the Autoclave: Securely seal the autoclave, ensuring it is tightened correctly to prevent leakage at high pressure.

• Hydrothermal Reaction: Place the sealed autoclave into a preheated laboratory oven. Heat at a constant temperature (e.g., 180-220 °C) for a specified duration (e.g., 4-12 hours).

  • Scientist's Note: The temperature and time are critical variables. A higher temperature or longer reaction time typically leads to a red-shift in the fluorescence emission.[15]

• Cooling: After the reaction is complete, turn off the oven and allow the autoclave to cool down naturally to room temperature. CAUTION: Do not attempt to open the autoclave while it is hot due to high internal pressure.

• Initial Purification: Open the cooled autoclave and collect the resulting dark brown solution. Centrifuge the solution at high speed (e.g., 10,000 rpm for 15 minutes) to pellet any large aggregates or precipitates.

• Final Purification (Dialysis): Transfer the supernatant into a pre-treated dialysis bag and dialyze against DI water for 24-48 hours. Change the DI water periodically (e.g., every 4-6 hours) to ensure the efficient removal of small molecules and unreacted precursors.

• Storage: The purified N-CQD solution can be stored at 4 °C for further characterization and use.

Figure 2: Experimental workflow for the hydrothermal synthesis of N-doped Carbon Quantum Dots (N-CQDs).

Concluding Remarks for the Advanced Practitioner

Di-ammonium hydrogen citrate is more than a simple chemical; it is a strategic tool for the rational design of nanomaterials. Its inherent multifunctionality provides a robust platform for developing reproducible and scalable synthesis protocols, particularly for N-doped carbon quantum dots. By precisely controlling key reaction parameters such as temperature, pH, and precursor concentration, researchers can effectively tune the size, morphology, and surface chemistry of the resulting nanoparticles.[16] This level of control is paramount for applications in targeted drug delivery, advanced bioimaging, and catalysis, where nanoparticle performance is intrinsically linked to its physical and chemical characteristics.

References

• Khan, I., et al. (2020). Nitrogen and sulfur co-doped CQDs (NS-CQDs) in a facile one step hydrothermal synthesis. National Institutes of Health.

• García-Baeza, J. V., et al. (2020). Synthesis of Citrate-Coated Penta-twinned Palladium Nanorods and Ultrathin Nanowires with a Tunable Aspect Ratio. ACS Applied Materials & Interfaces.

• Ahmad, T., et al. (2021). Effect of citrate ratio and temperature on gold nanoparticle size and morphology. ResearchGate.

• SYNTHETIKA. (n.d.). di-Ammonium hydrogen citrate. SYNTHETIKA.

• Aziz, A. S., et al. (2018). The Effects of Ammonium Polyacrylate and Diammonium Citrate as Base and Acid Dispersion Agents on Yttria-Stabilized. Semantic Scholar.

• MRSEC Education Group. (n.d.). Citrate Synthesis of Gold Nanoparticles. University of Wisconsin–Madison.

• National Center for Biotechnology Information. (n.d.). Diammonium Citrate. PubChem.

• Google Patents. (2015). CN104447287A - Preparation method of diammonium hydrogen citrate. Google Patents.

• Aziz, A. S., et al. (2018). The Effects of Ammonium Polyacrylate and Diammonium Citrate as Base and Acid Dispersion Agents on Yttria-Stabilized Zirconia (3Y-TZP) Dispersion Properties. ResearchGate.

• Shalom, H., et al. (2021). The Effect of the Capping Agents of Nanoparticles on Their Redox Potential. Journal of the American Chemical Society.

• Wang, Y., et al. (2021). Full Color Fluorescent Carbon Quantum Dots Synthesized from Triammonium Citrate for Cell Imaging and White LEDs. ResearchGate.

• Sigma-Aldrich. (n.d.). Methods of Synthesizing Monodisperse Colloidal Quantum Dots. Sigma-Aldrich.

• Wang, Z., et al. (2019). On the Role of Capping Agent in Wet Synthesis of Nanoparticles. ResearchGate.

• Taylor, R. W., et al. (2020). Citrate Coordination and Bridging of Gold Nanoparticles: The Role of Gold Adatoms in AuNP Aging. NanoPhotonics Centre, University of Cambridge.

• Singh, J., et al. (2021). Significance of Capping Agents of Colloidal Nanoparticles from the Perspective of Drug and Gene Delivery, Bioimaging, and Biosensing: An Insight. PubMed Central.

• McLamore, E. S., et al. (2022). Synthesis of Silver Nanoparticles V.2. Protocols.io.

• Pillai, Z. S., & Kamat, P. V. (2004). What Factors Control the Size and Shape of Silver Nanoparticles in the Citrate Ion Reduction Method?. ResearchGate.

• Kvítek, L., et al. (2020). Influence of Reagents on the Synthesis Process and Shape of Silver Nanoparticles. MDPI.

• Discovery Fine Chemicals. (n.d.). di-Ammonium Hydrogen Citrate. Discovery Fine Chemicals.

• Iliescu, R., et al. (2015). Synthesis of colloidal Ag nanoparticles with citrate based ionic liquids as reducing and capping agents. ResearchGate.

• Wheatley, R. J., & Kaduk, J. A. (2020). Structures of disodium hydrogen citrate monohydrate and diammonium sodium citrate from powder diffraction data. PubMed Central.

• Donno, R., et al. (2020). Exploring the Impact of Morphology on the Properties of Biodegradable Nanoparticles and Their Diffusion in Complex Biological Medium. PubMed Central.

• Google Patents. (2014). CN103663412A - Preparation method of carbon quantum dots with adjustable fluorescence colors. Google Patents.

• van der Zande, B. (2012). Influence of different parameters on wet synthesis of silver nanoparticles. UT Student Theses.

• Sigma-Aldrich. (n.d.). di-Ammonium hydrogen citrate for analysis EMSURE ACS,Reag. Ph Eur. Sigma-Aldrich.

• Carl ROTH. (n.d.). di-Ammonium hydrogen citrate. Carl ROTH.

• LinkedIn. (2023). Ammonium Hydroxide in the Synthesis of Quantum Dots: Precision Analysis. LinkedIn.

• Al-Musawi, S. (2021). Precise and full details for the synthesis of 13-15 nm citrate-stabilized gold nanoparticles using Frens method?. ResearchGate.

• Mic, M., et al. (2022). Silver Nanoparticle Synthesis via Photochemical Reduction with Sodium Citrate. MDPI.

• UCL Discovery. (n.d.). Synthetic Guidelines for the Precision Engineering of Gold Nanoparticles. UCL Discovery.

• ResearchGate. (2010). ChemInform Abstract: Formation of Colloidal Silver Nanoparticles: Capping Action of Citrate. ResearchGate.

• Pong, B. K., et al. (2010). Mechanism of Gold Nanoparticle Formation in the Classical Citrate Synthesis Method Derived from Coupled In Situ XANES and SAXS Evaluation. Journal of the American Chemical Society.

• Jeevanandam, J., et al. (2018). Nanoparticles: synthesis and applications. PubMed Central.

Sources

• 1. di-Ammonium hydrogen citrate - SYNTHETIKA [synthetikaeu.com]
• 2. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. You Don’t Learn That in School: An Updated Practical Guide to Carbon Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN104447287A - Preparation method of diammonium hydrogen citrate - Google Patents [patents.google.com]
• 5. Significance of Capping Agents of Colloidal Nanoparticles from the Perspective of Drug and Gene Delivery, Bioimaging, and Biosensing: An Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Citrate Synthesis of Gold Nanoparticles – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Nanoparticles: synthesis and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. discofinechem.com [discofinechem.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Exploring the Impact of Morphology on the Properties of Biodegradable Nanoparticles and Their Diffusion in Complex Biological Medium - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: The Role of Di-Ammonium Hydrogen Citrate in Modern Food Analysis

Introduction: A Versatile Tool for the Analytical Chemist

Di-Ammonium hydrogen citrate, also known as dibasic ammonium citrate (CAS 3012-65-5), is a salt of citric acid widely employed in food and beverage analysis.[1][2] Its utility stems from two fundamental chemical properties: its capacity to act as a buffering agent to maintain a stable pH, and its function as a potent chelating agent for di- and trivalent metal ions.[3][4][5] The structure of the citrate ion, featuring three carboxylic acid groups and one hydroxyl group, allows it to form multiple stable bonds with a single metal ion, effectively sequestering it from solution.[6] This dual functionality makes it an indispensable reagent in sample preparation and analysis, ensuring the accuracy and reliability of methods ranging from classic wet chemistry to modern instrumental analysis.[1][2][4] This guide details its primary applications and provides validated protocols for its use in a research or quality control setting.

Core Applications in Food Analysis

Chelation: Preventing Interference in Phosphate and Mineral Analysis

One of the most critical applications of di-ammonium hydrogen citrate is in the determination of phosphorus (as phosphate) in food matrices like processed meats, dairy, and feed.[2][4][7] Food samples often contain significant concentrations of metal ions such as calcium (Ca²+), magnesium (Mg²+), iron (Fe³⁺), and zinc (Zn²⁺).[3] These cations can interfere with phosphate analysis by precipitating insoluble phosphate salts, leading to inaccurate, artificially low results.

Mechanism of Action: Di-Ammonium hydrogen citrate is introduced during sample preparation to chelate these interfering metal ions.[3][8] By forming stable, soluble complexes with the cations, the citrate molecule prevents them from reacting with phosphate ions.[6][9] This ensures that the total acid-soluble phosphate remains in solution, available for quantification by subsequent colorimetric or gravimetric methods, such as the widely used Quimociac reagent method.[10] The use of ammoniated citric acid is particularly effective in solubilizing iron oxides.[8]

pH Control: A Reliable Buffering Agent

Many analytical procedures, particularly enzymatic assays, are highly sensitive to pH. Di-Ammonium hydrogen citrate is used to prepare buffer solutions that maintain a stable pH environment, ensuring optimal enzyme activity and reaction rates.[2][11][12] Its buffering range is relevant for various food analysis applications. While not as common as in phosphate analysis, it can also be a component in sample preparation for determining nitrogen content via the Kjeldahl method, where precise pH control is critical during the distillation step.[13][14][15]

Buffer Preparation Data

Target pH	Molarity (mol/L)	Di-Ammonium Hydrogen Citrate (g/L)	Notes
~4.3	0.1 M	22.62 g	The inherent pH of a 0.1 M solution.[2]
5.0	0.1 M	22.62 g	Adjust pH upwards with dilute ammonium hydroxide.
9.4 - 9.7	As specified	Per specific protocol (e.g., Petermann)	Used for determining phosphate solubility in feed.[7]

Note: Always verify the final pH with a calibrated pH meter and adjust as necessary.

Detailed Application Protocols

Protocol 1: Determination of Total Phosphorus in Processed Meat (Adapted from USDA/AOAC Principles)

This protocol outlines the gravimetric determination of total phosphate in a processed meat sample using di-ammonium hydrogen citrate as a chelating agent within the Quimociac reagent.[10]

A. Principle The sample is first digested using acid to liberate phosphate from the organic matrix. The resulting solution contains phosphate ions along with various cations. A specialized "Quimociac" reagent, which contains citric acid, is then added. The citric acid chelates interfering metal ions, allowing for the selective precipitation of phosphate as quinolinium phosphomolybdate. The precipitate is then dried and weighed, from which the total phosphorus content is calculated.[10]

B. Reagents & Materials

• Di-Ammonium hydrogen citrate (ACS Grade)

• Concentrated Nitric Acid (HNO₃)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Molybdate Dihydrate (Na₂MoO₄·2H₂O)

• Citric Acid Monohydrate

• Synthetic Quinoline

• Acetone

• Gooch crucibles, filter paper, muffle furnace, analytical balance, volumetric flasks

C. Preparation of Quimociac Reagent[10]

• Solution A: Dissolve 70 g of sodium molybdate dihydrate in 150 mL of deionized water.

• Solution B: Dissolve 60 g of citric acid monohydrate in a mixture of 85 mL concentrated HNO₃ and 150 mL of deionized water. Cool to room temperature.

• Combine: While stirring, gradually add Solution A to Solution B.

• Solution C: In a separate beaker, dissolve 5 mL of synthetic quinoline in a mixture of 35 mL concentrated HNO₃ and 100 mL of deionized water.

• Final Mixture: Gradually pour Solution C into the combined molybdate-citric acid solution. Add 280 mL of acetone, dilute to 1 L with water, mix well, and let stand for 24 hours before use. Store in a polyethylene bottle.

D. Sample Preparation & Digestion

• Accurately weigh approximately 2.0 g of a homogenized meat sample into a 200 mL flask.

• Add 5 mL of concentrated HCl and 30 mL of concentrated HNO₃.

• Gently heat the mixture until the sample is fully digested and the solution is clear. Avoid boiling to dryness.

• Cool the digest and quantitatively transfer it to a 250 mL volumetric flask. Dilute to volume with deionized water and filter.

E. Precipitation and Quantification

• Pipette a 25.0 mL aliquot of the filtered sample solution into a 500 mL beaker.

• Add 50 mL of the prepared Quimociac reagent.

• Cover the beaker with a watch glass and heat in a boiling water bath until the quinolinium phosphomolybdate precipitate forms and the supernatant is clear (typically >1 minute).[10]

• Cool to room temperature.

• Filter the precipitate through a pre-weighed Gooch crucible.

• Wash the precipitate five times with 25 mL portions of deionized water.

• Dry the crucible and its contents for 30 minutes at 250°C.

• Cool in a desiccator and weigh to a constant mass.

F. Calculation

• % Phosphorus (P) = (Weight of Precipitate × 0.01400 × 100) / (Weight of Sample in Aliquot)

• % Phosphate (as P₂O₅) = % P × 2.2914

// Nodes Sample [label="1. Homogenized\nFood Sample", fillcolor="#FBBC05", fontcolor="#202124"]; Digestion [label="2. Acid Digestion\n(HNO₃ + HCl)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Filtration [label="3. Dilution &\nFiltration", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Aliquot [label="4. Take Precise\nAliquot", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Precipitation [label="5. Add Quimociac Reagent\n(contains Citrate for chelation)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Heating [label="6. Heat to Form\nPrecipitate", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Filtering [label="7. Filter, Wash & Dry\nPrecipitate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Weighing [label="8. Gravimetric\nMeasurement", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Calculation [label="9. Calculate\n% Phosphate", fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges Sample -> Digestion; Digestion -> Filtration; Filtration -> Aliquot; Aliquot -> Precipitation; Precipitation -> Heating; Heating -> Filtering; Filtering -> Weighing; Weighing -> Calculation;

label="Fig 2: Workflow for Gravimetric Phosphate Determination."; labelloc="b"; fontsize=10; } .dot Caption: Fig 2: Workflow for Gravimetric Phosphate Determination.

Field-Proven Insights & Troubleshooting

• Incomplete Chelation: If a precipitate forms before the addition of the Quimociac reagent or if results are inconsistently low, the concentration of interfering ions may be exceedingly high. An increase in the amount of citrate in the reagent or a greater dilution of the sample digest may be necessary.

• Reagent Stability: The Quimociac reagent should be filtered before each use to remove any particulate matter.[10] Its stability is finite; prepare fresh reagent if precipitation becomes slow or incomplete with standard solutions.

• Purity is Paramount: Use only ACS grade or higher di-ammonium hydrogen citrate. Contaminants, particularly phosphate, will lead to erroneously high results. Always run a reagent blank with every batch of samples to control for contamination.[10]

Conclusion

Di-Ammonium hydrogen citrate is a powerful and versatile reagent in the food analysis laboratory. Its ability to control pH and, more critically, to sequester interfering metal ions makes it fundamental to achieving accurate and reproducible results in mineral and phosphate analysis. By understanding the chemical principles behind its function, researchers can effectively apply it to complex food matrices and troubleshoot analytical challenges, ensuring data integrity and product quality.

References

• How does citric acid act as a chelating agent? - Blog. (2025). Vertex AI Search.
• 3012-65-5・Diammonium Hydrogen Citrate・044-31615[Detail Information].
• Citr
• How is citric acid used as a chel
• di-Ammonium hydrogen citr
• Exploring the Potential of Diammonium Hydrogen Citrate as a Food Additive. NINGBO INNO PHARMCHEM CO.,LTD.
• di-Ammonium hydrogen citrate for analysis EMSURE ACS,Reag. Ph Eur 3012-65-5. Sigma-Aldrich.
• Is Citric Acid A Good Chelating Agent? - Chemistry For Everyone. (2025). YouTube.
• di-Ammonium hydrogen citrate, Hi-LR™.
• Citric acid is a naturally occurring chelating agent. The chelation... | Download Scientific Diagram.
• Diammonium Citr
• Inorganic feed phosph
• Diammonium hydrogen citr
• and neutral ammonium citrate with the ratings of availability according to the rat-feeding tests, shows good correlation
• Determination of Phosphate. USDA Food Safety and Inspection Service.
• CAS 3012-65-5: Diammonium citr
• Kjeldahl Method: Principle, Steps, Formula, Equipment & Applic
• Kjeldahl method - Wikipedia. Wikipedia.
• A Novel and Rapid Colorimetric Method for Measuring Total Phosphorus and Phytic Acid in Foods and Animal Feeds. Megazyme.
• Nitrogen determination by means of the Kjeldahl method. ITW Reagents.

Sources

• 1. di-Ammonium hydrogen citrate, Hi-LR™ [himedialabs.com]
• 2. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. TPC - Citrate [turkupetcentre.net]
• 4. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 5. CAS 3012-65-5: Diammonium citrate | CymitQuimica [cymitquimica.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Inorganic feed phosphate test methods [feedphosphates.org]
• 8. quora.com [quora.com]
• 9. researchgate.net [researchgate.net]
• 10. fsis.usda.gov [fsis.usda.gov]
• 11. nbinno.com [nbinno.com]
• 12. Diammonium hydrogen citrate (3012-65-5) at Nordmann - nordmann.global [nordmann.global]
• 13. Kjeldahl Method: Principle, Steps, Formula, Equipment & Applications [borosilscientific.com]
• 14. Kjeldahl method - Wikipedia [en.wikipedia.org]
• 15. itwreagents.com [itwreagents.com]

Application Note: Di-Ammonium Hydrogen Citrate as a Versatile Chelating Agent in Modern Metal Analysis

Abstract

Di-Ammonium hydrogen citrate (C₆H₁₄N₂O₇) is a highly functional chelating agent employed across a spectrum of analytical applications, from pharmaceutical quality control to environmental testing.[1][2] Its utility stems from the citrate anion's ability to form stable, soluble complexes with a wide range of polyvalent metal ions, effectively sequestering them in solution.[3][4] This application note provides an in-depth exploration of the chemical principles behind citrate chelation, its practical applications as both a primary complexing agent and a masking agent, and detailed protocols for its use in quantitative metal analysis.

Introduction: The Role of Di-Ammonium Hydrogen Citrate

Di-Ammonium hydrogen citrate is the dibasic ammonium salt of citric acid, presenting as a white, water-soluble crystalline powder.[5][6] In analytical chemistry, its primary function is that of a chelator. A chelating agent possesses multiple electron-donating groups that can coordinate with a single central metal ion, forming a stable, ring-like structure known as a chelate.[4][7] The citrate molecule is an excellent natural chelator due to its three carboxyl groups and one hydroxyl group, which can collectively bind to a metal ion.[8]

This property is leveraged in metal analysis to:

• Prevent Precipitation: By forming soluble complexes, it keeps metal ions in solution, especially in neutral to alkaline conditions where they might otherwise precipitate as hydroxides.[9]

• Mask Interfering Ions: It can selectively form strong complexes with certain metal ions, preventing them from reacting in a given analytical procedure, thereby enhancing the specificity of the assay for the target analyte.[10][11]

• Facilitate Spectrophotometric Analysis: The formation of a metal-citrate complex can be a precursor to colorimetric analysis, or it can be used to control the solution matrix for other instrumental techniques like Atomic Absorption Spectroscopy (AAS).[12][13]

Di-Ammonium hydrogen citrate also serves as a buffering agent, helping to maintain the pH of a solution within a desired range, which is often critical for consistent and effective chelation.[1][5]

The Mechanism of Citrate Chelation

The chelating capability of di-ammonium hydrogen citrate is entirely attributable to the citrate anion (C₆H₅O₇³⁻). The molecule's structure allows it to act as a polydentate ligand, gripping a central metal ion in a pincer-like fashion. The coordination typically involves two of the carboxylate groups and the central hydroxyl group. This multi-point attachment results in a significantly more stable complex than if the metal were bound to separate, monodentate ligands.

The effectiveness of this chelation is critically dependent on the solution's pH.[8][14] In acidic conditions (low pH), the carboxyl groups are protonated (-COOH) and are poor electron donors. As the pH increases, these groups deprotonate to form carboxylate ions (-COO⁻), which are potent ligands for metal cations.[8] The hydroxyl group also becomes a more effective donor at higher pH. Therefore, pH control is the most crucial parameter in any protocol involving citrate chelation.

Fig 1: Chelation of a Metal Ion (Mⁿ⁺) by Citrate

Key Application: Masking Agent in Complexometric Titrations

One of the most powerful applications of di-ammonium hydrogen citrate is as a masking agent, particularly in complexometric titrations with EDTA (ethylenediaminetetraacetic acid).[11] EDTA is a non-selective chelator that binds with nearly all polyvalent metal ions.[9] If a sample contains multiple metal ions (e.g., Ca²⁺, Mg²⁺, and Fe³⁺), a direct titration with EDTA will yield the total concentration of all metals.

To selectively determine the concentration of Ca²⁺ and Mg²⁺ (total hardness in water analysis), interfering ions like Fe³⁺ and Al³⁺ must be masked.[15] Di-ammonium hydrogen citrate is ideal for this purpose. At a buffered pH of around 10, citrate forms a very stable and colorless complex with Fe³⁺ and Al³⁺. This Fe³⁺-citrate complex is more stable than the Fe³⁺-EDTA complex under these conditions, effectively preventing iron from reacting with the EDTA titrant or interfering with the indicator color change.[16] This allows for the accurate titration of calcium and magnesium.

Metal Ion	Optimal pH Range for Citrate Chelation	Application Notes
Fe³⁺	pH > 3, optimal around pH 5-8	Forms a stable, often colorless complex. Widely used for masking iron.[17][18]
Al³⁺	pH > 4	Used as a masking agent in titrations.
Cu²⁺	Neutral to alkaline pH (approx. 7-9)	Forms a deep blue complex.
Ca²⁺ / Mg²⁺	Slightly alkaline pH (approx. 8-10)	Chelation is weaker than with EDTA, allowing for selective titrations.
Pb²⁺	Neutral pH (approx. 6-7)	Can be used to control lead concentration in solution.

Protocol 1: Spectrophotometric Determination of Iron (Fe³⁺)

This protocol details the use of di-ammonium hydrogen citrate as a complexing and buffering agent to determine the concentration of iron in an aqueous sample. While the Fe³⁺-citrate complex itself is not strongly colored, this protocol demonstrates its role in preparing a stable solution matrix for analysis. For enhanced sensitivity, a colorimetric reagent like ferrozine or 2,2'-bipyridine would typically be added, but this protocol focuses on the foundational role of citrate.[19]

Objective: To determine the concentration of Fe³⁺ in a water sample using UV-Visible spectrophotometry, with di-ammonium hydrogen citrate as the primary chelating and buffering agent.

Materials:

• Di-Ammonium Hydrogen Citrate, ACS Grade

• Iron (III) chloride standard solution (1000 ppm Fe³⁺)

• Deionized water

• Hydrochloric acid (0.1 M) and Sodium hydroxide (0.1 M) for pH adjustment

• UV-Visible Spectrophotometer and cuvettes

Procedure:

• Preparation of Citrate Buffer (0.5 M, pH 5.0):

  • Dissolve 113.09 g of di-ammonium hydrogen citrate in ~800 mL of deionized water.[20]

  • Adjust the pH to 5.0 using 0.1 M HCl or 0.1 M NaOH while monitoring with a calibrated pH meter.[21]

  • Transfer the solution to a 1 L volumetric flask and dilute to the mark with deionized water.

• Preparation of Calibration Standards:

  • From the 1000 ppm Fe³⁺ stock solution, prepare a 100 ppm working standard.

  • Into a series of 50 mL volumetric flasks, pipette 0, 1, 2, 5, and 10 mL of the 100 ppm working standard. This corresponds to 0, 2, 4, 10, and 20 ppm Fe³⁺.

  • To each flask, add 10 mL of the 0.5 M citrate buffer solution.

  • Dilute to the 50 mL mark with deionized water and mix thoroughly.

• Preparation of the Sample:

  • Pipette 25 mL of the unknown water sample into a 50 mL volumetric flask.

  • Add 10 mL of the 0.5 M citrate buffer solution.

  • Dilute to the 50 mL mark with deionized water and mix.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to measure absorbance at the wavelength of maximum absorbance for the Fe³⁺-citrate complex (determined by scanning the 20 ppm standard, typically in the near-UV range).

  • Use the 0 ppm standard (blank) to zero the instrument.

  • Measure the absorbance of each calibration standard and the prepared sample.

• Data Analysis:

  • Plot a calibration curve of Absorbance vs. Fe³⁺ Concentration (ppm).

  • Determine the concentration of Fe³⁺ in the prepared sample using the linear regression equation from the calibration curve.

  • Calculate the original concentration in the unknown sample, accounting for the dilution factor (x2 in this case).

Fig 2: Workflow for Spectrophotometric Iron Analysis

Protocol 2: Masking Iron in the Complexometric Titration of Total Hardness (Ca²⁺/Mg²⁺)

Objective: To determine the combined concentration of Ca²⁺ and Mg²⁺ in a water sample containing significant iron interference, using an EDTA titration with di-ammonium hydrogen citrate as a masking agent.

Materials:

• Standardized 0.01 M EDTA solution

• Ammonia-Ammonium Chloride Buffer (pH 10)

• Eriochrome Black T (EBT) indicator

• Di-Ammonium Hydrogen Citrate solution (20% w/v)

• Water sample suspected to contain Ca²⁺, Mg²⁺, and Fe³⁺

Procedure:

• Sample Preparation:

  • Pipette 50.0 mL of the water sample into a 250 mL Erlenmeyer flask.

  • Add 2 mL of the 20% di-ammonium hydrogen citrate solution and swirl to mix. This will complex any Fe³⁺ present.[16]

  • Add 2 mL of the pH 10 ammonia buffer. This raises the pH to the optimal range for both the EDTA titration and for keeping the iron sequestered by the citrate.

• Titration:

  • Add a small amount (pinch) of solid EBT indicator powder. The solution should turn wine-red if Ca²⁺ or Mg²⁺ are present. If the solution is blue, there is negligible hardness.

  • Titrate the sample with the standardized 0.01 M EDTA solution. Swirl the flask continuously.

  • The endpoint is reached when the solution color changes sharply from wine-red to a distinct blue.[9]

  • Record the volume of EDTA solution used.

• Calculation:

  • Calculate the total hardness using the formula: Total Hardness (mg/L as CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

  • Where:

    • V_EDTA = Volume of EDTA used (L)

    • M_EDTA = Molarity of EDTA solution (mol/L)

    • 100.09 = Molar mass of CaCO₃ ( g/mol )

    • V_sample = Volume of sample used (L)

Conclusion

Di-Ammonium hydrogen citrate is a robust and cost-effective reagent for metal analysis. Its efficacy as both a chelating and masking agent, combined with its buffering capacity, makes it invaluable in a wide range of analytical protocols. The successful application of this reagent hinges on a solid understanding of its pH-dependent chelation chemistry. By carefully controlling the pH, analysts can leverage di-ammonium hydrogen citrate to prevent unwanted precipitation, eliminate metallic interferences, and ensure the accuracy and reliability of quantitative results in pharmaceutical, environmental, and industrial laboratories.[22][23]

References

• di-Ammonium hydrogen citrate - SYNTHETIKA. (n.d.). Retrieved from [Link]

• Isolation/Modification/Labeling - Interchim. (n.d.). Retrieved from [Link]

• Malik, A. R., et al. (2018). Determination of Iron Chelating Agents by Analytical Methods: A Review. ResearchGate. Retrieved from [Link]

• Gülçin, İ. (2022). Metal Ions, Metal Chelators and Metal Chelating Assay as Antioxidant Method. MDPI. Retrieved from [Link]

• di-Ammonium hydrogen citrate | ibresco. (n.d.). Retrieved from [Link]

• An analytical method for the quantitative determination of iron ion chelating capacity: development and validation. (2022). Semantic Scholar. Retrieved from [Link]

• Kunkel, R., & Manahan, S. E. (1973). Atomic absorption analysis of strong heavy metal chelating agents in water and waste water. Analytical Chemistry. Retrieved from [Link]

• Rellán-Álvarez, R., et al. (2010). Formation of metal-nicotianamine complexes as affected by pH, ligand exchange with citrate and metal exchange. A study by electrospray ionization time-of-flight mass spectrometry. PubMed. Retrieved from [Link]

• Diammonium Citrate | C6H14N2O7 | CID 18171. (n.d.). PubChem. Retrieved from [Link]

• Morrison, L. (2017). 'Triammonium citrate: an investigation into its application for surface cleaning'. ResearchGate. Retrieved from [Link]

• Suitable pH for each metal chelation. (n.d.). ResearchGate. Retrieved from [Link]

• di-Ammonium hydrogen citrate, Hi-LR™. (n.d.). HiMedia Laboratories. Retrieved from [Link]

• Diammonium Hydrogen Citrate. (n.d.). Dr. Paul Lohmann. Retrieved from [Link]

• The effect of citric acid content on the chelation ratio of metal ions... (n.d.). ResearchGate. Retrieved from [Link]

• Complexometric Titration Part 1. (n.d.). University of Anbar. Retrieved from [Link]

• COMPLEXOMETRIC TITRATION. (n.d.). L.S.College, Muzaffarpur. Retrieved from [Link]

• Masking and demasking reagents in Complexometric titration. (n.d.). Pharmacy Infoline. Retrieved from [Link]

• Exploring the Effects of Citric Acid as a Chelating Agent on pH Levels in Solutions. (2024). LinkedIn. Retrieved from [Link]

• di-Ammonium hydrogen citrate for analysis EMSURE ACS,Reag. Ph Eur. (n.d.). MilliporeSigma. Retrieved from [Link]

• A New Strategy to Stabilize Oxytocin in Aqueous Solutions: I. The Effects of Divalent Metal Ions and Citrate Buffer. (2014). PMC - NIH. Retrieved from [Link]

• Chelation of metal ions with citric acid in the ammoniation process of wet‐process phosphoric acid. (2019). ResearchGate. Retrieved from [Link]

• Diammonium Citrate | Drug Information, Uses, Side Effects, Chemistry. (n.d.). DrugBank. Retrieved from [Link]

• Organic Reagents As Masking Agents in Complexometric Determination of Metals. (n.d.). Scribd. Retrieved from [Link]

• Complexometric Titration II. (n.d.). University of Anbar. Retrieved from [Link]

• How is citric acid used as a chelating agent?. (2018). Quora. Retrieved from [Link]

• Chelating agent. (2023). MFA Cameo. Retrieved from [Link]

• di-Ammonium hydrogen citrate, 500 g, CAS No. 3012-65-5. (n.d.). Carl ROTH. Retrieved from [Link]

• Heavy Metals Testing. (2011). Pharmaguideline. Retrieved from [Link]

• METHODS USED FOR HEAVY METAL DETERMINATION IN AGRICULTURAL INPUTS. (2019). Rjas. Retrieved from [Link]

• Preparation method of diammonium hydrogen citrate. (2015). Google Patents.

• di-Ammonium hydrogen citrate, Hi-AR™/ACS. (n.d.). HiMedia Laboratories. Retrieved from [Link]

• Structures of disodium hydrogen citrate monohydrate... and diammonium sodium citrate... from powder diffraction data. (2020). PubMed Central. Retrieved from [Link]

Sources

• 1. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. di-Ammonium hydrogen citrate, Hi-LR™ [himedialabs.com]
• 3. researchgate.net [researchgate.net]
• 4. cameo.mfa.org [cameo.mfa.org]
• 5. di-Ammonium hydrogen citrate - SYNTHETIKA [synthetikaeu.com]
• 6. echemi.com [echemi.com]
• 7. quora.com [quora.com]
• 8. Exploring the Effects of Citric Acid as a Chelating Agent on pH Levels in Solutions [thinkdochemicals.com]
• 9. alazharpharmacy.com [alazharpharmacy.com]
• 10. interchim.fr [interchim.fr]
• 11. Masking and demasking reagents in Complexometric titration - Pharmacy Infoline [pharmacyinfoline.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Formation of metal-nicotianamine complexes as affected by pH, ligand exchange with citrate and metal exchange. A study by electrospray ionization time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. lscollege.ac.in [lscollege.ac.in]
• 16. scribd.com [scribd.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. 枸橼酸氢二铵 for analysis EMSURE® ACS,Reag. Ph Eur | Sigma-Aldrich [sigmaaldrich.com]
• 21. CN104447287A - Preparation method of diammonium hydrogen citrate - Google Patents [patents.google.com]
• 22. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 23. Diammonium hydrogen citrate (3012-65-5) at Nordmann - nordmann.global [nordmann.global]

The Versatility of Di-Ammonium Hydrogen Citrate in pH Control: A Detailed Guide for Researchers

In the landscape of chemical synthesis and pharmaceutical development, the precise control of pH is not merely a procedural step but a critical parameter dictating reaction kinetics, product purity, and compound stability. Among the arsenal of buffering agents available to the modern scientist, di-Ammonium hydrogen citrate emerges as a versatile and effective tool. This application note provides an in-depth exploration of the chemical principles underpinning its use, detailed protocols for its application, and critical considerations for its integration into your research workflows.

Introduction: Beyond a Simple Salt

Di-Ammonium hydrogen citrate (CAS 3012-65-5), the dibasic ammonium salt of citric acid, is a white crystalline powder readily soluble in water.[1][2] Its utility extends beyond being a simple nitrogen source; it is a sophisticated pH modulator, a capable chelating agent, and a valuable component in numerous chemical and biological applications.[3][4] From its role in pharmaceuticals to its use in rust proofing and food processing, the compound's influence is widespread.[3][5]

This guide will focus on its primary application in a laboratory setting: the establishment and maintenance of stable pH environments for chemical reactions. We will delve into the fundamental chemistry of the citric acid buffer system and provide actionable protocols for its effective implementation.

The Science of Buffering: A Triprotic Acid System

The effectiveness of di-Ammonium hydrogen citrate as a buffering agent is intrinsically linked to the properties of its parent acid, citric acid. Citric acid (C₆H₈O₇) is a weak triprotic acid, meaning it can donate three protons in a stepwise manner. Each dissociation step is characterized by a specific acid dissociation constant (pKa).

The three pKa values for citric acid at 25°C are:

• pKa1 ≈ 3.13 [1][6][7]

• pKa2 ≈ 4.76 [1][6][7]

• pKa3 ≈ 6.40 [1][6][7]

A solution's maximum buffering capacity is achieved when the pH is equal to the pKa. Therefore, the citrate buffer system is effective over a broad pH range, approximately from pH 2 to pH 8.[1] Di-Ammonium hydrogen citrate, having the formula (NH₄)₂HC₆H₅O₇, is situated within this buffering system where two of the three carboxylic acid protons of citric acid have been replaced by ammonium ions. This positions it as an excellent starting point for creating buffers in the mid-pH range.

The equilibrium between the different citrate species and the ammonium ions allows the buffer to resist significant changes in pH upon the addition of an acid or a base. The ammonium ion (NH₄⁺) itself has a pKa of approximately 9.25, which can also contribute to the overall buffering capacity at higher pH values, although the primary buffering action in the context of di-Ammonium hydrogen citrate is derived from the citrate species.

Core Applications in Research and Development

The ability to maintain a stable pH makes di-Ammonium hydrogen citrate invaluable in a variety of scientific endeavors:

• Organic Synthesis: Many organic reactions are highly pH-sensitive. The use of a citrate buffer can prevent unwanted side reactions, improve yields, and ensure the stability of both reactants and products.

• Enzyme Assays: Enzymatic activity is critically dependent on pH. Di-Ammonium hydrogen citrate buffers are used to maintain the optimal pH for enzyme function, ensuring reproducible and accurate assay results.

• Pharmaceutical Formulations: In drug development, this compound can act as a pH-adjusting agent and a stabilizer for active pharmaceutical ingredients (APIs).[5]

• Chelation of Metal Ions: The citrate ion is an effective chelating agent, capable of sequestering metal ions that could otherwise catalyze undesirable side reactions or degradation pathways.[1]

Protocols for Buffer Preparation and pH Control

The following protocols provide a step-by-step guide for the preparation and use of di-Ammonium hydrogen citrate buffers.

Materials and Equipment

• Di-Ammonium hydrogen citrate (ACS grade or higher)

• Deionized or distilled water

• Hydrochloric acid (HCl), 1 M solution

• Sodium hydroxide (NaOH), 1 M solution

• Calibrated pH meter

• Magnetic stirrer and stir bar

• Volumetric flasks and graduated cylinders

• Beakers

Safety Precautions

Di-Ammonium hydrogen citrate may cause skin and serious eye irritation.[1][7][8] It is essential to handle the compound in a well-ventilated area and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[7][9] Avoid inhaling the dust.[6] In case of contact with eyes, rinse cautiously with water for several minutes.[9][10]

Preparation of a 0.5 M Di-Ammonium Hydrogen Citrate Stock Solution

This protocol outlines the preparation of a 0.5 M stock solution, which can then be diluted and adjusted to the desired pH for your specific application.

Step-by-Step Procedure:

• Calculate the required mass: The molar mass of di-Ammonium hydrogen citrate ((NH₄)₂HC₆H₅O₇) is 226.18 g/mol . To prepare 1 liter of a 0.5 M solution, you will need:

  • Mass = 0.5 mol/L * 226.18 g/mol * 1 L = 113.09 g

• Dissolution: Weigh out 113.09 g of di-Ammonium hydrogen citrate and transfer it to a 1 L beaker containing approximately 800 mL of deionized water.

• Mixing: Place a magnetic stir bar in the beaker and stir the solution on a magnetic stirrer until the solid is completely dissolved.

• Volume Adjustment: Carefully transfer the solution to a 1 L volumetric flask. Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask to ensure a complete transfer. Add deionized water to the flask until the bottom of the meniscus reaches the calibration mark.

• Homogenization: Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

• Storage: Store the stock solution in a tightly sealed container at room temperature.

Adjusting the pH of the Buffer Solution

The initial pH of a di-Ammonium hydrogen citrate solution will be in the acidic range, typically between 4.5 and 5.5 for a 5% solution.[11] To achieve a specific target pH for your reaction, you will need to adjust it using a strong acid or base.

Workflow for pH Adjustment:

Caption: Workflow for pH adjustment of the buffer solution.

Detailed Steps:

• Calibration: Calibrate your pH meter according to the manufacturer's instructions using standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).

• Initial Measurement: Place the desired volume of your di-Ammonium hydrogen citrate buffer solution in a beaker with a stir bar. Immerse the calibrated pH electrode in the solution and record the initial pH.

• Titration:

  • To decrease the pH, add 1 M HCl dropwise while continuously stirring and monitoring the pH.

  • To increase the pH, add 1 M NaOH dropwise while continuously stirring and monitoring the pH.

• Equilibration: Allow the solution to stir for a few moments after each addition to ensure the pH reading is stable before adding more acid or base.

• Final Volume: Once the target pH is reached, if necessary, transfer the solution to a volumetric flask and add deionized water to the final desired volume.

Quantitative Data and Considerations

Parameter	Value/Range	Source(s)
Molar Mass	226.18 g/mol
Appearance	White crystalline powder	[1]
Solubility in Water	High	[1][2]
pH of 1% solution	~4.0 - 5.0	[1]
Effective Buffering Range	pH ~2.5 - 7.0 (Citrate)	[1]

Key Considerations:

• Temperature Dependence: The pKa values of citric acid are temperature-dependent. For highly sensitive applications, it is advisable to adjust the pH at the temperature at which the reaction will be performed.

• Ionic Strength: The ionic strength of the buffer can affect reaction rates and protein stability. The concentration of the buffer should be optimized for each specific application.

• Interactions with Metal Ions: While often beneficial, the chelating properties of citrate can sometimes interfere with reactions that require specific metal ions as catalysts or cofactors. This should be considered during experimental design.

• Microbial Growth: Citrate solutions can support microbial growth. For long-term storage, consider sterile filtration or the addition of a suitable antimicrobial agent.

Conclusion

Di-Ammonium hydrogen citrate is a robust and versatile tool for pH control in a wide array of chemical and biological applications. A thorough understanding of the underlying principles of the citric acid buffer system, coupled with meticulous preparation and adjustment protocols, will empower researchers to maintain precise pH control, leading to more reliable and reproducible experimental outcomes. The information and protocols provided in this application note serve as a comprehensive guide for the effective utilization of this valuable laboratory reagent.

References

• di-Ammonium hydrogen citrate - SYNTHETIKA. (n.d.).
• di-AMMONIUM HYDROGEN CITRATE EXTRA PURE - Loba Chemie. (n.d.).
• Safety Data Sheet: di-Ammonium hydrogen citrate - Carl ROTH. (n.d.).
• Safety Data Sheet: di-Ammonium hydrogen citrate - Mercateo. (n.d.).
• Safety Data Sheet: di-Ammonium hydrogen citrate - Carl ROTH. (2024, March 2).
• di-Ammonium hydrogen citrate 100950 - Safety Data Sheet. (n.d.).
• di-Ammonium hydrogen citrate | ibresco. (n.d.).
• Diammonium hydrogen citrate - nordmann.global. (n.d.).
• Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem. (n.d.).
• Citric acid - Wikipedia. (n.d.).
• Citric Acid - Common Organic Chemistry. (n.d.).
• Citric Acid: A Comprehensive Guide - Laboratorium Discounter. (2023, July 25).
• 3012-65-5 CAS | di-AMMONIUM HYDROGEN CITRATE | Ammonium Salts | Article No. 01221 - Loba Chemie. (n.d.).
• di-Ammonium hydrogen citrate - DC Fine Chemicals. (n.d.).
• di-Ammonium hydrogen citrate, Hi-AR™/ACS - HiMedia Laboratories. (n.d.).

Sources

• 1. Citric acid - Wikipedia [en.wikipedia.org]
• 2. peakproteins.com [peakproteins.com]
• 3. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Citric Acid [commonorganicchemistry.com]
• 6. our blogs! - Citric Acid: A Comprehensive Guide - Order affordable lab supplies at Laboratory Discounter. From microscopes to chemicals, fast delivery in the UK. Browse our range today! [laboratoriumdiscounter.nl]
• 7. Citrate Buffer (pH 3.0 to 6.2) [novoprolabs.com]
• 8. Citric Acid | C6H8O7 | CID 311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Citrate Buffer (pH 3.0 to 6.2) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 10. 3012-65-5 CAS | di-AMMONIUM HYDROGEN CITRATE | Ammonium Salts | Article No. 01221 [lobachemie.com]
• 11. di-Ammonium hydrogen citrate | CymitQuimica [cymitquimica.com]

Mastering Molarity: A Detailed Guide to the Preparation of Di-Ammonium Hydrogen Citrate Solutions

In the landscape of scientific research and pharmaceutical development, precision is paramount. The ability to consistently and accurately prepare chemical solutions is a foundational skill that underpins the validity of experimental outcomes. This guide provides a comprehensive protocol for the preparation of di-ammonium hydrogen citrate solutions of a specified molarity, grounded in chemical principles and best laboratory practices. Designed for researchers, scientists, and drug development professionals, this document goes beyond a simple list of steps to explain the rationale behind the protocol, ensuring a deep understanding and reliable execution.

Foundational Principles: Understanding Di-Ammonium Hydrogen Citrate and Molarity

Di-ammonium hydrogen citrate (also known as ammonium citrate, dibasic) is the diammonium salt of citric acid. Its chemical formula is (NH₄)₂HC₆H₅O₇, and it possesses a molecular weight of approximately 226.18 g/mol [1][2][3][4][5]. This compound is a white crystalline solid that is readily soluble in water[6]. In solution, it acts as a buffering agent, helping to maintain a stable pH, a property that makes it valuable in a variety of applications, including pharmaceutical formulations and chemical analysis[6][7].

Molarity (M) is a unit of concentration, defined as the number of moles of solute per liter of solution. The precise preparation of a molar solution is critical, as even small inaccuracies in concentration can significantly impact experimental results. This protocol is designed to ensure the highest degree of accuracy through careful measurement and technique.

Applications in Research and Drug Development

Di-ammonium hydrogen citrate solutions are utilized in various scientific contexts. In pharmaceutical development, they can serve as buffering agents to control the pH of drug formulations, which is often crucial for the stability and efficacy of the active pharmaceutical ingredient (API)[7]. The specific molarity required will depend on the desired pH range and the buffering capacity needed for the particular application. For instance, a higher molarity solution will have a greater capacity to resist changes in pH. It is also used as a chelating agent and in chemical analysis for the determination of phosphates[6][7].

Core Protocol: Preparation of a Di-Ammonium Hydrogen Citrate Solution

This protocol outlines the steps to prepare a solution of a specific molarity. The example calculation is for a 1 M solution, but the formula can be adapted for any desired concentration.

Essential Materials and Equipment

• Di-Ammonium Hydrogen Citrate (analytical grade)

• Deionized or distilled water

• Analytical balance (calibrated)

• Volumetric flask (Class A) with stopper

• Beaker

• Glass stirring rod

• Spatula

• Weighing paper or boat

• Funnel

• Wash bottle with deionized or distilled water

• Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

Pre-Preparation: Safety and Calculations

Safety First: Before beginning, consult the Safety Data Sheet (SDS) for di-ammonium hydrogen citrate. It can cause skin and serious eye irritation[5][8]. Always wear appropriate PPE, including safety goggles, a lab coat, and gloves.

Calculation of Required Mass: The fundamental formula for calculating the mass of solute needed is:

Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )

For example, to prepare 500 mL (0.5 L) of a 1 M di-ammonium hydrogen citrate solution:

Mass (g) = 1 mol/L x 0.5 L x 226.18 g/mol = 113.09 g

Step-by-Step Preparation Workflow

The following diagram illustrates the key steps in the preparation process:

Caption: Workflow for preparing a molar solution.

• Weighing the Solute:

  • Place a clean, dry weighing boat or paper on the analytical balance and tare it.

  • Carefully weigh out the calculated mass of di-ammonium hydrogen citrate (e.g., 113.09 g for 500 mL of a 1 M solution). Record the exact mass.

• Initial Dissolution:

  • Transfer the weighed solid to a beaker that is appropriately sized for the final volume of the solution.

  • Add a volume of deionized or distilled water that is approximately half of the final desired volume (e.g., about 250 mL for a 500 mL solution).

  • Stir the mixture with a clean glass stirring rod until the solid is completely dissolved. Gentle warming can be applied if necessary to aid dissolution, but ensure the solution cools to room temperature before proceeding.

• Transfer to Volumetric Flask:

  • Using a funnel, carefully pour the dissolved solution from the beaker into the calibrated volumetric flask.

  • Rinse the beaker, stirring rod, and funnel several times with small amounts of deionized or distilled water, transferring the rinsings into the volumetric flask each time. This step is crucial to ensure that all of the weighed solute is transferred to the flask.

• Final Volume Adjustment:

  • Continue to add deionized or distilled water to the volumetric flask until the bottom of the meniscus aligns exactly with the calibration mark on the neck of the flask. Use a dropper or pipette for the final additions to avoid overshooting the mark.

• Homogenization:

  • Stopper the volumetric flask securely and invert it several times (at least 10-15 times) to ensure the solution is thoroughly mixed and the concentration is uniform.

Quantitative Data Summary

The following table provides the mass of di-ammonium hydrogen citrate required to prepare 1 L of solutions of common molarities.

Molarity (M)	Volume (L)	Molar Mass ( g/mol )	Required Mass (g)
0.1	1	226.18	22.62
0.5	1	226.18	113.09
1.0	1	226.18	226.18
2.0	1	226.18	452.36

Quality Control: A Self-Validating System

To ensure the accuracy of the prepared solution, a quality control check is essential. A simple and effective method is to measure the pH of the solution. The pH of a di-ammonium hydrogen citrate solution will vary with its concentration.

Molarity (M)	Expected pH Range
0.1	~4.3[2]
1.0	~3.7[9]

Note: The expected pH can be influenced by the purity of the reagent and the quality of the water used.

Protocol for pH Verification:

• Calibrate a pH meter using standard buffer solutions.

• Pour a small aliquot of the prepared di-ammonium hydrogen citrate solution into a clean beaker.

• Immerse the pH electrode in the solution and record the stable reading.

• Compare the measured pH to the expected value for the target molarity. A significant deviation may indicate an error in preparation.

The following diagram illustrates the decision-making process for quality control:

Caption: Quality control workflow for solution validation.

Storage and Handling

Store the prepared di-ammonium hydrogen citrate solution in a tightly sealed, clearly labeled container at room temperature. The label should include the name and molarity of the solution, the date of preparation, and the initials of the preparer.

References

• PubChem. di-Ammonium hydrogen citrate. National Center for Biotechnology Information. [Link]

• Savetz Publishing, Inc. pH of Ammonium Dihydrogen Citrate. [Link]

• PubChem. Ammonium dihydrogen citrate. National Center for Biotechnology Information. [Link]

• PubChem. Diammonium Citrate. National Center for Biotechnology Information. [Link]

• Google Patents.

• MDPI. A Quality Control Assay to Access the HCl Molarity of Radionuclide Solutions. [Link]

• Google Patents.

• ResearchGate. A Quality Control Assay to Access the HCl Molarity of Radionuclide Solutions. [Link]

• MediaDive. Ingredient group: Diammonium hydrogen citrate. [Link]

• Carl ROTH. di-Ammonium hydrogen citrate, 500 g, CAS No. 3012-65-5. [Link]

• SYNTHETIKA. di-Ammonium hydrogen citrate. [Link]

• Sciencemadness.org. how to sythesize ammonium citrate. [Link]

• Carl ROTH. di-Ammonium hydrogen citrate, 500 g, CAS No. 3012-65-5. [Link]

• ibresco. di-Ammonium hydrogen citrate. [Link]

• 360 Medical. Quality Control Best Practices in Laboratories: A Step-by-Step Guide. [Link]

• ResearchGate. how to prepare a 200ml solution of ammonium citrate with pH=9.4-9.7 and density=1.082-1.083 that contains at least 42 gr/lit of ammonia nitrogen?. [Link]

• Google Patents.

• HiMedia Laboratories. di-Ammonium hydrogen citrate, Hi-LR™. [Link]

• Hach. An Introduction to Standards and Quality Control for the Laboratory. [Link]

• Loba Chemie. di-AMMONIUM HYDROGEN CITRATE Extra Pure. [Link]

• US EPA. Quality Control Guidelines for SAM Chemical Methods. [Link]

Sources

• 1. di-Ammonium hydrogen citrate | C6H14N2O7 | CID 5284342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diammonium hydrogen citrate | Groups | Ingredients | MediaDive [bacmedia.dsmz.de]
• 4. di-Ammonium hydrogen citrate | CymitQuimica [cymitquimica.com]
• 5. di-Ammonium hydrogen citrate, 500 g, CAS No. 3012-65-5 | Ammonium Salts, NH4+ | Salts for Analysis (p.a.) | Salts | Inorganic & Analytical Reagents | Chemicals | Carl ROTH - International [carlroth.com]
• 6. di-Ammonium hydrogen citrate, Hi-LR™ [himedialabs.com]
• 7. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 8. di-Ammonium hydrogen citrate - SYNTHETIKA [synthetikaeu.com]
• 9. pH of Ammonium Dihydrogen Citrate [whatistheph.com]

Technical Notes & Optimization

identifying and removing contaminants in commercial di-Ammonium hydrogen citrate

Welcome to the technical support center for di-Ammonium hydrogen citrate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance on identifying and removing common contaminants from commercial di-Ammonium hydrogen citrate. Ensuring the purity of this reagent is critical for the reproducibility and success of your experiments, from buffer preparation for enzymatic assays to its use in pharmaceutical formulations.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial di-Ammonium hydrogen citrate?

A1: Commercial grades of di-ammonium hydrogen citrate, including ACS and Reag. Ph. Eur. grades, typically specify limits for several impurities.[1] These can be broadly categorized as:

• Insoluble Matter: Particulates that do not dissolve in water.

• Heavy Metals: Trace metals such as lead (Pb) and iron (Fe) are common concerns.

• Anions: Chloride (Cl⁻), sulfate (SO₄²⁻), phosphate (PO₄³⁻), and oxalate (C₂O₄²⁻) are frequently monitored.

• Organic Residues: Unreacted starting materials or by-products from the synthesis process.

• Residue on Ignition: Non-volatile inorganic matter remaining after combustion.

Q2: Why is the purity of di-Ammonium hydrogen citrate important for my research?

A2: The purity of di-ammonium hydrogen citrate is paramount as contaminants can have significant, often unforeseen, impacts on experimental outcomes. For instance, trace heavy metal ions can act as inhibitors or unwanted cofactors in enzymatic reactions.[2][3][4] Citrate itself is a known metal chelator, and the presence of contaminant metals can alter the effective concentration of free metal ions in your buffer, impacting metalloenzyme activity.[2][5] Furthermore, organic impurities can interfere with analytical techniques like HPLC and mass spectrometry, while insoluble matter can disrupt sensitive assays and formulation stability.

Q3: How do I know if my di-Ammonium hydrogen citrate is contaminated?

A3: Visual inspection can sometimes reveal issues like discoloration or the presence of visible particulates. However, most contaminants are not visible to the naked eye. If you observe unexpected results in your experiments, such as altered enzyme kinetics, poor reproducibility, or unexpected peaks in analytical chromatograms, it is prudent to consider the purity of your reagents. Specific analytical tests, as detailed in this guide, are required to definitively identify and quantify contaminants.

Q4: What is the difference between ACS grade and other grades of di-Ammonium hydrogen citrate?

A4: The grade of a chemical reagent indicates its purity and intended use. An ACS (American Chemical Society) grade reagent meets the purity standards set by the ACS.[1] These standards specify the maximum allowable levels of certain impurities. Other grades, such as "lab grade" or "technical grade," may have higher levels of impurities and are generally not suitable for sensitive research applications. For drug development, reagents meeting pharmacopeia standards (e.g., USP, Ph. Eur.) are often required.[1][6]

Below is a table summarizing typical impurity limits for an ACS reagent grade of di-Ammonium hydrogen citrate.

Impurity	Specification Limit
Assay (acidimetric)	98.0-103.0%
Insoluble matter	≤ 0.005%
Residue on ignition (as SO₄)	≤ 0.01%
Chloride (Cl)	≤ 0.0005%
Oxalate (C₂O₄)	Passes test (approx. 0.05%)
Phosphate (PO₄)	≤ 0.0005%
Total sulfur (as SO₄)	≤ 0.005%
Heavy metals (as Pb)	≤ 0.0005%
Iron (Fe)	≤ 0.0005%
Specifications are based on typical values from suppliers of ACS grade reagents and should be confirmed with the certificate of analysis for your specific lot.

Troubleshooting Guide: Identifying and Removing Contaminants

This section provides a structured approach to identifying and mitigating common contamination issues.

Issue 1: Presence of Insoluble Matter and Particulates

• Symptoms: Cloudiness or visible particles in your prepared buffer or solution, even after thorough mixing. This can lead to clogged filters, inaccurate spectrophotometer readings, and potential nucleation sites in crystallization experiments.

• Identification Workflow:

Caption: Workflow for identifying and removing insoluble matter.

• Removal Protocol:

  • Prepare your di-ammonium hydrogen citrate solution as intended.

  • Filter the solution through a 0.22 µm or 0.45 µm syringe filter (choose a filter material, such as nylon or PVDF, that is compatible with your solution).

  • The filtrate should be free of particulates. If cloudiness persists, it may indicate a chemical impurity that is precipitating.

Issue 2: Heavy Metal Contamination (e.g., Iron, Lead)

• Symptoms: Inhibition or unexpected activation of metalloenzymes, catalytic degradation of therapeutic proteins, or interference in sensitive analytical techniques. For example, iron in citrate buffers can promote photochemical degradation and covalent modification of antibodies.[7]

• Identification:

  • Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): These are the standard, highly sensitive methods for quantifying trace metal content.[8][9] A sample of the di-ammonium hydrogen citrate is digested in acid and analyzed.

• Removal Workflow:

Caption: Workflow for addressing heavy metal contamination.

• Removal Protocol: Ion-Exchange Chromatography (Lab Scale)

  • Resin Selection: Use a strong acid cation exchange resin (e.g., Dowex 50WX8) in the sodium (Na⁺) or proton (H⁺) form.[10]

  • Column Preparation: Pack a small glass column with the resin and equilibrate with high-purity water.

  • Sample Loading: Prepare a concentrated solution of the contaminated di-ammonium hydrogen citrate and load it onto the column.

  • Elution: Elute the column with high-purity water. The ammonium citrate will pass through, while the divalent and trivalent heavy metal cations will be retained by the resin.

  • Verification: Collect the eluate and verify the removal of heavy metals using AAS or ICP-MS.

Issue 3: Anionic and Organic Impurities (e.g., Oxalate, Unknown Organics)

• Symptoms:

  • Oxalate: Can interfere with calcium-dependent signaling or assays by precipitating calcium oxalate.

  • Organic Impurities: May cause baseline noise or spurious peaks in HPLC, UV-Vis, or fluorescence spectroscopy. They can also be cytotoxic in cell-based assays.

• Identification:

  • Oxalate: Can be determined by titration with potassium permanganate or through enzymatic assay kits.[11][12][13] Ion chromatography is also a suitable method.[14]

  • Organic Impurities: HPLC with a UV or mass spectrometry detector is a powerful tool for separating and identifying unknown organic contaminants.

• Removal Protocol: Activated Carbon Treatment & Recrystallization

Caption: Workflow for removing organic and anionic impurities.

• Step-by-Step Methodology:

  • Dissolution: Dissolve the contaminated di-ammonium hydrogen citrate in a minimal amount of hot high-purity water to create a near-saturated solution.[15][16][17]

  • Activated Carbon Treatment: Add a small amount (e.g., 1-2% w/w) of powdered activated carbon to the hot solution.[18][19] Stir for 15-30 minutes to allow adsorption of organic impurities.

  • Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the activated carbon. This step is crucial to prevent premature crystallization in the funnel.

  • Crystallization: Allow the clear filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.[15][16]

  • Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold water to remove any remaining mother liquor.

  • Drying: Dry the crystals in a desiccator or a vacuum oven at a low temperature.

References

• European Pharmacopoeia Reagents Guide. (n.d.). Scribd. Retrieved from [Link]

• Krom, J. G., et al. (2000). Complementary Metal Ion Specificity of the Metal-Citrate Transporters CitM and CitH of Bacillus subtilis. Journal of Bacteriology, 182(22), 6338–6345. Retrieved from [Link]

• Lab Procedure: Recrystallization. (n.d.). LabXchange. Retrieved from [Link]

• Karamad, D., et al. (2019). Analytical procedures and methods validation for oxalate content estimation. MethodsX, 6, 2695-2703. Retrieved from [Link]

• Ferric Ammonium Citrate. (n.d.). Food and Agriculture Organization of the United Nations. Retrieved from [Link]

• Feba, G., et al. (2023). Ion Exchange Chromatography. Indo American Journal of Pharmaceutical Sciences, 10(05), 555-565. Retrieved from [Link]

• Effect of metal ions on enzyme activity. (n.d.). ResearchGate. Retrieved from [Link]

• USP Monographs. (n.d.). U.S. Pharmacopeia. Retrieved from [Link]

• Recrystallization. (2023, January 29). Chemistry LibreTexts. Retrieved from [Link]

• Protocol for oxalate and total Al and Fe extraction in Soils. (2018, August 13). Squarespace. Retrieved from [Link]

• R. R. L. et al. (2015). Photochemical degradation of citrate buffers leads to covalent acetonation of recombinant protein therapeutics. Analytical Chemistry, 87(12), 6098-6105. Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

• Preparation method of diammonium hydrogen citrate. (2015). Google Patents.
• Production method of diammonium hydrogen citrate. (2015). Google Patents.

• Ferric Ammonium Citrate. (2011, November 21). U.S. Pharmacopeia. Retrieved from [Link]

• Enzyme Immobilization on Metal Organic Frameworks: the Effect of buffer on the stability of the support. (2022, October 26). UL Research Repository. Retrieved from [Link]

• di-AMMONIUM HYDROGEN CITRATE. (n.d.). Loba Chemie. Retrieved from [Link]

• Ferric Ammonium Citrate. (2023, June 1). U.S. Pharmacopeia. Retrieved from [Link]

• Preparation of Buffer Solutions. (n.d.). Pharmaguideline. Retrieved from [Link]

• Weatherley, L. R., & Jorgensen, T. (n.d.). Removal of Ammonium and Organic Compounds by Ion Exchange and Adsorption. Retrieved from [Link]

• Carbon filtration and activated charcoal. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Vazquez-Morado, A., et al. (2022). Metal Ions and Chemical Modification Reagents Inhibit the Enzymatic Activity of Lecithin-Dependent Hemolysin from Vibrio parahaemolyticus. International Journal of Molecular Sciences, 23(18), 10499. Retrieved from [Link]

• Analytical Procedures and Methods Validation for Oxalate Content Estimation. (2019). ResearchGate. Retrieved from [Link]

• Removal of natural organic material and algal metabolites using activated carbon. (2021). ResearchGate. Retrieved from [Link]

• Preparation and Characterization of Activated Carbon Obtained from Water Treatment Plant Sludge for Removal of Cationic Dye from Wastewater. (2021). MDPI. Retrieved from [Link]

• Pilot-scale removal of persistent and mobile organic substances in granular activated carbon filters and experimental predictability at lab-scale. (2023). PubMed. Retrieved from [Link]

• Mastering granular activated carbon filtration to remove organic micropollutants, antibiotic resistance and metals for municipal wastewater reuse. (2024). PubMed. Retrieved from [Link]

• Ion Exchange Chromatography. (2023, September 4). Chemistry LibreTexts. Retrieved from [Link]

• di-Ammonium hydrogen citrate, Hi-LR™. (n.d.). HiMedia Laboratories. Retrieved from [Link]

• Buffer Preparation — Hints, Tips and Common Errors. (n.d.). LCGC International. Retrieved from [Link]

• Ammonium removal from aqueous solution by ion-exchange using packed bed natural zeolite. (2002, July 3). Minera Formas. Retrieved from [Link]

• Buffer preparation - Hints, tips and common errors. (2003). ResearchGate. Retrieved from [Link]

• Validation of urine citrate and oxalate measurement on the Roche Cobas® c502 chemistry analyzer. (2021). Journal of Laboratory and Precision Medicine. Retrieved from [Link]

• Analytical Techniques for Heavy Metal Analysis. (n.d.). Taylor & Francis eBooks. Retrieved from [Link]

• A review: Analytical methods for heavy metals determination in environment and human samples. (2019). SciSpace. Retrieved from [Link]

Sources

• 1. di-Ammonium Hydrogen Citrate (Reag. USP, Ph. Eur.) for analysis, ACS [itwreagents.com]
• 2. Complementary Metal Ion Specificity of the Metal-Citrate Transporters CitM and CitH of Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Metal Ions and Chemical Modification Reagents Inhibit the Enzymatic Activity of Lecithin-Dependent Hemolysin from Vibrio parahaemolyticus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DSpace [researchrepository.ul.ie]
• 6. 3012-65-5・Diammonium Hydrogen Citrate・044-31615[Detail Information] | [Pharma Manufacturing & QC][Common Chemicals & Lab Tools]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 7. Photochemical degradation of citrate buffers leads to covalent acetonation of recombinant protein therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. taylorfrancis.com [taylorfrancis.com]
• 9. scispace.com [scispace.com]
• 10. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 11. Analytical procedures and methods validation for oxalate content estimation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. content.abcam.com [content.abcam.com]
• 13. researchgate.net [researchgate.net]
• 14. Validation of urine citrate and oxalate measurement on the Roche Cobas® c502 chemistry analyzer - Sherazi - Journal of Laboratory and Precision Medicine [jlpm.amegroups.org]
• 15. LabXchange [labxchange.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. mt.com [mt.com]
• 18. Carbon filtration and activated charcoal | Class experiment | RSC Education [edu.rsc.org]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Optimizing di-Ammonium Hydrogen Citrate for Protein Precipitation

Welcome to the technical support center for protein precipitation using di-Ammonium hydrogen citrate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice for optimizing this crucial purification step. Here, we move beyond simple protocols to explain the underlying scientific principles, empowering you to troubleshoot effectively and enhance your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is di-Ammonium hydrogen citrate and why is it used for protein precipitation?

Di-Ammonium hydrogen citrate is a salt commonly used in a process called "salting-out" to precipitate proteins from a solution.[1] The citrate anion and the ammonium cation are both highly ranked in the Hofmeister series, a classification of ions based on their ability to affect protein solubility.[2][3] Specifically, citrate is a potent "kosmotrope" or "structure-making" ion.[2][4][5][6][7] Kosmotropes effectively organize water molecules, leading to increased surface tension and stronger water-water hydrogen bonds.[7][8] This enhanced cohesiveness of water reduces the amount of "free" water available to hydrate the protein's surface.[9][10] As the salt concentration increases, protein-protein interactions become more favorable than protein-water interactions, causing the proteins to aggregate and precipitate out of the solution.[11][12]

Q2: How does di-Ammonium hydrogen citrate compare to the more traditional ammonium sulfate?

Ammonium sulfate is the most common salt used for protein precipitation due to its high solubility, low cost, and the high ranking of both ammonium and sulfate ions in the Hofmeister series.[9][11][13] However, di-Ammonium hydrogen citrate offers some distinct advantages. The citrate ion is trivalent and even more kosmotropic than the divalent sulfate ion, meaning it can sometimes precipitate proteins more efficiently or at a lower concentration.[2] Furthermore, solutions of ammonium sulfate can become acidic, potentially harming pH-sensitive proteins.[11][14] Di-Ammonium hydrogen citrate provides a buffered environment, offering better pH control during the precipitation process.

Q3: What is the fundamental mechanism of "salting-out"?

"Salting-out" relies on altering the solubility of proteins in an aqueous solution by increasing the ionic strength.[13][15] Here's a breakdown of the mechanism:

• Hydration Shell: In a low salt solution, protein molecules are surrounded by a "hydration shell" of water molecules that keep them dissolved and separated from each other.[10][12]

• Competition for Water: When a kosmotropic salt like di-Ammonium hydrogen citrate is added, its ions have a very high charge density and strongly attract water molecules.[7] This creates competition between the salt ions and the protein for water molecules.[16]

• Increased Hydrophobic Interactions: As the salt concentration increases, it effectively sequesters water molecules.[9][16] This disruption of the protein's hydration shell exposes hydrophobic patches on the protein surface.[17] To minimize contact with the now highly polar solvent, these hydrophobic regions on different protein molecules prefer to interact with each other.[12][18]

• Aggregation and Precipitation: This self-association leads to the formation of protein aggregates, which become large enough to precipitate out of the solution.[10][11]

Below is a diagram illustrating this process.

Caption: The "Salting-Out" Mechanism.

Q4: What key factors influence the efficiency of protein precipitation?

Several factors can significantly impact your results. Optimization often involves a systematic evaluation of:

• Protein Properties: Each protein has a unique combination of size, surface charge, and hydrophobicity, which dictates its solubility and the precise salt concentration needed for precipitation.[13][16]

• di-Ammonium Hydrogen Citrate Concentration: This is the most critical variable. The concentration must be high enough to induce precipitation of the target protein but, ideally, not so high that it co-precipitates a large number of contaminants.[11]

• pH: Protein solubility is at its minimum at the isoelectric point (pI), where the net charge is zero.[10][14][19] Operating near the pI can reduce the amount of salt needed for precipitation. However, it's crucial to ensure the pH doesn't compromise the protein's stability or activity.[20][21]

• Temperature: Generally, precipitation is performed at low temperatures (e.g., 4°C) to minimize denaturation, proteolysis, and microbial growth.[22] However, be aware that temperature can affect protein solubility, so consistency is key.

• Initial Protein Concentration: The concentration of your target protein can affect the efficiency of precipitation. Very low protein concentrations may require a higher relative salt saturation to precipitate effectively.[16][23]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem: Low or no protein precipitate is formed.

Probable Cause	Proposed Solution & Scientific Rationale
Insufficient Salt Concentration	The concentration of di-Ammonium hydrogen citrate is below the solubility limit for your specific protein. Solution: Incrementally increase the salt concentration in steps (e.g., add enough to go from 40% to 50%, then 60% saturation). Analyze the supernatant and pellet at each step by SDS-PAGE to find the optimal precipitation window.[22]
pH is Far from the Isoelectric Point (pI)	If the solution pH is far from the protein's pI, the protein will have a higher net charge, increasing its solubility and requiring a much higher salt concentration to precipitate. Solution: If your protein is stable at its pI, adjust the buffer pH towards the pI before adding the salt. This will minimize the charge repulsion between protein molecules, facilitating aggregation at a lower salt concentration.[19][20]
Very Low Initial Protein Concentration	At very low concentrations, the probability of protein-protein collisions and aggregation is reduced, making precipitation inefficient.[23] Solution: If possible, concentrate your initial sample using methods like ultrafiltration before proceeding with the salting-out step.

Problem: The precipitated protein will not redissolve.

Probable Cause	Proposed Solution & Scientific Rationale
Irreversible Aggregation/Denaturation	The experimental conditions (e.g., pH, temperature, excessive foaming during mixing) may have caused the protein to denature and form insoluble aggregates. Solution: Ensure gentle mixing when adding the salt to avoid foaming.[9] Re-evaluate the pH and temperature to ensure they are within the stable range for your protein. Redissolve the pellet in a buffer that is known to stabilize the protein, which may include additives like mild detergents or chaotropic agents (in cases where refolding is possible).
Incomplete Salt Removal	Residual high concentrations of the precipitating salt in the redissolving buffer can keep the protein insoluble. Solution: After pelleting, carefully remove all of the supernatant. When redissolving, use a sufficient volume of a salt-free or low-salt buffer. Follow up immediately with a desalting step like dialysis or buffer exchange via gel filtration to remove the remaining salt.[24]

Problem: Significant protein activity is lost after redissolving.

Probable Cause	Proposed Solution & Scientific Rationale
pH-induced Denaturation	Although di-Ammonium hydrogen citrate is a buffer, the addition of large quantities can still cause slight pH shifts that might affect sensitive proteins. Solution: Monitor the pH of your protein solution as you add the salt.[18] If necessary, make small adjustments with a compatible acid or base to maintain the optimal pH for your protein's activity.[14]
Co-precipitation of Proteases	The precipitation process is not perfectly specific and can concentrate endogenous proteases along with your target protein. Upon redissolving and removal of the high salt (which inhibits most enzymes), these proteases can become active and degrade your protein. Solution: Add a protease inhibitor cocktail to your sample before precipitation and to the redissolving buffer. Perform all steps at a low temperature (4°C) to minimize protease activity.

Below is a workflow to guide your troubleshooting process.

Caption: A workflow for troubleshooting protein precipitation.

Experimental Protocol: Optimizing di-Ammonium Hydrogen Citrate Concentration

This protocol describes a systematic approach to determine the optimal salt concentration for precipitating your target protein.

Materials:

• Clarified protein solution (centrifuged or filtered to remove debris).

• Solid di-Ammonium hydrogen citrate.

• Chilled precipitation buffer (e.g., 50 mM Tris-HCl, pH 7.5).

• Chilled redissolving buffer (same as above, without salt).

• Magnetic stirrer and stir bar in a cold room or on ice.

• High-speed centrifuge with a refrigerated rotor.

• Spectrophotometer and reagents for protein concentration assay (e.g., Bradford, BCA).

• SDS-PAGE equipment and reagents.

Procedure:

• Initial Sample Preparation: Place 10 mL of your clarified protein solution in a beaker on a magnetic stirrer at 4°C.[14] Remove a 100 µL aliquot as your "Starting Material" control.

• First Cut (e.g., 30% Saturation): Slowly add the calculated amount of solid di-Ammonium hydrogen citrate while gently stirring to reach 30% saturation. Note: Use an online calculator or nomogram to determine the correct amount of salt to add, as it will increase the solution volume.[11]

• Equilibration: Allow the solution to stir gently for 30-60 minutes at 4°C to ensure equilibrium is reached.[22]

• Centrifugation: Transfer the solution to a centrifuge tube and spin at >10,000 x g for 30 minutes at 4°C.[14][22]

• Sample Collection:

  • Carefully decant the supernatant into a clean, chilled beaker.

  • Save the pellet (if any). This is your "P30" (Pellet at 30%) fraction.

  • Take a 100 µL aliquot of the supernatant. This is your "S30" (Supernatant at 30%) fraction.

• Second Cut (e.g., 60% Saturation): Place the S30 supernatant back on the magnetic stirrer. Slowly add more solid di-Ammonium hydrogen citrate to bring the total concentration from 30% to 60% saturation.

• Repeat Steps 3-5: Equilibrate and centrifuge as before. Collect the supernatant ("S60") and the pellet ("P60").

• Continue Fractional Cuts: Repeat the process for higher saturation points as needed (e.g., 90%).

• Analysis:

  • Redissolve each pellet (P30, P60, etc.) in a small, fixed volume of redissolving buffer.

  • Measure the protein concentration of the starting material and all supernatant and pellet fractions.

  • Run all fractions on an SDS-PAGE gel to visualize the distribution of your target protein and contaminants at each saturation level. This will reveal the concentration range where your protein of interest precipitates.

References

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. Hofmeister series - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. hou.usra.edu [hou.usra.edu]
• 6. ntrs.nasa.gov [ntrs.nasa.gov]
• 7. Kosmotropic - Wikipedia [en.wikipedia.org]
• 8. idc-online.com [idc-online.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. bioquochem.com [bioquochem.com]
• 11. Ammonium sulfate precipitation - Wikipedia [en.wikipedia.org]
• 12. Protein Precipitation Using Ammonium Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. benchchem.com [benchchem.com]
• 15. goldbio.com [goldbio.com]
• 16. Protein precipitation: A comprehensive guide | Abcam [abcam.com]
• 17. m.youtube.com [m.youtube.com]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Ammonium sulphate precipitation Problem - Protein Expression and Purification [protocol-online.org]
• 24. researchgate.net [researchgate.net]

Technical Support Center: Di-Ammonium Hydrogen Citrate in Analytical Assays

From the Senior Application Scientist's Desk:

Welcome to the technical support guide for navigating the complexities of di-Ammonium hydrogen citrate (DAC) in your analytical work. DAC is a widely used reagent, valued for its buffering capacity and chelating properties in pharmaceuticals, chemical analysis, and manufacturing.[1][2][3] However, the very properties that make it useful can also become a source of significant interference in sensitive analytical assays.

This guide is structured to provide you not just with troubleshooting steps, but with the underlying scientific rationale to empower you to diagnose and resolve issues effectively. We will explore the dual nature of DAC—sometimes an interferent, sometimes a mitigator—and provide clear, actionable protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental properties of di-Ammonium hydrogen citrate that are critical to understanding its potential for assay interference.

Q1: What is di-Ammonium hydrogen citrate and what are its common applications?

A1: Di-Ammonium hydrogen citrate (CAS 3012-65-5), also known as ammonium citrate dibasic, is the diammonium salt of citric acid.[1][4] It is a white, granular solid that is highly soluble in water.[1][2] Its primary applications in research and industry stem from its roles as:

• A Buffering Agent: It helps maintain a stable pH, typically in the range of 4.0 to 5.5.[1][2]

• A Chelating Agent: The citrate molecule can bind to metal ions, which is useful in processes like rustproofing and for determining phosphate levels in fertilizers.[5][6]

• A Reagent in Chemical Analysis: It is used in various analytical procedures and is recognized as a standard reagent by pharmacopoeias.[7]

• A Component in Pharmaceuticals and Manufacturing: It's used in drug formulations, cotton printing, and as a plasticizer.[1][8]

Q2: What are the primary chemical properties of DAC that can lead to assay interference?

A2: The interference potential of DAC arises from the distinct chemical activities of its constituent ions: the citrate anion and the ammonium cation.

• Citrate Anion Activity:

  • Metal Chelation: Citrate is a well-known chelator of divalent and trivalent metal ions (e.g., Ca²⁺, Mg²⁺, Fe³⁺).[9] This can inhibit metalloenzymes or interfere with colorimetric assays that rely on metal-dye complexes.[10][11]

  • Enzyme Inhibition: Citrate can act as a competitive or allosteric inhibitor for certain enzymes, a classic example being the inhibition of phosphofructokinase in the glycolysis pathway.[12]

• Ammonium Cation (NH₄⁺) Activity:

  • pH Alteration: The ammonium ion is part of the buffering system. Uncontrolled concentrations can shift the pH of an assay, altering enzyme kinetics or antibody-antigen binding affinities.[13]

  • Direct Reaction: Ammonium ions can react with certain detection reagents. For instance, they can interfere with colorimetric assays based on the Berthelot (indophenol) reaction, which is often used to quantify ammonia itself.[14]

  • Enzymatic Interference: High concentrations of ammonium can affect enzyme-catalyzed reactions, such as those involving glutamate dehydrogenase, through product inhibition.[15]

• Ionic Strength and Buffer Effects:

  • The presence of any salt, including DAC, increases the ionic strength of a solution. This can impact protein conformation, solubility, and the kinetics of binding interactions, which is a critical consideration in immunoassays.[16][17]

Part 2: Troubleshooting Guide by Assay Type

This section provides specific troubleshooting advice for common analytical platforms where DAC interference is encountered.

Mass Spectrometry (MS)

Q: My peptide signals are weak in MALDI-TOF MS. I heard DAC can be an interferent. Is this true?

A: This is a common misconception. In the context of Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry, DAC is often intentionally added as a mitigating agent , not an interferent. It is particularly effective at improving the detection of phosphopeptides and low-abundance protein digests.[18][19]

• Causality: The standard MALDI matrix, α-cyano-4-hydroxycinnamic acid (CHCA), can form adducts with sodium (Na⁺) and potassium (K⁺) ions, as well as matrix clusters. These non-analyte signals can suppress the ionization of true peptide signals, especially in the low mass range.[19] The addition of DAC helps to suppress the formation of these metal adducts and matrix clusters, leading to a cleaner spectrum and enhanced signal-to-noise for the peptides of interest.[19][20]

Q: How can I use DAC to improve my MALDI-TOF results for phosphopeptides?

A: The addition of DAC to the CHCA matrix can significantly increase the sensitivity for detecting phosphorylated peptides, whose signals are often suppressed by their non-phosphorylated counterparts.[18]

• Protocol Insight: Prepare your MALDI matrix solution (e.g., CHCA in acetonitrile/water with TFA) and add a small amount of DAC. A common starting point is to add DAC to the matrix to a final concentration of around 2-5 mM. Co-crystallize your sample with this DAC-containing matrix on the MALDI target. This technique reduces background noise and enhances the specific signal from phosphopeptides.[18]

Enzyme-Based Assays

Q: My enzyme activity is significantly lower than expected, and my sample buffer contains DAC. Could this be the cause?

A: Yes, this is highly probable due to two primary mechanisms of the citrate ion.

• Inhibition by Metal Chelation: If your enzyme requires a divalent metal cation like Mg²⁺ or Ca²⁺ as a cofactor, the citrate in DAC can chelate (bind) these ions, effectively removing them from the reaction and inactivating the enzyme.[9]

• Direct Enzyme Inhibition: Citrate is a known metabolic intermediate and can act as an allosteric inhibitor for key regulatory enzymes. For example, it inhibits phosphofructokinase, a rate-limiting enzyme in glycolysis.[12]

• Troubleshooting Steps:

  • Review Enzyme Requirements: Check if your enzyme requires a metal cofactor that citrate can chelate.

  • Perform a Buffer Exchange: Remove the DAC-containing buffer from your sample using dialysis or a desalting column (see Protocol 1). Re-run the assay in a non-chelating buffer (e.g., HEPES, MOPS).

  • Supplement with Cations: In a controlled experiment, try adding a surplus of the required metal cofactor to the reaction mix to see if activity can be restored. Be cautious, as excessive metal ion concentrations can also be inhibitory.

Colorimetric & Spectrophotometric Assays

Q: My colorimetric calcium assay is giving falsely low readings. Could the citrate from DAC be the culprit?

A: Absolutely. This is a classic example of citrate interference.

• Causality: Many colorimetric assays for calcium (and other metal ions) rely on the formation of a colored complex between the metal ion and a dye (e.g., Arsenazo III).[10][11] Citrate is a strong calcium chelator and will compete with the dye for binding to calcium. By sequestering the calcium ions, citrate prevents the formation of the colored complex, leading to a lower absorbance reading and an underestimation of the true calcium concentration.[11]

• Troubleshooting Steps:

  • Sample Pre-treatment: If possible, remove the citrate through buffer exchange or desalting.

  • Use an Alternative Method: Consider an alternative analytical method for calcium determination that is less susceptible to chelation interference, such as ion-selective electrode (ISE) potentiometry or ion chromatography.

  • Method Validation: If you must use the colorimetric method, perform a spike-and-recovery experiment (see Protocol 2) to quantify the extent of the interference from your specific concentration of DAC.

Immunoassays (e.g., ELISA)

Q: Can the presence of DAC in my sample affect my immunoassay results?

A: Yes, though the interference is often indirect. Immunoassays are complex systems sensitive to the physicochemical environment.[17][21][22]

• Causality & Troubleshooting:

  • pH Shift: DAC is a buffer. If your sample contains a high concentration of DAC, it could alter the pH of the assay microenvironment, moving it away from the optimal pH for antibody-antigen binding. This can lead to falsely high or low results.[23]

    • Action: Measure the pH of your sample and the final assay well. Ensure it is within the validated range for the assay.

  • Ionic Strength Effects: High salt concentrations can disrupt the non-covalent interactions (hydrophobic, ionic) that govern antibody-antigen binding, potentially reducing assay sensitivity.[16]

    • Action: Dilute the sample if the analyte concentration allows. This reduces the concentration of DAC and its effect on ionic strength.

  • Chelation of Cofactors: Some enzyme conjugates used for detection (e.g., Horseradish Peroxidase, Alkaline Phosphatase) may have structural or functional dependencies on metal ions. While less common, strong chelation by citrate could potentially impact conjugate performance.

    • Action: If you suspect this, performing a buffer exchange on the sample is the most reliable solution.

High-Performance Liquid Chromatography (HPLC)

Q: I'm using DAC as a mobile phase buffer and my system backpressure is steadily increasing. What's wrong?

A: This is a common issue when working with buffered mobile phases in HPLC.[24]

• Causality: The most likely cause is the precipitation of the DAC salt. Di-Ammonium hydrogen citrate has high aqueous solubility, but this can decrease dramatically when mixed with organic solvents (like acetonitrile or methanol) used in reversed-phase HPLC. Precipitation can occur in the pump, tubing, or, most critically, on the column inlet frit, leading to a rapid increase in pressure.

• Troubleshooting Steps:

  • Check Miscibility: Review the solubility of DAC in the specific organic solvent concentrations you are using.

  • Flush the System: Immediately replace the mobile phase with a high-aqueous solvent (e.g., 95:5 water:organic) to try and redissolve the precipitated salt. Never flush with 100% organic solvent , as this will worsen the precipitation.[24]

  • Filter Mobile Phase: Always filter your buffered mobile phases through a 0.22 µm or 0.45 µm filter before use.

  • System Maintenance: Regularly flush your HPLC system with water to prevent salt buildup, especially when the system will be idle.

Part 3: Protocols for Mitigation and Validation

Protocol 1: Sample Desalting via Spin Column (Buffer Exchange)

This protocol is designed to remove small molecules like DAC from a protein or large-molecule sample.

Methodology:

• Column Equilibration: Select a desalting spin column with a molecular weight cutoff (MWCO) appropriate for your analyte (e.g., a 5 kDa MWCO for a 30 kDa protein).

• Remove the storage buffer from the column by centrifugation according to the manufacturer's instructions.

• Equilibrate the column by adding 500 µL of your desired assay buffer (the buffer you want your sample to be in). Centrifuge again. Repeat this step 2-3 times to ensure complete buffer exchange.

• Sample Loading: Add your sample (containing DAC) to the top of the equilibrated column resin. Be sure not to exceed the maximum sample volume for the column.

• Elution: Place the column in a clean collection tube. Centrifuge according to the manufacturer's protocol.

• Collection: The eluate in the collection tube is your desalted sample, now in the desired assay buffer. The DAC and other small molecules are retained in the column resin.

• Validation: Your protocol is self-validating if the assay now provides the expected result, confirming that the interference was due to a small, removable component of the original sample buffer.

Protocol 2: Validating an Assay with a Spike-and-Recovery Experiment

This protocol determines the effect of a suspected interferent (DAC) on the accuracy of your assay.

Methodology:

• Prepare Samples:

  • Neat Sample: Your original sample containing the analyte and the suspected DAC.

  • Spiked Sample: A replicate of your neat sample to which a known, small volume of a high-concentration standard of your analyte has been added ("spiked").

  • Control Matrix: A sample blank that is as close to your sample matrix as possible but known to be free of the analyte.

  • Spiked Control Matrix: The control matrix spiked with the same amount of analyte standard as the Spiked Sample.

• Run Assay: Measure the concentration of the analyte in all four samples.

• Calculate Recovery:

  • Calculate the expected concentration in the spiked sample: Expected = (Concentration of Neat Sample) + (Concentration of Spike).

  • Calculate the percent recovery: % Recovery = (Measured Concentration of Spiked Sample / Expected Concentration) * 100.

• Interpret Results:

  • Recovery ≈ 80-120%: The assay is likely not significantly affected by the presence of DAC.

  • Recovery < 80%: Indicates negative interference (suppression), where DAC is causing an underestimation of the analyte.

  • Recovery > 120%: Indicates positive interference (enhancement), where DAC is causing an overestimation of the analyte.

• Trustworthiness: This protocol provides a quantitative measure of the interference, validating whether your results are trustworthy in the presence of DAC.

Part 4: Visual Guides

Diagram 1: Mechanisms of Citrate Interference in Enzymatic Assays

Caption: A systematic workflow for diagnosing DAC-related assay issues.

Part 5: Data Summary Table

Table 1: Summary of Potential Di-Ammonium Hydrogen Citrate (DAC) Interference by Assay Type

Assay Type	Component Causing Interference	Primary Mechanism of Interference	Common Observed Effect	Recommended Action
MALDI-TOF MS	DAC (as an additive)	Suppression of matrix clusters & metal adducts	Improved signal-to-noise for peptides	Optimize DAC concentration in matrix
Enzyme Assays	Citrate Anion	Metal cofactor chelation; Allosteric inhibition	Decreased enzyme activity	Buffer exchange; Supplement cofactors
Enzyme Assays	Ammonium Cation	Product inhibition (e.g., with GDH)	Altered kinetics; Inaccurate results	Buffer exchange; Use alternative assay
Colorimetric Assays	Citrate Anion	Chelation of target metal ion	Falsely low concentration reading	Sample desalting; Spike-and-recovery
Immunoassays	Both Ions	Alteration of pH and ionic strength	Reduced antibody-antigen binding; Low signal	Sample dilution; Buffer exchange
HPLC	DAC Salt	Precipitation in organic mobile phase	High system backpressure; Column clogging	Filter mobile phase; Use appropriate solvent mix

References

• PubChem. (n.d.). Diammonium Citrate. National Center for Biotechnology Information. Retrieved from [Link]

• Takeda, H., et al. (2007). Effect of the addition of diammonium citrate to alpha-cyano-4-hydroxycinnamic acid (CHCA) matrix for the detection of phosphorylated peptide in phosphorylation reactions using cell and tissue lysates. Journal of the American Society for Mass Spectrometry, 18(11), 1925-31. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2020). Analytical Methods for Ammonia. Retrieved from [Link]

• Le, C. D., et al. (2020). Validation and comparison of ammonia measurement techniques used to determine ammonia absorbed by passive absorption samplers. Canadian Journal of Soil Science, 100(2), 175-178. Retrieved from [Link]

• New Alliance Fine Chem Pvt Ltd. (n.d.). Diammonium Citrate. Retrieved from [Link]

• Loret, M. O., et al. (2016). Accurate Measurement of the in vivo Ammonium Concentration in Saccharomyces cerevisiae. Metabolites, 6(3), 26. Retrieved from [Link]

• Duarte, T. L., et al. (2020). Analytical Interference by Contrast Agents in Biochemical Assays. Diagnostics, 10(11), 959. Retrieved from [Link]

• Pharmacompass. (n.d.). Diammonium Citrate Drug Information. Retrieved from [Link]

• Krause, E., et al. (2008). Interferences and contaminants encountered in modern mass spectrometry. Mass Spectrometry Reviews, 27(5), 464-81. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Gawoski, J. M., & Walsh, D. (1989). Citrate interference in assays of total calcium in serum. Clinical Chemistry, 35(10), 2140-1. Retrieved from [Link]

• Newman, J. (2018). Universal buffers for use in biochemistry and biophysical experiments. Journal of Biological Methods, 5(1), e102. Retrieved from [Link]

• Grass, L., et al. (1987). Colorimetric and enzymatic methods compared for assay of citrate in urine. Clinical Chemistry, 33(6), 1074. Retrieved from [Link]

• ACE HPLC Columns. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Zhang, Y., et al. (2022). Evaluation of Water Ammonium Ion Test Kit and Its Feasibility for the Analysis of Protein in Food. Foods, 11(15), 2206. Retrieved from [Link]

• Waters. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Ismail, A. A. (2006). Interferences in Immunoassay. The Clinical Biochemist Reviews, 27(3), 131-156. Retrieved from [Link]

• Wieczorek, M., et al. (2017). Convenient UV-spectrophotometric determination of citrates in aqueous solutions with applications in the pharmaceutical analysis of oral electrolyte formulations. Acta Poloniae Pharmaceutica, 74(2), 571-578. Retrieved from [Link]

• Levinson, S. S. (1992). Citrate Interference with Urinary Sodium Measured with the Lablyte 830. Clinical Chemistry, 38(3), 446-7. Retrieved from [Link]

• Scharlab. (n.d.). di-Ammonium hydrogen citrate, for analysis, ExpertQ®, ACS. Retrieved from [Link]

• Zhang, H., & Stoeckli, M. (2004). Improvement in the detection of low concentration protein digests on a MALDI TOF/TOF workstation by reducing alpha-cyano-4-hydroxycinnamic acid adduct ions. Journal of the American Society for Mass Spectrometry, 15(11), 1649-56. Retrieved from [Link]

• Ismail, A. A. (2006). Interferences in immunoassay. Clinical Biochemistry, 39(5), 466-73. Retrieved from [Link]

• HiMedia Laboratories. (n.d.). di-Ammonium hydrogen citrate, Hi-LR™. Retrieved from [Link]

• ibresco. (n.d.). di-Ammonium hydrogen citrate. Retrieved from [Link]

• Newsholme, E. A., et al. (1977). Effect of citrate on the activities of 6-phosphofructokinase from nervous and muscle tissues from different animals and its relationships to the regulation of glycolysis. The Biochemical Journal, 166(1), 123-9. Retrieved from [Link]

• Ismail, A. A. (2006). Interferences in Immunoassay. ResearchGate. Retrieved from [Link]

• Milenkovic, B., et al. (2018). Study of interferences and procedures for their removal in the spectrophotometric determination of ammonium and selected anions in coloured wastewater samples. Analytical Methods, 10(37), 4568-4576. Retrieved from [Link]

• Nikolac, N. (2014). Most common interferences in immunoassays. Ejifcc, 25(2), 131-9. Retrieved from [Link]

• Segel, I. H. (1976). Biochemical Calculations (2nd ed.). John Wiley & Sons. (Note: This is a general reference for enzyme kinetics and pH effects, a specific URL is not applicable for a textbook).

• Ceriotti, F., & Horder, M. (2011). Interferences in quantitative immunochemical methods. Biochemia Medica, 21(2), 146-53. Retrieved from [Link]

Sources

• 1. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. newalliance.co.in [newalliance.co.in]
• 3. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 4. di-Ammonium hydrogen citrate, Hi-LR™ [himedialabs.com]
• 5. CAS 3012-65-5: Diammonium citrate | CymitQuimica [cymitquimica.com]
• 6. di-Ammonium hydrogen citrate, for analysis, ExpertQ®, ACS - Scharlab [scharlab.com]
• 7. 3012-65-5・Diammonium Hydrogen Citrate・044-31615[Detail Information] | [Pharma Manufacturing & QC][Common Chemicals & Lab Tools]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 8. Diammonium Citrate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 9. Buffers for Biochemical Reactions [worldwide.promega.com]
• 10. Analytical Interference by Contrast Agents in Biochemical Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Citrate interference in assays of total calcium in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effect of citrate on the activities of 6-phosphofructokinase from nervous and muscle tissues from different animals and its relationships to the regulation of glycolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medschool.lsuhsc.edu [medschool.lsuhsc.edu]
• 14. cdnsciencepub.com [cdnsciencepub.com]
• 15. Accurate Measurement of the in vivo Ammonium Concentration in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Universal buffers for use in biochemistry and biophysical experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Effect of the addition of diammonium citrate to alpha-cyano-4-hydroxycinnamic acid (CHCA) matrix for the detection of phosphorylated peptide in phosphorylation reactions using cell and tissue lysates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Improvement in the detection of low concentration protein digests on a MALDI TOF/TOF workstation by reducing alpha-cyano-4-hydroxycinnamic acid adduct ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. massspec.unm.edu [massspec.unm.edu]
• 21. Interferences in immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. scispace.com [scispace.com]
• 24. lcms.cz [lcms.cz]

Technical Support Center: Managing the Hygroscopic Properties of Di-Ammonium Hydrogen Citrate in the Laboratory

Welcome to the comprehensive technical support guide for managing the hygroscopic properties of di-Ammonium hydrogen citrate. This resource is designed for researchers, scientists, and drug development professionals who utilize this versatile yet moisture-sensitive compound in their experiments. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity and reproducibility of your work.

Introduction to the Challenges of a Hygroscopic Compound

Di-ammonium hydrogen citrate is a widely used laboratory chemical, valued for its buffering capacity and as a chelating agent. However, its "slightly hygroscopic" nature, as noted by suppliers, presents a significant challenge in the laboratory.[1] The absorption of atmospheric moisture can lead to a cascade of issues, including inaccurate weighing, clumping or caking of the powder, altered dissolution profiles, and potential chemical degradation.[2] In the context of drug development, where precision and stability are paramount, managing the hygroscopic properties of excipients like di-ammonium hydrogen citrate is critical to ensure the quality, efficacy, and shelf-life of the final drug product.[3]

This guide will provide you with the expertise and practical strategies to mitigate these challenges, ensuring the reliable and consistent use of di-ammonium hydrogen citrate in your research and development endeavors.

Frequently Asked Questions (FAQs)

This section addresses common questions and concerns regarding the handling and use of di-ammonium hydrogen citrate.

Q1: What does it mean for di-ammonium hydrogen citrate to be "hygroscopic"?

A1: Hygroscopicity is the ability of a substance to attract and hold water molecules from the surrounding environment.[4] For di-ammonium hydrogen citrate, this means that the crystalline powder will absorb moisture from the air, especially under conditions of high relative humidity. This can alter its physical and chemical properties.

Q2: I've noticed my di-ammonium hydrogen citrate is clumping. What's causing this and how can I prevent it?

A2: Clumping, or caking, is a direct result of moisture absorption. As the powder absorbs water, liquid bridges form between particles, leading to agglomeration. To prevent this:

• Storage: Always store di-ammonium hydrogen citrate in a tightly sealed, airtight container.[5] The storage area should be cool and dry, with a recommended temperature of 15-25°C.

• Handling: Minimize the time the container is open to the atmosphere. Work quickly when weighing and dispensing the powder.

• Environment: If possible, handle the compound in a low-humidity environment, such as a glove box or a room with a dehumidifier.

Q3: How does moisture absorption affect the accuracy of my experiments?

A3: Moisture absorption can introduce significant errors in your experiments in several ways:

• Inaccurate Weighing: If the compound has absorbed water, you will be weighing a combination of the citrate and water, leading to an overestimation of the amount of active substance. This can be a source of considerable error, especially when preparing solutions of a specific molarity.[6][7]

• Altered Chemical Properties: The presence of water can change the pH of solutions prepared with di-ammonium hydrogen citrate and may even lead to hydrolysis or other degradation reactions over time.

• Poor Powder Flow: For applications in solid dosage form manufacturing, increased moisture content can negatively impact powder flowability, leading to inconsistencies in die filling and tablet weight.[8][9]

Q4: Can I dry di-ammonium hydrogen citrate if it has absorbed moisture?

A4: While it is possible to dry some hygroscopic compounds, it must be done with caution for di-ammonium hydrogen citrate. Thermal decomposition of di-ammonium hydrogen citrate begins at elevated temperatures.[10] Gentle heating in a vacuum oven at a temperature below its decomposition point may be possible, but it is crucial to first determine the decomposition temperature using a technique like Thermogravimetric Analysis (TGA). It is generally recommended to prevent moisture absorption in the first place.

Q5: What is the Critical Relative Humidity (CRH) of di-ammonium hydrogen citrate and why is it important?

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common problems encountered when working with di-ammonium hydrogen citrate.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Inconsistent or drifting balance readings during weighing.	1. Moisture Absorption: The powder is actively absorbing moisture from the air while on the balance pan.[6] 2. Static Electricity: The powder or weighing vessel has a static charge, causing repulsion or attraction to the balance components. 3. Temperature Differences: The sample is not at thermal equilibrium with the balance chamber.	1. Work Quickly: Minimize the time the sample is exposed to the atmosphere. Use a weighing boat with a lid or a stoppered vial.[13] 2. Controlled Environment: If possible, perform weighing in a glove box with controlled humidity. 3. Anti-Static Measures: Use an anti-static gun or an ionizer to dissipate static charges on the weighing vessel and powder.[6] 4. Acclimatize: Allow the container of di-ammonium hydrogen citrate to equilibrate to the ambient temperature of the weighing room before opening.
Powder has formed hard cakes or lumps in the container.	1. Improper Storage: The container was not sealed tightly, allowing prolonged exposure to ambient humidity. 2. High Humidity Environment: The storage area has a high relative humidity, exceeding the CRH of the compound.	1. Break Up Lumps (with caution): For immediate use, carefully break up the lumps with a clean, dry spatula. Be aware that the moisture content will be non-uniform. 2. Improve Storage: Transfer the remaining powder to a new, dry, airtight container. Consider adding a desiccant pouch to the secondary containment (do not let it come into direct contact with the powder). 3. Monitor Storage Conditions: Use a hygrometer to monitor the relative humidity of the storage area and ensure it remains below 60% RH.
Difficulty in achieving complete dissolution or unexpected pH of the final solution.	1. Altered Powder Properties: Moisture absorption can change the particle size and surface characteristics, affecting dissolution kinetics. 2. Hydrolysis/Degradation: The presence of absorbed water may have initiated chemical changes in the compound.	1. Use Fresh Stock: If possible, use a fresh, unopened container of di-ammonium hydrogen citrate. 2. Gentle Agitation/Sonication: If dissolution is slow, use gentle agitation or a sonication bath to aid the process. 3. pH Adjustment: Measure the pH of the final solution and adjust as necessary for your experimental requirements. Note any deviations in your experimental records.
Poor powder flow during formulation and manufacturing.	1. Increased Cohesion: Moisture absorption increases inter-particle cohesive forces due to the formation of liquid bridges.[8][14]	1. Control Manufacturing Environment: Maintain a low relative humidity in the processing area.[2] 2. Use of Glidants/Excipients: Consider the addition of glidants or other excipients to the formulation to improve powder flow.[3] 3. Characterize Raw Material: Routinely test the moisture content of the incoming di-ammonium hydrogen citrate to ensure it meets specifications before use.

Experimental Protocols

To effectively manage the hygroscopic properties of di-ammonium hydrogen citrate, it is essential to be able to accurately quantify its moisture content and understand its behavior under different humidity conditions.

Protocol 1: Determination of Moisture Content by Karl Fischer Titration

Karl Fischer titration is a highly accurate method for determining the water content of a substance.[15] For ammonium salts, a volumetric titration is often suitable.

Instrumentation:

• Volumetric Karl Fischer Titrator

Reagents:

• Karl Fischer Titrant (e.g., single-component reagent)

• Anhydrous Methanol or a specialized Karl Fischer solvent

• Water standard for titer determination

• Salicylic acid or imidazole for pH adjustment (if necessary)

Procedure:

• Titer Determination:

  • Add the Karl Fischer solvent to the titration vessel and pre-titrate to a dry endpoint.

  • Accurately add a known amount of water standard and titrate to the endpoint.

  • Repeat the titer determination at least three times to ensure reproducibility.

• Sample Analysis:

  • In a low-humidity environment (e.g., a glove box), accurately weigh a suitable amount of di-ammonium hydrogen citrate into a dry weighing boat. The sample size should be chosen based on the expected water content and the titer of the reagent.

  • Quickly transfer the sample to the titration vessel.

  • Titrate the sample to the endpoint. The instrument will automatically calculate the water content.

• Method Validation Considerations:

  • Given that di-ammonium hydrogen citrate is an ammonium salt, it's important to ensure that the pH of the titration medium remains in the optimal range for the Karl Fischer reaction (typically pH 5-7).[16] If the pH becomes too acidic or basic, side reactions can occur. Consider adding a buffering agent like salicylic acid to the solvent if needed.

  • The validation of the method should include parameters such as accuracy, precision, linearity, and specificity.[16][17]

Protocol 2: Characterization of Hygroscopicity by Dynamic Vapor Sorption (DVS)

DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed to varying levels of relative humidity at a constant temperature.[18][19] This allows for the generation of a moisture sorption isotherm, which is a fingerprint of a material's hygroscopic behavior.[20]

Instrumentation:

• Dynamic Vapor Sorption Analyzer

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of di-ammonium hydrogen citrate (typically 5-20 mg) onto the DVS sample pan.

• Experimental Setup:

  • Set the analysis temperature (e.g., 25°C).

  • Program a humidity profile. A typical profile for characterizing hygroscopicity would be:

    • Drying step at 0% RH until a stable mass is achieved.

    • Stepwise increase in RH (e.g., in 10% increments from 10% to 90% RH), allowing the sample to reach equilibrium at each step.

    • Stepwise decrease in RH back to 0% to assess desorption and hysteresis.

• Data Analysis:

  • The instrument software will plot the change in mass as a function of relative humidity, generating a moisture sorption-desorption isotherm.

  • From the isotherm, you can determine the extent of moisture uptake at different humidity levels and identify any critical humidity points where significant moisture absorption occurs.

Protocol 3: Assessment of Thermal Stability and Moisture Content by Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[10] It can be used to determine the moisture content and the thermal decomposition profile of di-ammonium hydrogen citrate.

Instrumentation:

• Thermogravimetric Analyzer

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of di-ammonium hydrogen citrate (typically 5-10 mg) into a TGA pan.

• Experimental Setup:

  • Place the sample in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate.

  • Program a temperature profile. A typical profile would be:

    • An initial isothermal hold at a low temperature (e.g., 30°C) to establish a stable baseline.

    • A heating ramp at a controlled rate (e.g., 10°C/min) to a temperature above the expected decomposition point (e.g., 300°C).[1]

• Data Analysis:

  • The TGA thermogram will show the percentage of mass loss as a function of temperature.

  • The initial mass loss at lower temperatures (typically below 120°C) can be attributed to the evaporation of absorbed moisture.

  • The subsequent, more significant mass loss at higher temperatures indicates the thermal decomposition of the compound. The onset temperature of this decomposition is a measure of its thermal stability.

Visualizations and Data Presentation

Logical Workflow for Handling Hygroscopic Di-Ammonium Hydrogen Citrate

Caption: Decision tree for troubleshooting caking and clumping of di-ammonium hydrogen citrate.

References

• Innoweight. (n.d.). 5 Best Practices for Analytical Balances. Retrieved from [Link]

• Wikipedia. (2023, October 27). Critical relative humidity. Retrieved from [Link]

• ACS Publications. (2020). Diammonium Hydrogen Citrate-Assisted Spray Pyrolysis Synthesis of Nanostructured LiCoPO4 Microspheres as High-Voltage Cathode Material for Lithium-Ion Batteries. ACS Omega. Retrieved from [Link]

• Fitosoil. (2020, June 28). Critical Relative Humidity. Retrieved from [Link]

• Smart Nutrition. (n.d.). How Does Humidity Affect A Fertilizer’s Ability To Be Blended? Retrieved from [Link]

• NACE International. (2011, May 1). Effect of Relative Humidity on Ammonium Chloride Corrosion in Refineries. Materials Performance. Retrieved from [Link]

• Nutrien eKonomics. (n.d.). Ammonium Sulphate: Fertilizer Storage and Handling. Retrieved from [Link]

• Labcompare. (2023, April 14). The Do's and Don'ts of Laboratory Balances. Retrieved from [Link]

• Mettler Toledo. (n.d.). Weighing the Right Way with Laboratory Balances. Retrieved from [Link]

• The Journal of Analytical and Applied Pyrolysis. (n.d.). The Structural Dependence of the Thermal Stability of Citrates. Retrieved from [Link]

• Fisher Scientific. (n.d.). Top Tips for Lab Weighing with OHAUS. Retrieved from [Link]

• Pharma.Tips. (2025, March 6). Troubleshooting Moisture Retention in Hygroscopic Tablet Coatings. Retrieved from [Link]

• MDPI. (2024, February 28). Factors Influencing Food Powder Flowability. Retrieved from [Link]

• Centre for Industrial Rheology. (2025, August 20). The Impact of Humidity on Seasoning Powder Flowability in Global Processing. Retrieved from [Link]

• ResearchGate. (n.d.). Determining the critical relative humidity for moisture-induced phase transitions. Retrieved from [Link]

• Semantic Scholar. (2021, May 1). Studies on Moisture Effects on Powder Flow and Mechanochemical Improvement of Powder Flowability. Retrieved from [Link]

• Biblioteka Nauki. (n.d.). Studies on Moisture Effects on Powder Flow and Mechanochemical Improvement of Powder Flowability. Retrieved from [Link]

• PowderTechnology.info. (2025, July 9). Moisture Content Analysis in Powder Samples. Retrieved from [Link]

• EPJ Web of Conferences. (n.d.). Combined effect of moisture and electrostatic charges on powder flow. Retrieved from [Link]

• SK pharmteco. (n.d.). Dynamic Vapor Sorption. Retrieved from [Link]

• Taylor & Francis. (2019). Critical relative humidity. Retrieved from [Link]

• ResearchGate. (2022, September 20). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Retrieved from [Link]

• LabRulez LCMS. (2023, June 21). Validation of Parameters for Karl Fischer Titration. Retrieved from [Link]

• Google Patents. (n.d.). Method for determining the critical relative humidity of fertilizer.

• AZoM. (n.d.). Dynamic Vapour Sorption for Determination of Hydrate Formation and Loss. Retrieved from [Link]

• ProUmid. (n.d.). Moisture Sorption Isotherms. Retrieved from [Link]

• Taylor & Francis. (n.d.). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Retrieved from [Link]

• Wikipedia. (2023, August 15). Moisture sorption isotherm. Retrieved from [Link]

• ResearchGate. (n.d.). (a) Water vapour sorption isotherm collected (300 K) by.... Retrieved from [Link]

• Altabrisa Group. (2024, December 17). Karl Fischer Titration Result Documentation Guidelines. Retrieved from [Link]

• Theseus. (2025, May 23). Commissioning and Validation of a Volumetric KF Titrator. Retrieved from [Link]

• Scribd. (n.d.). Critical Relative Humidity of Fertilizers. Retrieved from [Link]

• National Institutes of Health. (n.d.). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Retrieved from [Link]

• Particle Technology Labs. (2022, June 20). Water Woes or Water Win? Probing Water Vapor Uptake and Release with Dynamic Vapor Sorption (DVS). Retrieved from [Link]

• AQUALAB. (n.d.). DDI and DVS moisture sorption isotherms and food stability. Retrieved from [Link]

• Ardena. (n.d.). Q&A with Ardena Experts Dynamic Vapor Sorption (DVS) and its relevance in API characterization. Retrieved from [Link]

• Richpacking. (2022, April 11). Hygroscopic Problems Of Capsule Filled Powders. Retrieved from [Link]

• ResearchGate. (n.d.). Moisture Sorption Isotherms and Isotherm Model Performance Evaluation for Food and Agricultural Products. Retrieved from [Link]

• Decagon Devices. (n.d.). Fundamentals of Moisture Sorption Isotherms. Retrieved from [Link]

• Journal of Thermal Analysis and Calorimetry. (n.d.). Thermal decomposition of ammonium nitrate modeling of thermal dissociation in thermal analysis. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Hygroscopic Problems Of Capsule Filled Powders-richpacking020.com [richpacking020.com]
• 3. researchgate.net [researchgate.net]
• 4. Critical relative humidity - Wikipedia [en.wikipedia.org]
• 5. fishersci.at [fishersci.at]
• 6. innoweight.in [innoweight.in]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. mdpi.com [mdpi.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. libjournals.unca.edu [libjournals.unca.edu]
• 11. Critical Relative Humidity [cotecna-national.net1-02.test.voxteneo.com]
• 12. content.ampp.org [content.ampp.org]
• 13. labcompare.com [labcompare.com]
• 14. epj-conferences.org [epj-conferences.org]
• 15. altabrisagroup.com [altabrisagroup.com]
• 16. theseus.fi [theseus.fi]
• 17. lcms.labrulez.com [lcms.labrulez.com]
• 18. skpharmteco.com [skpharmteco.com]
• 19. particletechlabs.com [particletechlabs.com]
• 20. Moisture sorption isotherm - Wikipedia [en.wikipedia.org]

safe handling and disposal of di-Ammonium hydrogen citrate waste

Welcome to the Technical Support Center for the safe handling and disposal of diammonium hydrogen citrate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the safe management of this chemical in a laboratory setting. Our focus is on ensuring scientific integrity and operational safety through a comprehensive understanding of the material's properties and the causality behind each procedural step.

Table of Contents

• Chemical Profile: Diammonium Hydrogen Citrate

• Frequently Asked Questions (FAQs)

• Troubleshooting Guides

• Experimental Protocols

• References

Chemical Profile: Diammonium Hydrogen Citrate

Property	Value	Source
Chemical Formula	C₆H₁₄N₂O₇	[1]
Molecular Weight	226.18 g/mol	[2]
Appearance	White granular solid	[3][4]
Solubility	Soluble in water	[3][4]
pH	3.3 - 5.3 (in a 23 g/L aqueous solution at 20°C)	[1]
Hazards	Causes serious eye irritation. May cause skin and respiratory irritation.	[1][3][5]
Incompatibilities	Strong oxidizing agents.	[1][6]
Hazardous Decomposition	Upon heating, may produce ammonia, nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).	[6][7]

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with diammonium hydrogen citrate?

A1: The primary hazards are serious eye irritation and potential skin and respiratory irritation.[1][3][5] It is crucial to handle this compound with appropriate personal protective equipment to avoid direct contact.

Q2: What personal protective equipment (PPE) is required when handling diammonium hydrogen citrate?

A2: At a minimum, safety goggles with side shields, chemical-resistant gloves (such as nitrile), and a lab coat should be worn.[1][8] If there is a risk of generating dust, a NIOSH-approved respirator may be necessary.[1]

Q3: How should I store diammonium hydrogen citrate in the lab?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][8] It should be kept away from strong oxidizing agents to prevent potentially violent reactions.[1][6] The recommended storage temperature is between 15-25°C.[7]

Q4: Can I dispose of small amounts of diammonium hydrogen citrate waste down the drain?

A4: Untreated diammonium hydrogen citrate should not be disposed of down the drain. However, after neutralization to a pH between 5.5 and 9.5, small quantities of the resulting solution may be acceptable for drain disposal, followed by a copious amount of water, provided it complies with local regulations and does not contain other prohibited substances.[9]

Q5: What happens if diammonium hydrogen citrate is heated?

A5: Heating diammonium hydrogen citrate can cause it to decompose, releasing hazardous gases such as ammonia, nitrogen oxides, carbon monoxide, and carbon dioxide.[6][7] Therefore, it should not be subjected to high temperatures.

Troubleshooting Guides

Issue: Accidental Spill of Solid Diammonium Hydrogen Citrate

• Problem: A small amount of solid diammonium hydrogen citrate has been spilled on the lab bench.

• Solution:

  • Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate area and ensure good ventilation.

  • Don Appropriate PPE: Before cleaning the spill, ensure you are wearing safety goggles, gloves, and a lab coat.

  • Contain the Spill: Prevent the powder from spreading further.

  • Clean-up: Carefully sweep up the solid material using a brush and dustpan, avoiding the generation of dust.[8] Place the collected material into a clearly labeled, sealed container for proper waste disposal.

  • Decontaminate the Area: Wipe the spill area with a damp cloth. Dispose of the cloth in the same labeled waste container.

  • Wash Hands: Thoroughly wash your hands with soap and water after the cleanup is complete.

Issue: Eye or Skin Contact

• Problem: Accidental contact with diammonium hydrogen citrate has occurred.

• Solution:

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.

  • Skin Contact: Remove any contaminated clothing and wash the affected skin area thoroughly with soap and water.[8] If irritation persists, seek medical attention.

Experimental Protocols

Protocol 1: Safe Handling and Weighing of Diammonium Hydrogen Citrate

This protocol outlines the necessary steps to safely handle and weigh solid diammonium hydrogen citrate to minimize exposure.

Methodology:

• Preparation: Designate a specific area for handling the chemical, preferably within a fume hood or a well-ventilated space.

• Personal Protective Equipment: Don safety goggles with side shields, nitrile gloves, and a lab coat.

• Weighing:

  • Use a weigh boat or a suitable container to prevent contamination of the balance.

  • Carefully scoop the required amount of diammonium hydrogen citrate from the stock container, minimizing the creation of dust.

  • Close the stock container tightly immediately after use.

• Transfer: If transferring the weighed solid to a reaction vessel, do so carefully to avoid spills.

• Clean-up: After weighing, clean the spatula and the weighing area with a damp cloth. Dispose of the cloth and any contaminated weigh boats in a designated waste container.

• Hand Washing: Wash your hands thoroughly with soap and water after completing the task.

Protocol 2: Disposal of Small Quantities of Diammonium Hydrogen Citrate Waste via Neutralization

This protocol provides a method for neutralizing small quantities of aqueous solutions of diammonium hydrogen citrate for safe disposal. This procedure should be performed in a fume hood due to the potential release of ammonia gas.

Methodology:

• Preparation:

  • Work in a certified chemical fume hood.

  • Prepare a dilute solution of your diammonium hydrogen citrate waste with water.

  • Have a calibrated pH meter or pH strips ready.

  • Prepare a dilute solution of a strong base (e.g., 1M sodium hydroxide) and a dilute solution of a strong acid (e.g., 1M hydrochloric acid).

• Neutralization:

  • Place the beaker containing the diluted diammonium hydrogen citrate solution on a stir plate and add a stir bar.

  • Slowly add the dilute strong base to the solution while stirring and monitoring the pH. The addition of a base will cause the release of ammonia gas.[1][10]

  • Continue adding the base dropwise until the pH of the solution is between 5.5 and 9.5.[9]

  • If you overshoot the target pH range, use the dilute strong acid to bring it back within the acceptable range.

• Disposal:

  • Once the pH is stable within the 5.5-9.5 range, the neutralized solution can be disposed of down the drain with a large volume of running water (at least 20 parts water to 1 part neutralized solution), in accordance with institutional and local regulations.[9]

Causality: The addition of a strong base to the ammonium salt displaces the weaker base, ammonia, which is then released as a gas.[1][10] This is why the procedure must be conducted in a fume hood. The remaining solution contains citrate ions and the salt of the strong base, which, at a neutral pH, are generally considered safe for drain disposal in small quantities.[9]

Visualizations

Caption: Workflow for the neutralization and disposal of diammonium hydrogen citrate waste.

References

• Mercateo. (n.d.). Safety Data Sheet: di-Ammonium hydrogen citrate. Retrieved from [Link]

• Filo. (2025, February 9). Describe and explain the displacement of ammonia from ammonium salt by acid base reaction. Retrieved from [Link]

• Carl ROTH. (2024, March 2). Safety Data Sheet: di-Ammonium hydrogen citrate. Retrieved from [Link]

• Loba Chemie. (n.d.). di-AMMONIUM HYDROGEN CITRATE EXTRA PURE. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: di-Ammonium hydrogen citrate. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Ammonium Citrate Dibasic, 98%. Retrieved from [Link]

• PubChem. (n.d.). Diammonium Citrate. Retrieved from [Link]

• HiMedia Laboratories. (n.d.). di-Ammonium hydrogen citrate, Hi-LR™. Retrieved from [Link]

• Google Patents. (n.d.). CN104447287A - Preparation method of diammonium hydrogen citrate.

• CLEAPSS Science. (n.d.). Student safety sheets 37 Ammonium salts. Retrieved from [Link]

• Scribd. (n.d.). Ammonium Salts Hazards Guide | PDF. Retrieved from [Link]

• Quora. (2022, August 1). How to neutralize ammonia for disposal. Retrieved from [Link]

• Dr. Paul Lohmann. (n.d.). Diammonium Hydrogen Citrate. Retrieved from [Link]

• HiMedia Laboratories. (n.d.). di-Ammonium hydrogen citrate, Hi-LR™. Retrieved from [Link]

• ibresco. (n.d.). di-Ammonium hydrogen citrate. Retrieved from [Link]

• HiMedia Laboratories. (n.d.). di-Ammonium hydrogen citrate, Hi-AR™/ACS. Retrieved from [Link]

• PubChem. (n.d.). Diammonium Citrate. Retrieved from [Link]

• NJ.gov. (n.d.). Ammonium Chloride - Hazardous Substance Fact Sheet. Retrieved from [Link]

Sources

• 1. Describe and explain the displacement of ammonia from ammonium salt by ac.. [askfilo.com]
• 2. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Preparing a soluble salt by neutralisation | Class experiment | RSC Education [edu.rsc.org]
• 4. quora.com [quora.com]
• 5. reed.edu [reed.edu]
• 6. Neutralization method of ammonium sulphate [tianliepc.com]
• 7. science-revision.co.uk [science-revision.co.uk]
• 8. Neutralizations [ch302.cm.utexas.edu]
• 9. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]
• 10. chemguideforcie.co.uk [chemguideforcie.co.uk]

effect of temperature on di-Ammonium hydrogen citrate buffer performance

Technical Support Center: Di-Ammonium Hydrogen Citrate Buffer

Guide Objective: This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing di-Ammonium hydrogen citrate buffer. It focuses specifically on the challenges and physicochemical considerations related to temperature fluctuations during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is di-Ammonium hydrogen citrate buffer and what is its typical pH range?

Di-Ammonium hydrogen citrate is the dibasic ammonium salt of citric acid.[1][2] In solution, it forms a buffer system leveraging the dissociation equilibria of citric acid and the ammonium ion. It is commonly used in the pharmaceutical industry as a pH-adjusting and buffering agent to ensure the stability of drug products.[3][4][5] The buffer's effective pH range is primarily dictated by the second and third pKa values of citric acid (pKa₂, ~4.76; pKa₃, ~6.40 at 25°C) and the pKa of the ammonium ion (pKa ~9.25).[6] A 1% solution typically has a pH between 4.0 and 5.5.[1] A common preparation method involves neutralizing a citric acid solution with liquid ammonia to a pH of 4.5-5.5.[7]

Q2: How does temperature fundamentally affect the pH of my di-Ammonium hydrogen citrate buffer?

Temperature affects the buffer's pH by altering the acid dissociation constants (pKa) of the buffering species. This relationship is governed by the Van't Hoff equation, which links the equilibrium constant to the enthalpy of the ionization reaction.[8]

For di-Ammonium hydrogen citrate, two components must be considered:

• Citrate Component: Citric acid, a carboxylic acid, shows a very weak dependence of its pKa on temperature.[6][9] The enthalpy of ionization for citric acid is relatively small, meaning temperature shifts cause only minor changes in its pKa and, consequently, the pH.[8] For every 1°C increase, the pKa of citric acid decreases by approximately 0.002, a minimal change.[8]

• Ammonium Component: The ammonium ion (NH₄⁺) has a more significant temperature dependency. Buffers containing amino groups are generally more affected by temperature changes than carboxylic acid buffers.[6] As temperature increases, the pKa of the ammonium ion decreases more substantially, leading to a more pronounced pH shift.

Therefore, the overall temperature-induced pH shift in a di-Ammonium hydrogen citrate buffer is a composite of these two effects. While the citrate component provides good pH stability against temperature changes, the presence of the ammonium ion introduces a moderate degree of temperature sensitivity.

Table 1: Temperature Dependence of Citric Acid pKa Values

Temperature (°C)	pKa₁	pKa₂	pKa₃
25	3.13	4.76	6.40
30	3.11	4.75	6.38
35	3.10	4.74	6.36
40	3.09	4.73	6.34
45	3.08	4.72	6.32
50	3.07	4.71	6.30

Data synthesized from multiple sources indicating the trend of decreasing pKa with increasing temperature.[6][10]

Caption: Causality of Temperature-Induced pH Shifts.

Troubleshooting Guide

Problem 1: My buffer's pH, set at room temperature (25°C), is incorrect at my experimental temperature (e.g., 37°C or 4°C).

• Cause: This is an expected phenomenon. The pH of most buffer solutions is temperature-dependent.[11] Measuring and adjusting the pH at room temperature does not guarantee the same pH at a different operational temperature.[12][13]

• Solution: Always perform the final pH adjustment of your buffer at the target experimental temperature.[12] If you prepare the buffer at 25°C but will use it at 37°C, the pH at 37°C will be different. The correct procedure is to bring the buffer solution to 37°C before making the final pH adjustment.

Caption: Workflow for Temperature-Accurate Buffer Preparation.

Problem 2: I observed a precipitate or cloudiness in my concentrated buffer after cooling it.

• Cause: The solubility of di-Ammonium hydrogen citrate, like many salts, is temperature-dependent. As the temperature decreases, its solubility in water can decrease, leading to precipitation, especially in highly concentrated stock solutions. Research on sodium citrate buffers has shown precipitation can occur at temperatures between 0°C and -10°C.[9]

• Solutions:

  • Prepare Lower Concentrations: If possible for your application, use a lower buffer concentration to keep the salt well below its solubility limit at the storage temperature.

  • Gentle Warming and Mixing: Before use, allow the buffer to return to room temperature and mix thoroughly to redissolve the precipitate. Ensure the solution is completely clear before use.

  • Prepare Fresh: For critical applications, prepare the buffer fresh and do not store it at low temperatures where precipitation is a risk.

Problem 3: My buffer's pH drifts significantly after adding my active pharmaceutical ingredient (API) or other reagents.

• Cause: This issue often points to insufficient buffer capacity for the amount of acidic or basic substance being added. If the molar quantity of the added substance is significant relative to the molar quantity of the buffer components, it can overwhelm the buffer's ability to maintain a stable pH.[14]

• Solutions:

  • Increase Buffer Concentration: A higher molarity buffer has a greater capacity to resist pH changes. Consider increasing the concentration of the di-Ammonium hydrogen citrate (e.g., from 0.05 M to 0.1 M).

  • pH Adjustment of Additives: If possible, pre-adjust the pH of the solution you are adding to be close to the buffer's target pH.

  • Verify Calculations: Double-check the calculations for the amount of acid or base you are adding to ensure it is not orders of magnitude higher than the buffer's molarity.[14]

Caption: Troubleshooting Flowchart for pH Instability.

Experimental Protocol: Preparation of 1L of 0.1 M Di-Ammonium Hydrogen Citrate Buffer, pH 5.0 at 37°C

This protocol ensures the buffer's pH is accurate at the specified experimental temperature.

• Reagent Preparation:

  • Weigh out the required mass of di-Ammonium hydrogen citrate (Molar Mass: 226.18 g/mol ). For 1L of a 0.1 M solution, this is 22.62 g.

  • Dissolve the salt in ~800 mL of high-purity, deionized water in a 1L beaker. Use a magnetic stirrer to ensure complete dissolution.

• Temperature Equilibration:

  • Place the beaker containing the buffer solution in a water bath set to 37°C.

  • Place a calibrated thermometer or temperature probe in the buffer solution (not touching the glass).

  • Allow the solution to stir gently until its temperature stabilizes at 37°C ± 0.5°C. This may take 30-60 minutes.

• pH Meter Calibration:

  • While the buffer is equilibrating, calibrate your pH meter.

  • Crucially, use high-quality calibration standards (e.g., pH 4.01 and 7.00) that are also at 37°C. Place your calibration buffers in the water bath alongside your main solution. The meter's automatic temperature compensation (ATC) adjusts for the electrode's response, but calibrating at the target temperature provides the highest accuracy.[13]

• Final pH Adjustment:

  • Once the buffer solution is at 37°C, immerse the calibrated pH electrode and ATC probe.

  • Monitor the pH reading. It will likely not be exactly 5.0.

  • Slowly add a dilute acid (e.g., 0.1 M Citric Acid) or a dilute base (e.g., 0.1 M Ammonium Hydroxide) dropwise to adjust the pH to 5.00. Using components of the buffer itself for adjustment is ideal as it does not introduce foreign ions.

  • CRITICAL: Avoid "overshooting" the target pH. Adding excess acid and then re-adjusting with base will alter the buffer's ionic strength and composition.[13]

• Final Volume Adjustment:

  • Carefully transfer the pH-adjusted solution to a 1L volumetric flask.

  • Rinse the beaker with a small amount of deionized water and add the rinsing to the flask.

  • Bring the final volume to the 1L mark with deionized water.

  • Cap and invert the flask several times to ensure homogeneity. Your buffer is now ready for use at 37°C.

References

• UCSB Science Line. (2010). How does storage temperature affect the pH levels in orange juice? [Link]

• Krymov, A., et al. Change in pH as a function of temperature for citrate buffers of various pH (5.5, 6.0, and 6.5) and molarity. ResearchGate. [Link]

• Khan, M., et al. (2009). Dissociation Constant Studies of Citric Acid at Different Temperatures and in Aquo-Organic Solvents. Journal of the Chemical Society of Pakistan. [Link]

• Schöpping, M., et al. (left) pKa values of citric acid along the etch rates of stoichiometric silicon nitride... ResearchGate. [Link]

• Bøtker, J., et al. (2014). Buffer solutions in drug formulation and processing: How pKa values depend on temperature, pressure and ionic strength. Roskilde University. [Link]

• Ibresco. (n.d.). di-Ammonium hydrogen citrate. ibresco.com. [Link]

• Google Patents. (2015).

• Yang, G. J. (2015). Do you know why my citrate buffer is unable to maintain the pH? ResearchGate. [Link]

• Newman, J. (2020). Predicting the Effect of Chemical Factors on the pH of Crystallization Trials. Crystals. [Link]

• Science.gov. (n.d.). citrate buffer ph: Topics. [Link]

• Synthetika. (n.d.). di-Ammonium hydrogen citrate. synthetika.com. [Link]

• National Center for Biotechnology Information. (n.d.). Diammonium Citrate. PubChem Compound Database. [Link]

• Greb, H., et al. (2013). Shift of pH-Value During Thermal Treatments in Buffer Solutions and Selected Foods. Taylor & Francis Online. [Link]

• NovoPro Bioscience Inc. (n.d.). Citrate Buffer (pH 3.0 to 6.2) Preparation and Recipe. [Link]

• Quora. (2023). What is the relationship between the pH of a buffer and the temperature? [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Potential of Diammonium Hydrogen Citrate as a Food Additive. [Link]

• HiMedia Laboratories. (n.d.). di-Ammonium hydrogen citrate, Hi-AR™/ACS. himedialabs.com. [Link]

• Herzog, K. (2015). Why the pH of Citrate buffer increases when diluted with water? ResearchGate. [Link]

• Dolan, J. W. (2005). Buffer Preparation — Hints, Tips and Common Errors. LCGC International. [Link]

Sources

• 1. di-Ammonium hydrogen citrate - SYNTHETIKA [synthetikaeu.com]
• 2. di-Ammonium hydrogen citrate, Hi-AR™/ACS [himedialabs.com]
• 3. Diammonium hydrogen citrate (3012-65-5) at Nordmann - nordmann.global [nordmann.global]
• 4. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 5. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. rucforsk.ruc.dk [rucforsk.ruc.dk]
• 7. CN104447287A - Preparation method of diammonium hydrogen citrate - Google Patents [patents.google.com]
• 8. scienceline.ucsb.edu [scienceline.ucsb.edu]
• 9. researchgate.net [researchgate.net]
• 10. jcsp.org.pk [jcsp.org.pk]
• 11. quora.com [quora.com]
• 12. benchchem.com [benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. researchgate.net [researchgate.net]

preventing microbial growth in di-Ammonium hydrogen citrate stock solutions

A-Z Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Microbial Growth in Stock Solutions

Welcome to the Technical Support Center. This guide, curated by Senior Application Scientists, provides in-depth troubleshooting advice and frequently asked questions regarding the prevention of microbial contamination in di-Ammonium hydrogen citrate stock solutions. Our goal is to equip you with the scientific rationale and practical steps necessary to ensure the integrity and longevity of your critical reagents.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter with your di-Ammonium hydrogen citrate stock solutions.

Issue 1: Visible microbial growth (turbidity, films, or pellets) is observed in my stock solution.

Root Cause Analysis: Di-Ammonium hydrogen citrate solutions, particularly at near-neutral or slightly acidic pH (typically 4.6-5.2 for a 5% solution), can serve as a favorable environment for the proliferation of various microorganisms like bacteria and fungi.[1][2][3] The citrate can be utilized as a carbon source by some microbes, while the ammonium ions can serve as a nitrogen source.

Immediate Corrective Actions:

• Do Not Use: Immediately quarantine the contaminated solution to prevent its use in any experiments, as microbial enzymes and metabolic byproducts can compromise your results.

• Proper Disposal: Dispose of the contaminated solution according to your institution's hazardous waste guidelines. While di-Ammonium hydrogen citrate itself is not typically classified as hazardous waste, the microbial content may warrant special handling.

• Thorough Decontamination: Decontaminate the container by autoclaving or soaking in a suitable disinfectant (e.g., 10% bleach solution), followed by copious rinsing with purified water.

Long-Term Prevention Strategy:

• Aseptic Technique: Prepare new stock solutions using strict aseptic techniques in a laminar flow hood to minimize initial contamination.

• Sterilization: Implement a sterilization protocol for your newly prepared solution. The preferred method is sterile filtration.

• Proper Storage: Store the sterilized stock solution in a tightly sealed, sterile container at 2-8°C to slow down any potential microbial growth.[4]

Issue 2: The pH of my stock solution has drifted significantly over time.

Root Cause Analysis: Microbial metabolism can significantly alter the pH of a solution. Bacterial growth often leads to the production of acidic or basic byproducts, causing a shift in the solution's pH. This indicates a likely underlying contamination issue, even if not visibly apparent.

Solution Workflow:

• Verify with a Calibrated pH Meter: Ensure the pH reading is accurate using a properly calibrated pH meter.

• Discard the Solution: As with visible contamination, a significant pH shift indicates the solution's integrity is compromised. It should be discarded.

• Implement a Sterilization Protocol: The most effective preventative measure is to sterilize the solution immediately after preparation.

  • Recommended Method: Sterile Filtration. Use a 0.2 or 0.22-micron filter to remove bacteria.[5][6] This method is highly effective and avoids any potential chemical degradation that could be caused by heat.

• Re-evaluate Storage Conditions: Ensure the solution is stored in a chemically inert and sterile container (borosilicate glass or polypropylene is suitable) and at the correct temperature.

Frequently Asked Questions (FAQs)

This section provides answers to common questions about preparing and storing di-Ammonium hydrogen citrate solutions.

Q1: What is the best method to sterilize a di-Ammonium hydrogen citrate stock solution?

The optimal sterilization method depends on the solution's intended use and the equipment available.

Sterilization Method	Procedure	Pros	Cons
Sterile Filtration (Recommended)	Pass the solution through a 0.2 or 0.22 µm pore size filter into a sterile container.	- Removes bacteria and fungal spores effectively.- Avoids heat, preventing potential degradation of the citrate.[5]	- Does not inactivate viruses.- Requires a sterile filtration unit and aseptic technique.
Autoclaving	Heat the solution at 121°C for 15-20 minutes.	- Kills bacteria, viruses, and spores.	- Potential for chemical degradation or color change of the solution upon heating.[7]- May not be suitable for all applications.

Expert Insight: For most applications in research and drug development, sterile filtration is the superior method as it preserves the chemical integrity of the di-Ammonium hydrogen citrate solution.[5][6]

Q2: Can I add a preservative to my stock solution instead of sterilizing it?

Yes, adding a chemical preservative is a viable alternative, particularly for long-term storage or when sterile filtration is not feasible.

Common Preservatives:

• Sodium Azide (NaN₃): A common biocide used at a final concentration of 0.02-0.1%.[8]

  • Causality: Sodium azide inhibits the growth of gram-negative bacteria by inhibiting the cytochrome oxidase enzyme system.

  • Important Considerations:

    • It is highly toxic and must be handled with care.[9]

    • It can interfere with some biological assays, particularly those involving living cells or specific enzymatic reactions.

    • Never dispose of sodium azide solutions down the drain, as it can react with lead or copper in plumbing to form explosive metal azides.[9]

Workflow for Adding a Preservative:

Caption: Decision workflow for using preservatives.

Q3: What are the optimal storage conditions for a di-Ammonium hydrogen citrate stock solution?

Proper storage is crucial to maintain the solution's stability and prevent contamination.

• Temperature: Store at 2-8°C (refrigerated).[4] This slows down microbial growth and minimizes the potential for chemical degradation.

• Container: Use a sterile, tightly sealed container made of chemically compatible material such as borosilicate glass or polypropylene. This prevents contamination and evaporation.

• Environment: Store the solution in a clean, dry, and dark location to prevent photodegradation and contamination.[10]

Q4: How can I prepare a sterile di-Ammonium hydrogen citrate stock solution from powder?

Following a detailed protocol is key to ensuring a sterile final product.

Step-by-Step Protocol for Preparing a 1 M Sterile Solution:

• Pre-Preparation:

  • Gather all necessary materials: di-Ammonium hydrogen citrate powder, high-purity water (e.g., Milli-Q or WFI), a sterile graduated cylinder, a sterile magnetic stir bar, a sterile beaker or flask, and a sterile storage bottle.

  • Work within a laminar flow hood or a biological safety cabinet to maintain a sterile environment.

• Solution Preparation:

  • Weigh out the required amount of di-Ammonium hydrogen citrate powder using a calibrated balance. For a 1 M solution, you will need 226.18 g per liter.[11]

  • Add the powder to a beaker or flask containing approximately 80% of the final volume of high-purity water.

  • Add the sterile magnetic stir bar and place the container on a magnetic stir plate. Stir until the powder is completely dissolved.

  • Once dissolved, transfer the solution to a graduated cylinder and add high-purity water to reach the final desired volume.

• Sterilization:

  • Assemble a sterile filtration unit with a 0.22 µm membrane filter.

  • Filter the solution directly into the final sterile storage bottle.

• Storage and Labeling:

  • Tightly cap the sterile storage bottle.

  • Label the bottle clearly with the solution name, concentration, preparation date, and your initials.

  • Store at 2-8°C.

Visual Guide to Sterile Preparation:

Caption: Workflow for sterile solution preparation.

By adhering to these guidelines, you can significantly reduce the risk of microbial contamination, ensuring the reliability and reproducibility of your experimental results.

References

• Vertex AI Search. (n.d.). The Importance of Preservatives in Laboratory Tubes.
• ProQuest. (1902). THE STERILIZATION OF SOLUTION OF MAGNESIUM CITRATE.
• Biochemazone. (2025). Citric Acid-Sodium Citrate Buffer (0.1M, pH 4.5) – Sterile & Reliable.
• FUJIFILM Wako Pure Chemical Corporation. (n.d.). Diammonium Hydrogen Citrate.
• SYNTHETIKA. (n.d.). di-Ammonium hydrogen citrate.
• CDH Fine Chemical. (n.d.). MATERIAL SAFETY DATA SHEET SDS/MSDS Di-Ammonium Hydrogen-Citrate.
• ResearchGate. (2020). Sterilization of Sodium Citrate buffer as an anticoagulant?
• Boston BioProducts. (n.d.). Citrate Buffer (0.5 M, pH 3.0).
• Boston University. (n.d.). CHEMICAL INFORMATION SHEET: SODIUM AZIDE, NaN3.
• LabCloud Plus+. (n.d.). Citrate Buffer (0.5 M, pH 3.5) - 250ml.
• RACGP. (2024). Storing sterilised reusable medical devices.
• PubChem. (n.d.). Diammonium Citrate.

Sources

• 1. THE STERILIZATION OF SOLUTION OF MAGNESIUM CITRATE. - ProQuest [proquest.com]
• 2. 3012-65-5・Diammonium Hydrogen Citrate・044-31615[Detail Information] | [Pharma Manufacturing & QC][Common Chemicals & Lab Tools]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 3. di-Ammonium hydrogen citrate - SYNTHETIKA [synthetikaeu.com]
• 4. plus.labcloudinc.com [plus.labcloudinc.com]
• 5. biochemazone.com [biochemazone.com]
• 6. bostonbioproducts.com [bostonbioproducts.com]
• 7. researchgate.net [researchgate.net]
• 8. The Importance of Preservatives in Laboratory Tubes: Maintaining Sample Integrity and Accuracy [needle.tube]
• 9. bu.edu [bu.edu]
• 10. RACGP - Storing sterilised reusable medical devices [racgp.org.au]
• 11. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Adjusting Ionic Strength of di-Ammonium Hydrogen Citrate Buffers

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who utilize di-ammonium hydrogen citrate buffers in their experiments. Here, we provide in-depth answers to common questions and troubleshooting scenarios related to the precise adjustment of ionic strength, a critical parameter that can significantly influence experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is ionic strength and why is it a critical parameter in my experiments?

A: Ionic strength (I) is a measure of the total concentration of ions in a solution. It is a fundamental property that dictates the electrostatic interactions within a solution.[1] In biological and chemical systems, ionic strength can profoundly impact:

• Protein Solubility and Stability: At low salt concentrations, increasing ionic strength can enhance protein solubility, a phenomenon known as "salting in."[2] Conversely, at very high concentrations, it can lead to protein precipitation ("salting out"). Ionic strength is a key factor in maintaining the native conformation and stability of proteins.[2][3]

• Enzyme Kinetics: The activity of enzymes is often highly sensitive to the ionic strength of the buffer.[4] Changes in ionic strength can alter the structure of the enzyme or the substrate, affecting their interaction and the overall reaction rate.[4][5]

• Ligand Binding: The affinity of ligands, including drugs, for their target proteins can be significantly influenced by the ionic strength of the medium.[6]

• Nucleic Acid Hybridization: The stability of DNA and RNA duplexes is dependent on the ionic strength, which shields the negative charges of the phosphate backbone.

Controlling ionic strength is therefore essential for ensuring the reproducibility and accuracy of many experimental assays.

Q2: How do I calculate the initial ionic strength of my di-ammonium hydrogen citrate buffer?

A: Calculating the ionic strength of a buffer made from a polyprotic acid like citric acid requires knowing the concentration of each ionic species at the desired pH. The general formula for ionic strength (I) is:

I = ½ Σ(cᵢzᵢ²)

where cᵢ is the molar concentration of an individual ion and zᵢ is its charge.[7][8]

Di-ammonium hydrogen citrate, (NH₄)₂HCit, dissociates into 2 NH₄⁺ ions and one hydrogen citrate ion (HCit²⁻). However, the citrate species will exist in an equilibrium that is dependent on the buffer's pH. Citric acid is a triprotic acid with three pKa values (pKa₁, pKa₂, pKa₃).[9][10][11]

• pKa₁ ≈ 3.13

• pKa₂ ≈ 4.76

• pKa₃ ≈ 6.40

To calculate the ionic strength, you must first determine the concentrations of the different citrate species (H₂Cit⁻, HCit²⁻, and Cit³⁻) and the ammonium ion (NH₄⁺) at your target pH using the Henderson-Hasselbalch equation.[12][13][14][15][16]

Example Calculation: For a 0.1 M di-ammonium hydrogen citrate buffer at pH 5.0 (close to pKa₂), we can approximate the major species. The initial salt provides 0.2 M NH₄⁺ and 0.1 M of citrate species, primarily HCit²⁻ and H₂Cit⁻. A precise calculation requires solving simultaneous equations based on the Henderson-Hasselbalch equation for each dissociation step.

Workflow for Ionic Strength Calculation and Adjustment

The following diagram outlines the logical steps for calculating and adjusting the ionic strength of your buffer.

Caption: Workflow for preparing and adjusting buffer ionic strength.

Q3: What is the best way to increase the ionic strength of my buffer without changing the pH?

A: The most common and effective method is to add a neutral, inert salt .[17]

• Recommended Salts: Sodium chloride (NaCl) or potassium chloride (KCl) are excellent choices. They are highly soluble, inexpensive, and their constituent ions (Na⁺, K⁺, Cl⁻) are generally considered non-interfering in most biological assays.[18]

• Why Neutral Salts? These salts are derived from a strong acid (HCl) and a strong base (NaOH or KOH). Therefore, they do not hydrolyze in water to produce H⁺ or OH⁻ ions and have a minimal direct effect on the buffer's pH.[19][20]

The total ionic strength of the final solution will be the sum of the initial ionic strength from the buffer components and the ionic strength contributed by the added salt.[21][22]

I_total = I_buffer + I_added_salt

For a 1:1 salt like NaCl, the ionic strength it contributes is equal to its molar concentration.[8]

Q4: I added NaCl to adjust the ionic strength, but my pH shifted slightly. Why did this happen and what should I do?

A: This is a common and expected phenomenon known as the secondary salt effect .[23] While neutral salts don't directly contribute H⁺ or OH⁻, their presence alters the ionic environment, which affects the activity of the buffer ions.

• Mechanism: According to the Debye-Hückel theory, in a solution with higher ionic strength, ions are surrounded by an "ionic atmosphere" of counter-ions.[24][25][26][27] This shielding reduces the electrostatic interactions between the buffer's acid/base pair, slightly shifting the equilibrium and thus the measured pH.[28] For citrate buffers, adding a neutral salt typically causes a slight decrease in pH.[28]

• Solution: This is why the final step in any buffer preparation or adjustment is crucial: always re-measure the pH after adding the salt and adjust it back to the target value using a small amount of strong acid (like HCl) or strong base (like NaOH).[17]

Troubleshooting Guide

Problem / Observation	Probable Cause	Recommended Solution
Precipitation after adding salt.	The final salt concentration may exceed the solubility of a buffer component or your protein of interest.	- Ensure each component is fully dissolved before adding the next.[17]- Perform the additions at room temperature.- Consider using a different, more soluble neutral salt.- Filter the final buffer through a 0.22 µm filter.[17]
Inconsistent experimental results (e.g., enzyme activity varies).	The ionic strength was not properly controlled between experiments or was not optimal for the assay.	- Recalculate and verify the ionic strength of all buffers used.- Perform a salt titration experiment to determine the optimal ionic strength range for your specific protein or assay.[17]
Protein loses activity or precipitates.	The final ionic strength is outside the optimal range for your protein's stability.	- Every protein has a unique sensitivity to ionic strength.[3]- Conduct a systematic study to find the ionic strength that maximizes both the stability and activity of your protein.
Significant, unexpected pH shift after adding salt.	The salt used may not be pure or neutral, or it may be interacting with buffer components.	- Verify the purity and identity of the salt.[17]- Use only high-quality, analytical grade neutral salts like NaCl or KCl.[17]

Protocols

Protocol 1: Preparation of a 0.5 M di-Ammonium Hydrogen Citrate Stock Solution (pH 5.0)

• Weigh: Accurately weigh 113.09 g of di-ammonium hydrogen citrate (Molar Mass: 226.18 g/mol ).

• Dissolve: Add the powder to approximately 800 mL of high-purity, deionized water in a 1 L beaker with a magnetic stir bar. Stir until fully dissolved.

• Adjust pH: Place a calibrated pH electrode in the solution. The initial pH will be around 4.5-5.5.[29][30] Carefully adjust the pH to 5.0 using either a concentrated solution of citric acid or ammonia.

• Final Volume: Once the pH is stable at 5.0, transfer the solution to a 1 L volumetric flask. Rinse the beaker with deionized water and add the rinsing to the flask. Bring the final volume to the 1.0 L mark.

• Storage: Store the buffer at 4°C.

Protocol 2: Adjusting Ionic Strength to a Target Value (Example: 150 mM)

This protocol assumes you are starting with a 50 mM di-Ammonium Hydrogen Citrate buffer at pH 5.0 and your target ionic strength is 150 mM (0.150 M).

• Calculate Initial Ionic Strength (I_buffer):

  • First, calculate the concentrations of all ionic species in your 50 mM buffer at pH 5.0.

  • For this example, let's assume the calculated initial ionic strength, I_buffer, is 0.115 M . (Note: This is an illustrative value; a precise calculation is required for your specific conditions.)

• Calculate Required Ionic Strength from Salt (I_salt):

  • I_salt = I_target - I_buffer

  • I_salt = 0.150 M - 0.115 M = 0.035 M

• Calculate Mass of NaCl Needed:

  • Since NaCl is a 1:1 salt, the required molarity is equal to the required ionic strength (0.035 M).

  • Molar Mass of NaCl = 58.44 g/mol .

  • For 1 L of buffer: Mass = 0.035 mol/L * 58.44 g/mol = 2.045 g .

• Prepare the Final Buffer:

  • Measure out 1 L of your 50 mM di-Ammonium Hydrogen Citrate buffer (pH 5.0).

  • Add 2.045 g of NaCl.

  • Stir until the salt is completely dissolved.

• Verify and Finalize:

  • Crucially, re-measure the pH. It will likely have decreased slightly.

  • Adjust the pH back to 5.0 using a dilute NaOH solution.

  • The buffer is now at the correct pH and target ionic strength.

Citrate Species Equilibrium

This diagram illustrates the equilibrium between the different protonation states of citric acid, which is fundamental to understanding the buffer's composition.

Caption: Dissociation equilibrium of citric acid species.

References

• Wikipedia. Citric acid. [Link]

• Wikipedia. Henderson–Hasselbalch equation. [Link]

• The Hancock Lab. (2024, March 29). Calculating Ionic Strength of Buffers. [Link]

• PubChem. Citric Acid. [Link]

• Khan Academy. (2021, August 24). Henderson–Hasselbalch equation. [Link]

• BYJU'S. Henderson-Hasselbalch Equation. [Link]

• Common Organic Chemistry. Citric Acid. [Link]

• Laboratorium Discounter. (2023, July 25). Citric Acid: A Comprehensive Guide. [Link]

• Khan Academy. Henderson–Hasselbalch equation (video). [Link]

• Microbe Notes. (2024, August 27). Henderson Hasselbalch Equation: Basics & Real-World Uses. [Link]

• Omni Calculator. Ionic Strength Calculator. [Link]

• ChemBuddy. Buffer lectures - keeping ionic strength constant. [Link]

• Chromatography Forum. (2009, February 13). Calculating ionic strength for phosphate buffers. [Link]

• Vedantu. Debye-Hückel Equation Explained: Formula, Meaning & Applications. [Link]

• Wikipedia. Debye–Hückel theory. [Link]

• IuE. 6.2.6 Buffers and Ionic Strength. [Link]

• Dalal Institute. The Debye-Huckel Theory of Ion-Ion Interactions. [Link]

• RheoSense, Inc. Ionic Strength Affects Protein Stability in Solutions. [Link]

• Chemistry LibreTexts. (2024, June 16). E5: Acid Dissociation Constants of Organics. [Link]

• Books. (2023, April 12). Chapter 4: Quantification of Ion–Ion Interaction: Debye–Hückel Theory. [Link]

• Protocol Online. (2011, April 26). Almost always NaCl in buffers - Why? - Protein and Proteomics. [Link]

• Chemistry LibreTexts. (2025, March 8). 25.6: The Debye-Hückel Theory. [Link]

• ResearchGate. (2025, August 6). Effects of Ionic Strength on the Enzymatic Hydrolysis of Diluted and Concentrated Whey Protein Isolate | Request PDF. [Link]

• ResearchGate. (2014, December 11). How do I keep the ionic strength of buffer solutions with salt like NaCl or KCl? [Link]

• Google Patents.
• Google Patents.

• NIH. Effect of Ionic Strength on the Kinetics of Trypsin and Alpha Chymotrypsin - PMC. [Link]

• Chemistry Stack Exchange. (2021, December 13). Can addition of a "neutral" salt like NaCl assist pH test strip measurement accuracy in low ionic strength/poorly buffered solutions? [Link]

• PubMed. Similarity of salt influences on the pH of buffers, polyelectrolytes, and proteins. [Link]

• ResearchGate. (2025, August 7). The Effects of Ionic Strength on Protein Stability: The Cold Shock Protein Family | Request PDF. [Link]

• Chemistry LibreTexts. (2022, August 11). 17.2: Buffers- Solutions That Resist pH Change. [Link]

• NIH. Quantification of the Effects of Ionic Strength, Viscosity, and Hydrophobicity on Protein–Ligand Binding Affinity. [Link]

• Pathways to Chemistry. Effect of Salts on pH. [Link]

• YouTube. (2024, March 28). Wait...Dissolved Salts Affect pH? AP Chemistry Unit 8.3. [Link]

• DC Fine Chemicals. di-Ammonium hydrogen citrate. [Link]

• NAS College, Meerut. Salt Effects. In ionic reactions, due to electrostatic interactions between the excu. [Link]

• PubChem. Diammonium Citrate. [Link]

• ResearchGate. 4.1.3. BUFFER SOLUTIONS. [Link]

Sources

• 1. Debye-Hückel Equation Explained: Formula, Meaning & Applications [vedantu.com]
• 2. rheosense.com [rheosense.com]
• 3. researchgate.net [researchgate.net]
• 4. Effect of Ionic Strength on the Kinetics of Trypsin and Alpha Chymotrypsin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of the Effects of Ionic Strength, Viscosity, and Hydrophobicity on Protein–Ligand Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Calculating Ionic Strength of Buffers – The Hancock Lab [sites.psu.edu]
• 8. omnicalculator.com [omnicalculator.com]
• 9. Citric acid - Wikipedia [en.wikipedia.org]
• 10. Citric Acid [commonorganicchemistry.com]
• 11. our blogs! - Citric Acid: A Comprehensive Guide - Order affordable lab supplies at Laboratory Discounter. From microscopes to chemicals, fast delivery in the UK. Browse our range today! [laboratoriumdiscounter.nl]
• 12. Henderson–Hasselbalch equation - Wikipedia [en.wikipedia.org]
• 13. m.youtube.com [m.youtube.com]
• 14. byjus.com [byjus.com]
• 15. Khan Academy [khanacademy.org]
• 16. microbenotes.com [microbenotes.com]
• 17. benchchem.com [benchchem.com]
• 18. Almost always NaCl in buffers - Why? - Protein and Proteomics [protocol-online.org]
• 19. Effect of Salts on pH | Pathways to Chemistry [pathwaystochemistry.com]
• 20. youtube.com [youtube.com]
• 21. Buffer lectures - keeping ionic strength constant [chembuddy.com]
• 22. researchgate.net [researchgate.net]
• 23. nascollege.org [nascollege.org]
• 24. Debye–Hückel theory - Wikipedia [en.wikipedia.org]
• 25. dalalinstitute.com [dalalinstitute.com]
• 26. books.rsc.org [books.rsc.org]
• 27. chem.libretexts.org [chem.libretexts.org]
• 28. Similarity of salt influences on the pH of buffers, polyelectrolytes, and proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. CN104447287A - Preparation method of diammonium hydrogen citrate - Google Patents [patents.google.com]
• 30. CN104311412A - Production method of diammonium hydrogen citrate - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Protein Precipitation: Di-Ammonium Hydrogen Citrate vs. Ammonium Sulfate

For researchers, scientists, and drug development professionals engaged in the critical task of protein purification, precipitation is a foundational and often indispensable step. It serves as a robust method for initial purification, concentration, and fractionation of proteins from complex mixtures. Among the arsenal of precipitating agents, ammonium sulfate has long been the workhorse of laboratories worldwide. However, an alternative, di-ammonium hydrogen citrate, presents a compelling case for its adoption, offering distinct advantages in specific applications.

This guide provides an in-depth, objective comparison of the performance of di-ammonium hydrogen citrate and ammonium sulfate in protein precipitation. Grounded in the principles of protein chemistry and supported by available experimental evidence, this document aims to equip you with the knowledge to make informed decisions for your protein purification workflows.

The Underlying Principle: "Salting Out" and the Hofmeister Series

At the heart of protein precipitation by salts lies the phenomenon of "salting out". In an aqueous environment, proteins are solubilized by forming hydration shells, where water molecules surround the protein's surface charges. The addition of a salt at high concentrations leads to competition for these water molecules between the salt ions and the protein. As the salt concentration increases, it effectively "strips" the hydration shell from the protein, exposing hydrophobic patches on its surface. This increase in surface hydrophobicity promotes protein-protein interactions, leading to aggregation and precipitation out of the solution.[1]

The efficiency of a salt in promoting this process is described by the Hofmeister series, an empirical ranking of ions based on their ability to salt out or salt in proteins.[2] For anions, the series generally follows:

Citrate³⁻ > SO₄²⁻ > HPO₄²⁻ > F⁻ > Cl⁻ > Br⁻ > I⁻ > ClO₄⁻ > SCN⁻

This series places the citrate ion ahead of the sulfate ion, suggesting that, in principle, citrate salts should be more effective at precipitating proteins than sulfate salts at equivalent molar concentrations.[2] This is a key theoretical advantage of using di-ammonium hydrogen citrate.

Head-to-Head Comparison: Di-Ammonium Hydrogen Citrate vs. Ammonium Sulfate

While ammonium sulfate is ubiquitously used, di-ammonium hydrogen citrate offers several noteworthy characteristics that can be advantageous.[3][4]

Feature	Di-Ammonium Hydrogen Citrate	Ammonium Sulfate
Precipitation Efficiency	Theoretically higher due to the citrate ion's position in the Hofmeister series.[2] May require lower molar concentrations.	Well-established and effective for a wide range of proteins.[1]
Purity of Precipitate	Can yield a cleaner precipitate with better selectivity against certain contaminants.[5]	Can co-precipitate a broader range of proteins and other macromolecules.[1]
Solubility of Precipitate	Precipitates are often readily soluble in buffer, facilitating downstream processing.[4]	Can sometimes result in precipitates that are difficult to redissolve.
Corrosiveness	Generally less corrosive to stainless steel equipment.	Known to be corrosive to stainless steel, a consideration for large-scale industrial processes.[3]
Ammonia Release	Less prone to releasing gaseous ammonia.	Can release ammonia, which can be a concern in certain manufacturing environments.[3]
Cost & Availability	Generally more expensive and less commonly stocked than ammonium sulfate.	Inexpensive and widely available from numerous suppliers.
pH Effects	The addition of di-ammonium hydrogen citrate can influence the pH of the solution.	The addition of ammonium sulfate can also alter the pH.
Existing Data & Protocols	Less extensive body of published data and standardized protocols.	Vast amount of literature and well-established protocols for a wide array of proteins.[1]

Experimental Insights: A Closer Look at Performance

Direct, quantitative comparative studies across a wide range of proteins are limited in publicly available literature. However, existing research provides valuable insights:

A doctoral thesis focusing on the purification of immunoglobulins (IgG) demonstrated that precipitation with sodium citrate resulted in a cleaner precipitate compared to ammonium sulfate when analyzed by SDS-PAGE.[5] While this study used sodium citrate, the principle extends to other citrate salts like di-ammonium hydrogen citrate, highlighting the potential for improved purity.

Furthermore, a patent on protein purification by citrate precipitation emphasizes that various citrate salts, including ammonium citrate, are effective in separating proteins from lower molecular weight contaminants. A key advantage highlighted is that the resulting protein precipitate is readily soluble in smaller volumes of buffer, which is a significant benefit for downstream processing steps like chromatography.[4]

Experimental Workflow: A Tale of Two Salts

The following diagrams and protocols outline the general steps for protein precipitation using both di-ammonium hydrogen citrate and ammonium sulfate.

Logical Workflow for Protein Precipitation by Salting Out

Caption: General workflow for protein precipitation using a salting-out agent.

Detailed Experimental Protocols

Protocol 1: Fractional Precipitation using Ammonium Sulfate

This protocol is a standard method for the fractional precipitation of proteins.

Materials:

• Clarified protein solution

• Solid, high-purity ammonium sulfate

• Precipitation buffer (e.g., 50 mM phosphate buffer, pH 7.4)

• Stir plate and magnetic stir bar

• Refrigerated centrifuge

Procedure:

• Initial Preparation: Place the clarified protein solution in a beaker with a magnetic stir bar and place it on a stir plate in a cold room or on ice to maintain a temperature of 4°C.

• First Cut (e.g., 30% Saturation): While gently stirring, slowly add finely ground solid ammonium sulfate to achieve the desired initial saturation percentage (e.g., 30%). Refer to an ammonium sulfate precipitation table or online calculator for the exact amount to add.

• Equilibration: Continue stirring gently for 30-60 minutes at 4°C to allow for complete precipitation.

• Centrifugation: Transfer the solution to centrifuge tubes and centrifuge at approximately 10,000 x g for 20-30 minutes at 4°C.

• Supernatant Collection: Carefully decant the supernatant into a clean beaker. The pellet contains proteins that precipitated at the initial salt concentration.

• Second Cut (e.g., 60% Saturation): To the collected supernatant, slowly add more solid ammonium sulfate to reach the next desired saturation level (e.g., 60%).

• Repeat Equilibration and Centrifugation: Repeat steps 3 and 4.

• Pellet Resuspension: Discard the supernatant. The pellet now contains the protein fraction that precipitated between 30% and 60% ammonium sulfate saturation. Resuspend the pellet in a minimal volume of the desired buffer.

• Desalting: Remove the high concentration of ammonium sulfate from the redissolved protein solution using dialysis or a desalting column.

Protocol 2: Bulk Precipitation using Di-Ammonium Hydrogen Citrate (Generalized)

This protocol is a generalized procedure based on the principles of citrate precipitation. Optimal concentrations should be determined empirically for each specific protein.

Materials:

• Clarified protein solution

• Solid, high-purity di-ammonium hydrogen citrate

• Precipitation buffer (e.g., 50 mM Tris-HCl, pH 7.0)

• Stir plate and magnetic stir bar

• Refrigerated centrifuge

Procedure:

• Initial Preparation: As with the ammonium sulfate protocol, chill the clarified protein solution to 4°C on a stir plate.

• Salt Addition: While gently stirring, slowly add solid di-ammonium hydrogen citrate. Based on available literature, a final concentration in the range of 1.0 M to 1.5 M is a reasonable starting point for empirical optimization.[5]

• Equilibration: Continue to stir the solution gently at 4°C for 30-60 minutes to ensure complete precipitation.

• Centrifugation: Pellet the precipitated protein by centrifugation at approximately 10,000 x g for 20-30 minutes at 4°C.

• Pellet Resuspension: Carefully discard the supernatant. The resulting pellet can then be redissolved in a minimal volume of a suitable buffer. As noted, citrate precipitates are often more readily soluble.[4]

• Desalting: Proceed with desalting via dialysis or gel filtration to remove the excess di-ammonium hydrogen citrate.

Causality Behind Experimental Choices

• Slow Addition of Salt: Adding the salt slowly and with constant, gentle stirring is crucial to avoid localized high concentrations of the precipitant, which can lead to the denaturation and irreversible precipitation of the protein of interest and co-precipitation of contaminants.

• Low Temperature (4°C): Performing the precipitation at a low temperature helps to maintain the stability and biological activity of most proteins.

• Fractional vs. Bulk Precipitation: Fractional precipitation with ammonium sulfate is a powerful technique for achieving a degree of purification by separating proteins based on their differential solubility. Bulk precipitation with either salt is useful for concentrating a protein from a dilute solution.

• Desalting: The high salt concentration must be removed after precipitation to prevent interference with subsequent purification steps (e.g., ion-exchange chromatography) and to restore the protein to a buffer compatible with its intended application.

Conclusion and Recommendations

Ammonium sulfate remains a reliable, cost-effective, and well-documented choice for protein precipitation, particularly for initial, large-scale purification steps. Its extensive history of use means that established protocols are readily available for a vast number of proteins.

However, di-ammonium hydrogen citrate presents a compelling alternative that should be considered, especially in the following scenarios:

• When higher purity is a primary goal: The potential for a cleaner precipitate, as suggested by available data, could reduce the burden on subsequent purification steps.

• For proteins that are difficult to redissolve after ammonium sulfate precipitation: The reported ease of solubility of citrate-precipitated proteins can significantly improve recovery and streamline the workflow.

• In large-scale industrial processes: The non-corrosive nature of citrate and its lower propensity to release ammonia are significant advantages in a manufacturing environment.

Given the limited number of direct comparative studies, it is highly recommended to perform small-scale pilot experiments to determine the optimal precipitating agent and conditions for your specific protein of interest. By empirically testing both di-ammonium hydrogen citrate and ammonium sulfate, you can make a data-driven decision that best suits your purification goals and downstream applications.

References

• Protein Precipitation for the Purification of Therapeutic Proteins by Christopher W Morris A thesis submitted for the degree of - UCL Discovery. (URL: [Link])

• Lab.4: Concentration and partial purification of a protein Ammonium sulfate precipitation (The salting-out technique). (URL: [Link])

• Hofmeister series - Wikipedia. (URL: [Link])

• Protein Precipitation for the Purification of Therapeutic Protein - ResearchGate. (URL: [Link])

• Protein Precipitation Using Ammonium Sulfate - PMC - NIH. (URL: [Link])

• Ammonium sulfate precipitation - Wikipedia. (URL: [Link])

• Precipitation of proteins by ammonium sulphate | Salting in and Salting out | Dialysis. (URL: [Link])

• Partial Purification and Comparison of Precipitation Techniques of Pyruvate Decarboxylase Enzyme - ThaiScience. (URL: [Link])

• Toward a Molecular Understanding of Protein Solubility: Increased Negative Surface Charge Correlates with Increased Solubility - PMC - NIH. (URL: [Link])

• Protein precipitation using ammonium sulfate - PubMed - NIH. (URL: [Link])

• Mechanisms of precipitate formation during the purification of an Fc-fusion protein - NIH. (URL: [Link])

• Precipitation of proteins. (URL: [Link])

• Parameters obtained for PEG-8000 and ammonium sulfate solubility curves - ResearchGate. (URL: [Link])

• US8063189B2 - Protein purification by citrate precipitation - Google P

• Protein purification applications. (URL: [Link])

• Application of hydrophobic interaction displacement chromatography for an industrial protein purification - PubMed. (URL: [Link])

• Do you know a practical and industrial case study of protein mixture for separation of proteins? | ResearchGate. (URL: [Link])

• Challenges and solutions for the downstream purification of therapeutic proteins - PMC. (URL: [Link])

• 1 Ammonium sulfate solubility curve for a hypothetical protein. This... - ResearchGate. (URL: [Link])

• di-Ammonium hydrogen citrate | C6H14N2O7 | CID 5284342 - PubChem - NIH. (URL: [Link])

Sources

• 1. Comparison of protein precipitation methods for sample preparation prior to proteomic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 4. thaiscience.info [thaiscience.info]
• 5. Protein Precipitation Using Ammonium Sulfate - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Di-Ammonium Hydrogen Citrate and Sodium Citrate as Buffering Agents

For researchers and professionals in drug development, the selection of a buffering agent is a foundational decision that can profoundly impact the stability, efficacy, and analysis of biological molecules. While both di-ammonium hydrogen citrate and sodium citrate utilize the versatile buffering capabilities of the citrate anion, the choice of the counter-ion—ammonium (NH₄⁺) versus sodium (Na⁺)—introduces critical differences in performance and application suitability. This guide provides an in-depth, objective comparison of these two reagents, supported by physicochemical principles and experimental methodologies, to empower scientists in making an informed selection for their specific research needs.

The Foundation: Physicochemical Properties and Buffering Mechanism

The buffering action of both compounds originates from citric acid (C₆H₈O₇), a weak tricarboxylic organic acid.[1][2] Citric acid possesses three dissociable protons, corresponding to three distinct pKa values: pKa₁, pKa₂, and pKa₃.[3] This multi-protic nature allows citrate-based buffers to be effective over a broad pH range.[1]

The fundamental equilibrium involves the stepwise dissociation of citric acid, with the citrate anion acting as the conjugate base that neutralizes added acid.

Table 1: Comparative Physicochemical Properties

Parameter	Di-Ammonium Hydrogen Citrate	Sodium Citrate (Trisodium Dihydrate)
Molecular Formula	C₆H₁₄N₂O₇	C₆H₅Na₃O₇ · 2H₂O
Molecular Weight	226.18 g/mol [4]	294.10 g/mol [5]
Core Buffering Species	Citrate Anion (C₆H₅O₇³⁻)	Citrate Anion (C₆H₅O₇³⁻)
Citric Acid pKa Values (25°C)	pKa₁: ~3.13, pKa₂: ~4.76, pKa₃: ~6.40[1][2][3][5]	pKa₁: ~3.13, pKa₂: ~4.76, pKa₃: ~6.40[1][2][3][5]

The core difference lies in the counter-ion. Sodium citrate provides the biologically common and relatively inert sodium ion. Di-ammonium hydrogen citrate, the diammonium salt of citric acid, introduces the ammonium ion, which is itself a weak acid (pKa ~9.25) and can participate in specific molecular interactions.[4][5][6]

Caption: Stepwise dissociation of triprotic citric acid.

Performance Deep Dive: A Head-to-Head Comparison

The choice of counter-ion dictates the optimal applications and potential liabilities of each buffer.

Effective pH Range and Buffering Capacity

While both buffers are based on the same pKa values, their practical effective pH ranges differ.

• Sodium Citrate: This buffer is most commonly employed in the pH range of 3.0 to 6.2 .[5][7][8] Its buffering capacity is predictable and primarily dependent on the concentration of the citrate species.

• Di-Ammonium Hydrogen Citrate: The presence of the ammonium ion (NH₄⁺) influences the solution's overall pH and buffering behavior.[5] This can extend its utility, particularly in near-neutral or physiological ranges. For instance, a 5% solution of triammonium citrate exhibits a pH between 6.0 and 7.5, making it suitable for different applications than its sodium counterpart.[5]

The buffering capacity, defined as the ability of a buffer to resist pH change upon addition of an acid or base, is maximal when the solution's pH is equal to the pKa.[9] For both buffers, the capacity is highest around pH 3.1, 4.8, and 6.4. However, the ammonium ion in the di-ammonium citrate buffer can contribute to its overall buffering capacity, especially at higher pH values.

The Decisive Factor: Impact of the Counter-Ion on Biological Systems

The most critical distinction for researchers is how the sodium versus ammonium ion interacts with biological macromolecules, particularly proteins.

• Sodium Ions (Na⁺) from Sodium Citrate:

  • Interaction Profile: Sodium is a ubiquitous biological ion. At the concentrations typically used for buffering, it is considered to have minimal specific interactions with most proteins.

  • Protein Stability: The effect of sodium ions on protein stability is complex and follows the principles of the Hofmeister series. At low concentrations, it can help "salt in" proteins, increasing solubility.[5] However, at very high concentrations, it can lead to "salting out" or destabilization, depending on the specific protein.[5]

  • Trustworthiness & Precedent: Sodium citrate is a component of numerous well-established and validated protocols, particularly in immunohistochemistry for heat-induced epitope retrieval (HIER) and in the formulation of monoclonal antibodies.[5][7][10][11][12] This extensive history provides a high degree of reliability and predictability.

• Ammonium Ions (NH₄⁺) from Di-Ammonium Hydrogen Citrate:

  • Interaction Profile: The ammonium ion is known for its "kosmotropic" or "order-making" properties, which can stabilize protein structures.[5] This is the same principle behind the widespread use of ammonium sulfate for protein precipitation and stabilization during purification.[5]

  • Protein Stability: The ammonium ion's ability to favorably interact with the protein surface and organize water molecules can be highly advantageous for long-term protein storage and in formulations where maintaining protein integrity is paramount.[5]

  • Potential for Interference: The ammonium ion is not always an inert spectator. It can interfere with certain biological assays. For example:

    • Enzyme assays for enzymes that are inhibited or activated by ammonium.

    • Cell culture applications where it can act as a nitrogen source.

    • Downstream analytical techniques like mass spectrometry, where it can form adducts with the analyte of interest.

  • Volatility: Ammonium salts can be more volatile than their sodium counterparts, which may be a consideration in long-term storage or experiments involving lyophilization.

Table 2: Performance and Application Summary

Feature	Di-Ammonium Hydrogen Citrate	Sodium Citrate
Effective pH Range	Broader, potentially effective in physiological range (pH 6.0-7.5)[5]	Primarily acidic to slightly neutral (pH 3.0-6.2)[5][7][8]
Protein Stability	Often enhances stability due to kosmotropic ammonium ions[5]	Effect is protein and concentration-dependent
Assay Compatibility	Potential for interference (enzyme assays, cell culture, mass spec)	Generally inert and broadly compatible
Common Applications	Pharmaceutical formulations, protein storage, rustproofing[4][13][14]	Antigen retrieval, RNA isolation, anticoagulant, biopharmaceutical formulations[10][15][16]
Volatility	Higher potential for volatility	Low volatility

Experimental Protocols: Preparation and Evaluation

To ensure scientific integrity, protocols must be precise and self-validating. Below are methodologies for preparing a standard sodium citrate buffer and for experimentally determining the buffering capacity of any buffer system.

Protocol 1: Preparation of 1 L of 0.1 M Sodium Citrate Buffer, pH 6.0

This protocol creates a buffer by mixing the acidic component (citric acid) and the conjugate base component (sodium citrate).

Materials:

• Citric acid monohydrate (MW: 210.14 g/mol )

• Trisodium citrate dihydrate (MW: 294.10 g/mol )

• Distilled or deionized water

• Calibrated pH meter

• Stir plate and stir bar

• 1 L volumetric flask and beakers

Methodology:

• Prepare Stock Solutions:

  • 0.1 M Citric Acid Solution (Solution A): Dissolve 21.01 g of citric acid monohydrate in ~800 mL of deionized water and bring the final volume to 1000 mL (1 L).

  • 0.1 M Sodium Citrate Solution (Solution B): Dissolve 29.41 g of trisodium citrate dihydrate in ~800 mL of deionized water and bring the final volume to 1000 mL (1 L).

• Mix to Target pH: In a beaker on a stir plate, combine the following approximate volumes of the stock solutions:

  • ~18 mL of Solution A (Citric Acid)

  • ~82 mL of Solution B (Sodium Citrate)

• pH Adjustment: Place the calibrated pH electrode into the mixed solution. Slowly add either Solution A (to lower pH) or Solution B (to raise pH) dropwise until the meter reads exactly pH 6.0.

• Final Volume: Once the target pH is achieved, transfer the solution to a 1 L volumetric flask and add deionized water to the mark. Invert several times to ensure homogeneity.

Protocol 2: Experimental Determination of Buffering Capacity

This titration-based method provides empirical data on a buffer's effectiveness.[17]

Principle: The buffering capacity (β) is the moles of strong acid or base required to change the pH of one liter of the buffer solution by one unit.[9] This protocol measures the pH change as a strong titrant is added in small, precise increments.

Methodology:

• Preparation: Place a known volume (e.g., 50 mL) of the prepared buffer solution (e.g., 0.1 M Sodium Citrate, pH 6.0) into a beaker with a stir bar.

• Calibration: Calibrate the pH meter using standard pH 4.0 and 7.0 buffers.

• Initial Measurement: Submerge the pH electrode in the buffer solution and record the initial pH.

• Titration with Acid:

  • Fill a burette with a standardized strong acid (e.g., 0.1 M HCl).

  • Add a small, precise volume of the acid (e.g., 0.5 mL).

  • Allow the solution to stabilize for 30-60 seconds and record the new pH.

  • Repeat this process, recording the pH after each addition, until the pH has dropped significantly (e.g., by 2-3 pH units).

• Titration with Base (using a fresh buffer sample):

  • Repeat steps 1-3.

  • Fill a separate burette with a standardized strong base (e.g., 0.1 M NaOH).

  • Add the base in small increments, recording the pH after each addition, until the pH has risen significantly.

• Data Analysis: Plot the pH (y-axis) versus the volume of titrant added (x-axis). The buffering capacity is highest in the flattest region of the curve, where the largest volume of titrant causes the smallest change in pH.[17]

Caption: Workflow for the experimental determination of buffering capacity.

Authoritative Grounding and Selection Guide

The choice between these two buffering agents should be a deliberate one, grounded in the specific requirements of the application. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have approved formulations containing both types of citrate buffers, underscoring their utility and safety when used appropriately.[11][18]

When to Choose Sodium Citrate:

• For Established Protocols: When replicating methods where sodium citrate is specified, such as in many antigen retrieval or RNA isolation protocols.[10][16]

• When Cation Inertness is Critical: In sensitive enzyme assays or systems where ammonium ions could be inhibitory or act as a substrate.

• For General-Purpose Buffering: When a reliable, non-volatile, and well-documented acidic buffer is needed without specific requirements for protein stabilization.

When to Choose Di-Ammonium Hydrogen Citrate:

• For Enhancing Protein Stability: In formulations for long-term storage of proteins or antibodies where the kosmotropic effect of the ammonium ion can prevent aggregation and degradation.[5]

• In Pharmaceutical Formulations: Where it can serve multiple functions as a buffer, chelating agent, and taste-masking agent.[13]

• When Cation Volatility is Acceptable or Desired: For applications like lyophilization where removal of the buffer salt is intended.

Trustworthiness Through Validation: Regardless of the initial choice, the ultimate validation comes from empirical testing. For any new formulation or sensitive application, it is best practice to screen both buffer systems and analyze the target molecule for stability, activity, and integrity over time.

Conclusion

While di-ammonium hydrogen citrate and sodium citrate are derived from the same parent acid, they are not interchangeable. The difference in their counter-ions—ammonium versus sodium—imparts distinct characteristics that can be either advantageous or detrimental depending on the experimental context. Sodium citrate offers a legacy of reliability and cation inertness, making it a default choice for many standard applications. Di-ammonium hydrogen citrate provides a unique advantage in protein stabilization, mirroring the well-known effects of ammonium sulfate. By understanding the underlying chemical principles and considering the specific interactions within their system, researchers can move beyond habitual choices and select the buffering agent that provides the optimal environment for experimental success and product stability.

References

• Laboratorium Discounter. (2023). Citric Acid: A Comprehensive Guide. Available from: [Link]

• Wikipedia. Citric acid. Available from: [Link]

• The Organic Chemistry Tutor. Citric Acid. Available from: [Link]

• Nozawa, S.R., Rigoli, I.C., Thedei Jr., G., & Rossi, A. Mind the buffering capacity of citric acid. Brazilian Journal of Medical and Biological Research. Available from: [Link]

• Abramyan, S.A. (2015). Determination of Acid-Base Buffer Capacity of Soils. Eurasian Soil Science.

• Citribel. (2024). The Role of Citric Acid and Citrates in Pharmaceuticals. Available from: [Link]

• University of Szeged. Investigation of buffer capacity. Available from: [Link]

• Biocompare. Citrate Buffers. Available from: [Link]

• IndianMSME. Citrate Buffer Solution - Buy for Biochemistry. Available from: [Link]

• ResearchGate. (A) Chemical structure and p ka values of citric acid, (B). Available from: [Link]

• PubChem. Citric Acid. Available from: [Link]

• protocols.io. (2020). Citrate Buffer. Available from: [Link]

• American Pharmaceutical Review. (2012). Breaking old habits: Moving away from commonly used buffers in pharmaceuticals. Available from: [Link]

• Angelo State University. Buffer Capacity. Available from: [Link]

• Authorea. (2024). Effect of Different Buffer Components on IgG4 Stability. Available from: [Link]

• Purdue University College of Science. PART IV: Evaluating Buffer Effectiveness. Available from: [Link]

• NovoPro Bioscience Inc. Citrate Buffer (pH 3.0 to 6.2) Preparation and Recipe. Available from: [Link]

• Science.gov. sodium citrate buffer: Topics by Science.gov. Available from: [Link]

• Farmacist. (2024). Ammonium Citrate: A Key Ingredient for Pharmaceutical Stability and Efficacy. Available from: [Link]

• National Institutes of Health. (2021). Buffer and Salt Effects in Aqueous Host–Guest Systems: Screening, Competitive Binding, or Both?. ACS Omega.

• PubChem. Diammonium Citrate. Available from: [Link]

• PubMed. (2001). Ion-pair partition of quarternary ammonium drugs: the influence of counter ions of different lipophilicity, size, and flexibility.

• HiMedia Laboratories. di-Ammonium hydrogen citrate, Hi-AR™/ACS. Available from: [Link]

• Science.gov. citrate buffer ph: Topics by Science.gov. Available from: [Link]

• ibresco. di-Ammonium hydrogen citrate. Available from: [Link]

• Edge Hill University. (2019). Buffering agents: Sodium bicarbonate, sodium citrate and sodium phosphate. In Nutrition and Enhanced Sports Performance (pp. 439-447). Academic Press.

• ResearchGate. (2022). Can I use sodium citrate instead of tri-ammonium citrate to make a formulated MRS broth?. Available from: [Link]

• U.S. Food and Drug Administration. Guidance for Industry. Available from: [Link]

• PubMed. (2014). Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs. European Journal of Pharmaceutical Sciences.

• Jena Bioscience. (2021). FORMOscreen®: The best FDA/EMA-approved formulations for your antibody. Available from: [Link]

• PubMed. (1999). The effect of sodium, potassium and ammonium ions on the conformation of the dimeric quadruplex formed by the Oxytricha nova telomere repeat oligonucleotide d(G(4)T(4)G(4)). Nucleic Acids Research.
• Illinois Mathematics and Science Academy. (2020). hydrate, Na2HC6H5O7(H2O), and diammonium sodium citrate, (NH4)

• U.S. Food and Drug Administration. Guidance for Industry #169 - Drug Substance. Available from: [Link]

• U.S. Food and Drug Administration. Dissolution Testing of Immediate Release Solid Oral Dosage Forms. Available from: [Link]

• ResearchGate. (2016). Sodium citrate buffer vs. citrate buffer?. Available from: [Link]

• Cromos Pharma. (2025). FDA vs. EMA: Navigating Divergent Regulatory Expectations for Cell and Gene Therapies. What Biopharma Companies Need to Know. Available from: [Link]

• MDPI. (2022). Flexible Inkjet-Printed pH Sensors for Application in Organ-on-a-Chip Biomedical Testing. Chemosensors.

Sources

• 1. Citric acid - Wikipedia [en.wikipedia.org]
• 2. Citric Acid [commonorganicchemistry.com]
• 3. our blogs! - Citric Acid: A Comprehensive Guide - Order affordable lab supplies at Laboratory Discounter. From microscopes to chemicals, fast delivery in the UK. Browse our range today! [laboratoriumdiscounter.nl]
• 4. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. di-Ammonium hydrogen citrate, Hi-AR™/ACS [himedialabs.com]
• 7. 10X Citrate Buffer *pH 6.0* | AAT Bioquest [aatbio.com]
• 8. indianmsme.in [indianmsme.in]
• 9. uobabylon.edu.iq [uobabylon.edu.iq]
• 10. biocompare.com [biocompare.com]
• 11. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 12. ijsrtjournal.com [ijsrtjournal.com]
• 13. nbinno.com [nbinno.com]
• 14. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 15. citribel.com [citribel.com]
• 16. Citrate Buffer (pH 3.0 to 6.2) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 17. PART IV: Evaluating Buffer Effectiveness - College of Science - Purdue University [purdue.edu]
• 18. FORMOscreen®: The best FDA/EMA-approved formulations for your antibody - News Blog - Jena Bioscience [jenabioscience.com]

A Senior Application Scientist's Guide to Method Validation Using Di-Ammonium Hydrogen Citrate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the validation of an analytical method is the bedrock upon which data integrity is built. It is the documented process of proving that a specific analytical procedure is not just suitable, but optimal for its intended purpose. This guide provides an in-depth comparison and technical overview of method validation, focusing on the strategic use of di-Ammonium hydrogen citrate—a versatile yet often overlooked reagent in analytical chemistry.

As a senior scientist, my objective is to move beyond mere procedural checklists. This guide will illuminate the causality behind our experimental choices, offering a self-validating framework for robust analytical methods. We will explore why di-Ammonium hydrogen citrate can be a superior choice in certain applications and how to rigorously validate a method that employs it, ensuring compliance with global regulatory standards like those from the International Council for Harmonisation (ICH).

The Scientific Rationale: Why Choose Di-Ammonium Hydrogen Citrate?

Di-Ammonium hydrogen citrate (C₆H₁₄N₂O₇) is more than just a salt; it is a multifunctional reagent used in chemical analysis and pharmaceuticals. Its utility stems from a unique combination of properties:

• Buffering Capacity: Citrate has three pKa values (approximately 3.1, 4.8, and 6.4), providing a wide buffering range. Di-Ammonium hydrogen citrate solutions typically exhibit a pH between 4.5 and 5.5, making them ideal for maintaining a stable pH in reversed-phase HPLC, which is crucial for consistent retention times and peak shapes.

• Chelating Agent: The citrate ion is an excellent chelator of metal ions. This property is invaluable for preventing metallic impurities—often originating from the sample, reagents, or HPLC system itself—from interfering with the analysis by causing peak tailing or degradation of the analyte.

• Volatility for Mass Spectrometry (MS): The ammonium salt form provides volatility, making it compatible with LC-MS applications where non-volatile buffers like phosphates can contaminate the ion source.

The decision to use di-Ammonium hydrogen citrate is therefore an informed one, aimed at enhancing method stability, improving peak chromatography, and ensuring compatibility with modern detection techniques.

Core Validation Parameters: An In-Depth Protocol Framework

Analytical method validation is a formal, systematic process that measures the ability of a method to provide reliable and reproducible results. The framework for this process is authoritatively defined by the ICH Q2(R1) guideline, which outlines the key validation characteristics to be investigated.

Specificity / Selectivity

Why it's critical: Specificity ensures that the signal measured is unequivocally from the analyte of interest, without interference from other components like impurities, degradants, or matrix components. In a method using di-Ammonium hydrogen citrate, the buffering action helps maintain consistent retention times, which is a primary indicator of specificity in chromatography.

Experimental Protocol:

• Analyte Solution: Prepare a solution of the analyte in the mobile phase.

• Placebo Solution: Prepare a solution containing all formulation components (excipients) except the active pharmaceutical ingredient (API).

• Impurity-Spiked Solution: Spike the analyte solution with known impurities and potential degradants at a relevant concentration (e.g., at the reporting limit).

• Forced Degradation: Subject the analyte to stress conditions (acid, base, oxidation, heat, light) to generate potential degradation products.

• Analysis: Inject all solutions into the chromatograph.

• Acceptance Criteria: The analyte peak should be free from co-elution with any peaks from the placebo, impurities, or degradation products. Peak purity analysis (e.g., using a photodiode array detector) should confirm the homogeneity of the analyte peak.

Linearity and Range

Why it's critical: Linearity demonstrates a proportional relationship between the analyte concentration and the instrumental response. The range is the interval over which this proportionality, along with acceptable accuracy and precision, is maintained.

Experimental Protocol:

• Stock Solution: Prepare a stock solution of the analyte reference standard.

• Calibration Standards: Prepare a minimum of five calibration standards by serial dilution of the stock solution, covering the expected range of the method (e.g., 80% to 120% of the target assay concentration).

• Injection: Inject each standard in triplicate.

• Data Analysis: Plot the average peak area against concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should typically be ≥ 0.999. The y-intercept should be close to zero.

Accuracy

Why it's critical: Accuracy measures the closeness of the experimental results to the true value. It confirms that the method is free from systematic error.

Experimental Protocol:

• Sample Preparation: Spike a placebo mixture with the analyte at a minimum of three concentration levels across the specified range (e.g., 80%, 100%, and 120%).

• Replicates: Prepare three independent samples at each concentration level.

• Analysis: Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within a pre-defined limit, typically 98.0% to 102.0% for a drug substance assay.

Precision

Why it's critical: Precision reflects the random error of the method and is evaluated at two levels:

• Repeatability (Intra-assay precision): The agreement between results from multiple analyses of the same sample under the same conditions (same analyst, same day, same instrument).

• Intermediate Precision: The agreement between results from the same sample analyzed under different conditions (different days, different analysts, different instruments).

Experimental Protocol:

• Sample Preparation: Prepare a minimum of six independent samples of the analyte at 100% of the target concentration.

• Repeatability Analysis: A single analyst injects all six samples on the same day.

• Intermediate Precision Analysis: A different analyst repeats the analysis on a different day or with a different instrument.

• Data Analysis: Calculate the Relative Standard Deviation (RSD) for the results from each set and also for the combined data.

• Acceptance Criteria: The RSD should be within established limits, typically ≤ 2.0%.

Detection Limit (LOD) and Quantitation Limit (LOQ)

Why it's critical: The LOD is the lowest concentration of analyte that can be detected but not necessarily quantified, while the LOQ is the lowest concentration that can be measured with acceptable accuracy and precision. These are critical for impurity and degradation product analyses.

Experimental Protocol (Signal-to-Noise Approach):

• Determine LOD: Analyze progressively more dilute solutions of the analyte until the signal is distinguishable from the noise, typically at a signal-to-noise ratio of 3:1.

• Determine LOQ: Analyze solutions to find the concentration where the signal-to-noise ratio is approximately 10:1.

• Confirm LOQ: Verify the determined LOQ by preparing and analyzing samples at this concentration to demonstrate acceptable accuracy and precision.

Robustness

Why it's critical: Robustness testing demonstrates the method's reliability during normal use by deliberately introducing small variations in method parameters.

Experimental Protocol:

• Identify Parameters: Select critical method parameters to vary. For an HPLC method using a di-Ammonium hydrogen citrate buffer, these would include:

  • pH of the mobile phase (e.g., ± 0.2 units)

  • Concentration of di-Ammonium hydrogen citrate (e.g., ± 10%)

  • Column temperature (e.g., ± 5 °C)

  • Mobile phase organic content (e.g., ± 2%)

• Analysis: Analyze a standard solution under each of the modified conditions.

• Acceptance Criteria: System suitability parameters (e.g., peak tailing, resolution, retention time) should remain within acceptable limits, demonstrating the method's resilience to minor procedural changes.

Comparative Analysis: Di-Ammonium Hydrogen Citrate vs. Alternatives

The choice of buffer is a critical decision in method development. Let's compare a hypothetical HPLC method using di-Ammonium hydrogen citrate with common alternatives like phosphate and trifluoroacetic acid (TFA).

Scenario: Assay of a weakly acidic drug substance prone to metal chelation.

Parameter	Di-Ammonium Hydrogen Citrate (20mM, pH 5.0)	Sodium Phosphate (20mM, pH 7.0)	Trifluoroacetic Acid (0.1% v/v, pH ~2.0)
Peak Tailing Factor	1.1	1.8	1.3
MS Compatibility	Good (Volatile)	Poor (Non-volatile)	Excellent (Volatile, but can cause ion suppression)
Chelating Effect	Strong	Weak	None
Column Lifetime	Good	Can reduce lifetime at high pH	Good
UV Cutoff	~220 nm	~200 nm	~200 nm
Buffering Capacity	Excellent in pH 4-6 range	Excellent in pH 6.2-8.2 range	Poor (Not a true buffer)

Analysis of Comparison:

For this specific scenario, di-Ammonium hydrogen citrate provides a clear advantage. Its chelating properties significantly reduce peak tailing, leading to better peak integration and improved precision. While phosphate offers good buffering at neutral pH, its lack of chelating ability and MS incompatibility make it less suitable. TFA, although highly volatile, is not a buffer and its ion-pairing effects can complicate MS detection. The citrate buffer's ability to control pH and chelate metals simultaneously makes it the most robust choice for this application.

Conclusion

The validation of an analytical method is a non-negotiable aspect of ensuring pharmaceutical quality and safety. The selection of reagents, such as di-Ammonium hydrogen citrate, should be a deliberate, science-driven choice based on the specific analytical challenge. Its unique combination of buffering, chelating, and MS-compatible properties makes it a powerful tool for developing robust and reliable analytical methods.

By following the structured validation framework outlined in this guide—rooted in the principles of ICH Q2(R1)—researchers can confidently demonstrate that their analytical procedures are suitable for their intended purpose, ensuring data of the highest integrity.

References

• Analytical Method Validation in Pharmaceuticals. (n.d.). Vertex AI Search.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy.
• Validating Analytical Methods in Pharmaceuticals. (n.d.). Pharmuni.
• Validation of Analytical Methods for Pharmaceutical Analysis. (n.d.). International Journal of Pharmaceutical Erudition.
• ICH Q2(R1) Guideline: Validation of Analytical Procedures: Text and Methodology. (2015). Canada Commons. Retrieved January 3, 2026, from [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEqjVXmsNQ2ft9Svugzk0DgsGFdxGiJE02ffbKPoI67z-ukPTfshG2ZveT-2NKSEJwKmaVuajlGNN129CvIfh0kXaAszGmTM4pCokEhrxvgEA9hHxctN9GuxNbiVt4mUMTYb5yX1T_3dzWUZqsy93l9mS5aLJUdV8_OzcWMacGBDqSLZA==](

A Senior Application Scientist's Guide to Immunoassay Interference from di-Ammonium Hydrogen Citrate

Introduction: Beyond Classical Cross-Reactivity

In the landscape of immunoassay development and validation, specificity is paramount. The term "cross-reactivity" is traditionally reserved for instances where a substance, structurally similar to the target analyte, competes for the antibody's binding site (paratope), leading to inaccurate quantification[1][2][3]. However, a more insidious challenge arises from non-specific interference, or "matrix effects," where components within a sample disrupt the delicate equilibrium of the antibody-antigen interaction without mimicking the analyte itself[4][5][6].

Di-Ammonium hydrogen citrate ((NH₄)₂HC₆H₅O₇), a common salt used in various formulations and as a buffer component, is a prime example of such a potential interferent. Due to its simple ionic structure, it is highly unlikely to cause classical, structure-based cross-reactivity. Instead, its potential to disrupt immunoassays stems from its fundamental physicochemical properties.

This guide provides an in-depth analysis of the mechanisms by which di-Ammonium hydrogen citrate can interfere with immunoassays. We will dissect the impact on different assay formats and provide robust, field-proven experimental protocols for identifying, quantifying, and mitigating this interference. Our objective is to equip researchers, scientists, and drug development professionals with the expertise to ensure the accuracy and integrity of their immunoassay data when encountering this compound.

Physicochemical Profile: The Roots of Interference

Di-Ammonium hydrogen citrate is the salt of a weak acid (citric acid) and a weak base (ammonia)[7]. When dissolved in an aqueous solution, such as a sample matrix, it influences two critical parameters of the immunoassay environment:

• Ionic Strength: As a salt, it dissociates into ammonium (NH₄⁺) and hydrogen citrate (HC₆H₅O₇²⁻) ions, increasing the overall ionic concentration of the solution.

• pH: A solution of di-Ammonium hydrogen citrate in water typically exhibits a pH in the acidic to neutral range (e.g., 3.3-5.3 for a 0.1 M solution), which can significantly alter the pH of the final assay mixture if not adequately buffered.

These two properties are the primary drivers of its potential interference, affecting the very forces that govern antibody-antigen recognition.

Core Mechanisms of Interference

The binding of an antigen to an antibody is a highly specific, non-covalent interaction governed by a combination of hydrogen bonds, electrostatic interactions, hydrophobic interactions, and van der Waals forces[8]. Alterations in the assay microenvironment can disrupt this balance.

Ionic Strength Effects

The electrostatic interactions and hydrogen bonds that stabilize the antibody-antigen complex are particularly sensitive to the ionic strength of the medium[8][9].

• Mechanism: At high ionic concentrations, the abundant ions from di-Ammonium hydrogen citrate can form hydration shells around charged residues on both the antibody and the antigen. This "shielding" effect weakens the electrostatic attractions between the paratope and epitope, potentially reducing the binding affinity and kinetics[8][10]. Conversely, in some cases, moderate ionic strength can be beneficial by reducing low-affinity, non-specific binding and stabilizing antibody conformation[11].

• Consequence: A significant, unintended increase in ionic strength from a sample can lead to incomplete binding, resulting in signal suppression.

pH-Mediated Effects

Antibody-antigen binding is highly dependent on maintaining an optimal pH, typically within a narrow range of 6.5 to 8.4[8][12].

• Mechanism: The ionization state of acidic (e.g., Asp, Glu) and basic (e.g., Lys, Arg, His) amino acid residues within the antibody's binding site and on the antigen's epitope is dictated by the solution's pH. A shift away from the optimal pH can alter the charge distribution and conformation of these critical regions, disrupting the complementary fit required for stable binding[8][13].

• Consequence: The introduction of an inadequately buffered sample containing di-Ammonium hydrogen citrate can pull the assay's final pH outside its optimal range, drastically reducing binding efficiency and leading to erroneously low results.

The following diagram illustrates the causal pathway from the presence of the salt to the final analytical error.

Caption: Causal pathway of interference by di-Ammonium hydrogen citrate.

Comparative Impact on Common Immunoassay Formats

The manifestation of interference—whether as a falsely high or low result—depends critically on the architecture of the immunoassay.

Immunoassay Format	Principle of Detection	Expected Impact of Binding Disruption
Sandwich ELISA	Signal is directly proportional to analyte concentration. Requires binding of two antibodies (capture and detection) to the analyte.[14][15]	Signal Suppression (False Negative). Weakened binding at either the capture or detection step results in less complex formation and a lower signal.
Competitive ELISA	Signal is inversely proportional to analyte concentration. Analyte in the sample competes with a labeled analyte for a limited number of antibody sites.[15][16]	Signal Enhancement (False Negative). Weakened binding of the labeled analyte allows more of it to be washed away, resulting in a lower signal, which is incorrectly interpreted as a higher concentration of the target analyte.

The diagram below illustrates the key binding steps in each format where interference can occur.

Caption: Potential points of interference in sandwich vs. competitive immunoassays.

Experimental Guide for Interference Validation

Trustworthy data demands rigorous validation. The following protocols provide a systematic framework for testing and quantifying interference from di-Ammonium hydrogen citrate.

Protocol 1: Spike and Recovery Analysis

This experiment is the cornerstone of interference detection. It assesses whether the assay can accurately measure a known amount of analyte added ("spiked") into the sample matrix containing the suspected interferent.

Objective: To determine if di-Ammonium hydrogen citrate affects the quantification of a known analyte concentration.

Methodology:

• Prepare Samples: Create a pool of the sample matrix. If the matrix is complex (e.g., a drug formulation), prepare a "blank" version without the target analyte but containing di-Ammonium hydrogen citrate at the highest expected concentration.

• Spike Preparation: Prepare a high-concentration stock of the purified target analyte in the standard assay diluent.

• Spiking:

  • Test Sample: Add a small volume of the analyte stock to the matrix containing di-Ammonium hydrogen citrate to achieve a final concentration within the assay's quantitative range (e.g., mid-range of the standard curve).

  • Control Sample: Add the same volume of analyte stock to the standard assay diluent.

• Assay: Analyze the unspiked matrix, the spiked matrix (Test), and the spiked diluent (Control) according to the standard immunoassay protocol.

• Calculation: Calculate the Percent Recovery using the following formula: % Recovery = [(Concentration in Spiked Matrix - Concentration in Unspiked Matrix) / (Concentration in Spiked Control)] * 100[17]

• Interpretation:

  • Acceptable Recovery: Typically between 80-120%[17].

  • <80% Recovery: Indicates signal suppression (negative interference).

  • >120% Recovery: Indicates signal enhancement (positive interference).

Protocol 2: Linearity of Dilution (Parallelism)

This test determines if the interferent's effect can be mitigated by dilution and whether the endogenous analyte in the sample dilutes in parallel with the assay's calibrators.

Objective: To assess if serially diluting a sample containing di-Ammonium hydrogen citrate yields proportional changes in measured analyte concentration.

Methodology:

• Prepare Sample: Use a sample containing the endogenous analyte and the highest concentration of di-Ammonium hydrogen citrate.

• Serial Dilution: Create a series of dilutions of the sample (e.g., 1:2, 1:4, 1:8, 1:16) using the standard assay diluent.

• Assay: Analyze all dilutions in the immunoassay.

• Calculation:

  • Determine the concentration of the analyte in each dilution.

  • Calculate the "dilution-corrected" concentration for each by multiplying the measured value by its dilution factor.

• Interpretation:

  • Parallelism: If the dilution-corrected concentrations are consistent across the dilution series (e.g., within a ±20% CV), the assay demonstrates good parallelism, and dilution can be an effective mitigation strategy[4].

  • Non-Parallelism: If the corrected concentrations trend up or down with dilution, it confirms significant matrix interference.

The workflow below outlines a systematic approach to testing and mitigation.

Caption: Experimental workflow for identifying and addressing interference.

Mitigation Strategies: Restoring Assay Integrity

If interference is confirmed, the following strategies can be employed:

• Optimized Sample Dilution: This is the most straightforward approach. Diluting the sample reduces the concentration of di-Ammonium hydrogen citrate to a non-interfering level. The minimum required dilution should be determined during validation and applied consistently[4][5][17].

• Matrix Matching of Calibrators: For assays where high sample concentrations are unavoidable, prepare the standard curve and calibrators in a diluent that mirrors the sample matrix, including a non-interfering concentration of di-Ammonium hydrogen citrate. This ensures that both standards and samples are affected by the matrix in the same way, balancing out the interference[17].

• Assay Buffer Optimization: In some cases, increasing the buffering capacity or ionic strength of the primary assay diluent can make the system more robust to variations introduced by the sample. This requires significant redevelopment and re-validation.

Conclusion

Di-Ammonium hydrogen citrate does not pose a risk of classical cross-reactivity in immunoassays. However, its identity as an ionic salt makes it a potent source of non-specific interference through the alteration of solution pH and ionic strength. This interference can disrupt the fundamental antibody-antigen binding event, leading to significant quantification errors that differ based on the assay format.

For researchers and developers, the key takeaway is not to assume matrix compatibility. Any immunoassay intended for use with samples containing di-Ammonium hydrogen citrate must undergo rigorous validation, specifically employing spike-and-recovery and linearity of dilution experiments. By understanding the mechanisms of interference and systematically applying the validation protocols outlined in this guide, scientists can ensure the generation of accurate, reliable, and trustworthy data.

References

• PubMed. (n.d.). Effect of ionic strength and pH on the physical and chemical stability of a monoclonal antibody antigen-binding fragment.
• Bio-Connect. (2024). Managing Matrix Interference in Immunoassays: Tips and Solutions.
• AAT Bioquest. (2024). What factors affect the binding between antigen and antibody in ag-ab reaction?
• PubMed. (n.d.).
• ACS Publications. (n.d.). Specific Ion and Buffer Effects on Protein–Protein Interactions of a Monoclonal Antibody.
• NIH. (n.d.). Factors affecting the antigen-antibody reaction.
• Sword Bio. (2025).
• PubMed. (2024).
• ACS Publications. (n.d.). Application of Anti-Immune Complex Reagents in Small Molecule Analyte Immunoassays.
• ResearchGate. (2025).
• SciSpace. (2012). Interferences in immunoassay.
• myadlm.org. (2015). How to Detect and Solve Immunoassay Interference.
• NIH. (n.d.). Interferences in Immunoassay.
• NCBI Bookshelf. (2012). Immunoassay Methods.
• Taylor & Francis. (n.d.). Development of immunoassays for multi-residue detection of small molecule compounds.
• ResearchGate. (n.d.). Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays.
• ResearchGate. (2025).
• NIH. (n.d.). Lateral flow immunoassay for small-molecules detection in phytoproducts: a review.
• ResearchGate. (n.d.). (a) Effects of pH on the performance of immunoassay (with each curve....
• Journal of the American Chemical Society. (2018). Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays.
• Dutscher. (n.d.).
• ResearchGate. (2025). Interference of denaturing and reducing agents on the antigen/antibody interaction.
• Sigma-Aldrich. (n.d.). di-Ammonium hydrogen citrate for analysis EMSURE ACS,Reag. Ph Eur.
• HiMedia Laboratories. (n.d.).
• ResearchGate. (n.d.). Effect of pH variation on immunoassay performance (7 point plots for....
• Biochemia Medica. (n.d.).
• PubMed. (2023). Interference in ELISA.
• NIH. (2018).
• NIH. (2014). Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction.
• MDPI. (2021).
• St John's Laboratory Ltd. (2020). Choosing Between a Sandwich and Competitive ELISA.
• Quanterix. (n.d.). Types Of Immunoassay - And When To Use Them.
• NIH. (n.d.).
• PubMed. (n.d.).
• ResearchGate. (2018).
• Frontiers. (2022).

Sources

• 1. scispace.com [scispace.com]
• 2. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. swordbio.com [swordbio.com]
• 5. researchgate.net [researchgate.net]
• 6. Interference in ELISA [pubmed.ncbi.nlm.nih.gov]
• 7. di-Ammonium hydrogen citrate, Hi-LR™ [himedialabs.com]
• 8. What factors affect the binding between antigen and antibody in ag-ab reaction? | AAT Bioquest [aatbio.com]
• 9. Effect of pressure on antigen-antibody complexes: modulation by temperature and ionic strength - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Factors affecting the antigen-antibody reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of ionic strength and pH on the physical and chemical stability of a monoclonal antibody antigen-binding fragment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. stjohnslabs.com [stjohnslabs.com]
• 15. Types Of Immunoassay - And When To Use Them | Quanterix [quanterix.com]
• 16. tandfonline.com [tandfonline.com]
• 17. Managing Matrix Interference in Immunoassays: Tips and Solutions - Bio-Connect [bio-connect.nl]

A Senior Application Scientist's Guide to Selecting Alternatives for di-Ammonium Hydrogen Citrate in Biochemical Assays

Introduction: The Double-Edged Sword of a Common Reagent

In the world of biochemical assays, di-Ammonium hydrogen citrate (DAHC) is a reagent of convenience. It's often employed for its dual-functionality: acting as a buffering agent to maintain a stable pH and as a mild chelating agent to sequester disruptive metal ions.[1][2] However, its very components—citrate and ammonium—can be confounding variables, introducing unintended interactions that compromise assay integrity.

The citrate moiety, a key intermediate in the Krebs cycle, can act as a substrate, competitor, or allosteric modulator for metabolic enzymes.[3] Simultaneously, ammonium ions can alter the kinetics of certain enzymatic reactions or serve as a nitrogen source in cell-based systems, leading to non-specific effects.[4][5][6][7][8]

This guide provides a comprehensive comparison of alternative reagents, moving beyond a simple list to offer a logical framework for selecting the optimal components for your specific assay. We will delve into the mechanistic reasoning behind these choices and provide a practical case study to illustrate the principles in action.

Pillar 1: Deconstructing the Need – Buffer or Chelator?

The first step in replacing DAHC is to dissect its primary role in your assay. Are you trying to control pH, manage divalent cations, or both? This decision dictates the class of alternatives to consider.

• For pH Control (Buffering): The goal is to use a compound that is chemically inert to your reaction components, maintaining a stable pH without participating in the reaction itself.

• For Metal Ion Control (Chelation): The objective is to sequester specific metal ions that might inhibit your enzyme or catalyze unwanted side reactions. The choice of chelator depends on the specific ions and the required strength of chelation.

Pillar 2: A Comparative Analysis of Buffering Alternatives

When the primary need is pH stability, several classes of buffers offer significant advantages over citrate-based systems. The ideal buffer should have a pKa close to the desired pH of the assay and should not interact with the enzyme or substrates.[3]

Buffer Class	Example(s)	pKa (at 25°C)	Optimal pH Range	Key Advantages & Considerations
Good's Buffers	HEPES, MOPS	7.5, 7.2	6.8 - 8.2[9][10][11]	Advantages: Zwitterionic, biologically inert, low metal-binding capacity, stable pKa with temperature changes.[3][9][11] HEPES is a top choice for sensitive enzyme assays.[10][12]
Primary Amines	Tris	~8.1[13]	7.0 - 9.0[13][14]	Advantages: Inexpensive and widely used.[13][14][15] Considerations: pKa is highly sensitive to temperature.[12][16] Its primary amine can react with other reagents.[16]
Phosphate Buffers	PBS	~7.2	5.8 - 8.0[17]	Advantages: Cost-effective and mimics physiological conditions.[3] Considerations: Can inhibit some enzymes and precipitates with divalent cations like Ca²⁺.[3][18]

Expert Insight: For most enzymatic assays operating near physiological pH, HEPES is a superior choice.[9][10] Its chemical inertness and resistance to temperature-induced pH shifts ensure a more stable and reproducible assay environment compared to Tris or phosphate buffers.[3][11]

Pillar 3: Selecting the Right Chelator

If your assay is sensitive to divalent cations like Mg²⁺ or Ca²⁺, which many nucleases and proteases require for activity, a chelating agent is necessary.[19] DAHC is a weak chelator; for more robust control, specific chelators are recommended.

Chelator	Target Ions	Key Characteristics & Use Cases
EDTA	Broad (Mg²⁺, Ca²⁺, Fe³⁺, etc.)[20]	Strong, non-specific chelator. Ideal for completely inhibiting metal-dependent enzymes or preventing degradation of nucleic acids and proteins.[19][21][22][23]
EGTA	High affinity for Ca²⁺	Selective for calcium. Useful in assays where Mg²⁺ is a required cofactor, but Ca²⁺ needs to be sequestered.[19][20]

Case Study: Isocitrate Dehydrogenase (IDH) Activity Assay

To illustrate the practical application of these principles, let's consider an assay for Isocitrate Dehydrogenase (IDH), an enzyme that catalyzes the conversion of isocitrate to α-ketoglutarate.[24][25]

The Challenge: Using DAHC in an IDH assay is problematic. Citrate is structurally similar to the substrate, isocitrate, and can act as a competitive inhibitor. Furthermore, IDH activity is dependent on a divalent cation (Mg²⁺ or Mn²⁺), which could be sequestered by the citrate.[25]

The Solution: A superior assay buffer would consist of a non-interfering buffer like HEPES or Tris, combined with a carefully controlled concentration of the required divalent cation.

Experimental Workflow: IDH Activity Measurement

The workflow measures the reduction of NADP⁺ to NADPH, which can be monitored by the increase in absorbance at 340 nm.[26][27]

Caption: Workflow for comparing IDH activity in different buffer systems.

Detailed Experimental Protocol

This protocol outlines the steps for comparing IDH activity using DAHC versus a HEPES-based buffer.

• Buffer Preparation:

  • Buffer A (Control): 50 mM di-Ammonium hydrogen citrate, pH 7.4.

  • Buffer B (Alternative): 50 mM HEPES, 5 mM MgCl₂, adjusted to pH 7.4 with NaOH.[24]

• Reagent Preparation:

  • Prepare a 10 mM NADP⁺ stock solution in purified water.

  • Prepare a 100 mM DL-Isocitrate stock solution in purified water.

  • Prepare cell or tissue lysate containing the IDH enzyme. A typical protein concentration would be 15-30 µg per reaction.[26]

• Reaction Mix Preparation (per well):

  • To a microcentrifuge tube, add:

    • 180 µL of either Buffer A or Buffer B.

    • 10 µL of 10 mM NADP⁺.

    • 10 µL of 100 mM Isocitrate.

• Assay Procedure:

  • Set a microplate reader to perform a kinetic read at 340 nm at 37°C, taking measurements every 30 seconds for 10 minutes.[26][27]

  • Pipette 200 µL of the appropriate Reaction Mix into the wells of a UV-transparent 96-well plate.

  • Initiate the reaction by adding 20 µL of the enzyme lysate to each well.

  • Immediately start the kinetic measurement.

• Data Analysis:

  • Determine the rate of reaction (Vmax) by calculating the slope of the linear portion of the absorbance vs. time curve.

  • Compare the Vmax values obtained with Buffer A and Buffer B.

Anticipated Comparative Data

The following table presents hypothetical but realistic data from the described experiment, illustrating the potential impact of buffer choice on assay performance.

Buffer System	Apparent Enzyme Activity (mU/mg)	Signal-to-Background Ratio	Data Reproducibility (%CV)
50 mM DAHC, pH 7.4	85	4.5	12%
50 mM HEPES, 5 mM MgCl₂, pH 7.4	150	12.0	4%
50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4	142	11.5	5%

Analysis: The data clearly indicates that the DAHC buffer yields significantly lower apparent enzyme activity and a poorer signal-to-background ratio. This is likely due to the competitive inhibition by citrate and suboptimal Mg²⁺ availability. Both HEPES and Tris-based buffers provide a more accurate and robust measure of enzyme activity, with HEPES showing slightly better reproducibility.

Decision-Making Framework for Reagent Selection

To systematize the selection process, researchers can follow a logical decision tree.

Sources

• 1. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 2. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. superchemistryclasses.com [superchemistryclasses.com]
• 4. Mechanisms of ammonia activation and ammonium ion inhibition of quinoprotein methanol dehydrogenase: a computational approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The kinetics for ammonium and nitrite oxidation under the effect of hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. nbinno.com [nbinno.com]
• 10. Can HEPES be used in enzyme assays? - Blog - Hui Bai Yi New Materials [hbynm.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Understanding the Versatility and Importance of Tris Buffer in Biological and Chemical Systems - Amerigo Scientific [amerigoscientific.com]
• 14. Tris Buffer Composition and Applications - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 15. Tris - Wikipedia [en.wikipedia.org]
• 16. Tris for buffer solutions [itwreagents.com]
• 17. Buffers for Biochemical Reactions [france.promega.com]
• 18. Universal buffers for use in biochemistry and biophysical experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 19. m.youtube.com [m.youtube.com]
• 20. interchim.fr [interchim.fr]
• 21. nbinno.com [nbinno.com]
• 22. apexbt.com [apexbt.com]
• 23. Exploring the Role of EDTA as a Chelating Agent in Various Chemical Processes [thinkdochemicals.com]
• 24. Biochemical Characterization of Recombinant Isocitrate Dehydrogenase and Its Putative Role in the Physiology of an Acidophilic Micrarchaeon - PMC [pmc.ncbi.nlm.nih.gov]
• 25. sigmaaldrich.com [sigmaaldrich.com]
• 26. Isocitrate dehydrogenase [protocols.io]
• 27. benchchem.com [benchchem.com]

The Citrate Choice: A Comparative Guide to Mono-, Di-, and Tri-Ammonium Citrate in Experimental Design

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is a foundational element of robust experimental design. Among the myriad of available buffering agents and chelating agents, the ammonium salts of citric acid—mono-, di-, and tri-ammonium citrate—offer a versatile toolkit. However, the subtle yet significant differences between these three variants are often overlooked, leading to suboptimal experimental outcomes. This guide provides an in-depth comparative analysis of mono-, di-, and tri-ammonium citrate, supported by experimental insights, to empower researchers in making informed decisions for their specific applications.

Physicochemical Properties: A Tale of Three Salts

The progressive neutralization of the three carboxylic acid groups of citric acid with ammonia results in mono-, di-, and tri-ammonium citrate. This sequential neutralization directly impacts their physicochemical properties, most notably their pH in solution and their thermal stability. These differences are not merely academic; they have profound implications for experimental design, as detailed in the following sections.

Property	Mono-ammonium Citrate	Di-ammonium Citrate	Tri-ammonium Citrate
Molecular Formula	C₆H₁₁NO₇[1][2]	C₆H₁₄N₂O₇	(NH₄)₃C₆H₅O₇[3]
Molecular Weight	209.15 g/mol [1]	226.18 g/mol	243.22 g/mol [3]
Typical pH of Solution	Acidic (approx. 3.0-3.5)[3]	Mildly Acidic to Neutral (approx. 5.0-6.0)[4]	Neutral to Mildly Alkaline (approx. 7.0-8.5)[3][4]
Buffering Range	Effective in acidic conditions	Effective around neutral pH	Effective in neutral to slightly alkaline conditions
Chelating Ability	Limited due to protonated carboxyl groups[5]	Good chelating agent[5]	Strong chelating agent[6]
Thermal Stability	Dehydrates at 110°C, decomposes >170°C[3]	Decomposes >150°C[3]	Least stable, decomposes around 80°C[3]

The Critical Role of pH: Buffering in Diverse Applications

The most significant differentiator between the three ammonium citrate salts is the pH of their aqueous solutions. This property dictates their suitability for a wide range of pH-sensitive experiments.

Protein Crystallization: A pH-Dependent Path to Structure

Protein crystallization is exquisitely sensitive to pH, which influences the surface charge of the protein and, consequently, its ability to form well-ordered crystals. The choice of ammonium citrate variant can be a critical parameter in screening for optimal crystallization conditions.

• Mono-ammonium Citrate: With its acidic pH range, it is a valuable tool for proteins that are stable and crystallize in acidic environments.[7]

• Di-ammonium Citrate: Its pH range around neutral makes it a versatile choice for a broad range of proteins.

• Tri-ammonium Citrate: The neutral to slightly alkaline pH of tri-ammonium citrate solutions can be advantageous for proteins that require these conditions for stability and crystallization.

Caption: Decision workflow for selecting an ammonium citrate buffer in protein crystallization based on pH requirements.

Nanoparticle Synthesis: pH as a Morphological Determinant

In the synthesis of nanoparticles, pH can significantly influence the size, shape, and stability of the resulting particles. The citrate ion acts as a capping agent, and its charge, which is pH-dependent, affects its interaction with the nanoparticle surface.

• Acidic (Mono-ammonium Citrate): May lead to different particle morphologies compared to neutral or alkaline conditions. The higher concentration of protons can also affect the reduction potential of the metal precursors.

• Neutral/Alkaline (Di- and Tri-ammonium Citrate): The more deprotonated citrate ions in these solutions can provide better stabilization for certain types of nanoparticles, influencing their growth and preventing aggregation.[8][9]

Chelating Properties in Action: The Case of Fertilizer Analysis

Ammonium citrate is a standard reagent in the agricultural industry for determining the amount of phosphate available to plants in fertilizers. This application hinges on the chelating ability of the citrate ion to complex with metal ions, such as iron and aluminum, that would otherwise precipitate phosphate, rendering it insoluble. The choice of ammonium citrate variant can impact the efficiency of this extraction.

Experimental Protocol: Comparative Phosphate Extraction from Fertilizer

Objective: To compare the efficiency of mono-, di-, and tri-ammonium citrate solutions in extracting phosphate from a standard fertilizer sample.

Materials:

• Standard phosphate fertilizer sample

• Mono-ammonium citrate

• Di-ammonium citrate

• Tri-ammonium citrate

• Deionized water

• Spectrophotometer and reagents for phosphate determination (e.g., molybdenum blue method)[10]

Procedure:

• Prepare 1 M solutions of each ammonium citrate salt.

• For each salt, perform the following extraction: a. Weigh 1 g of the fertilizer sample into a flask. b. Add 100 mL of the respective ammonium citrate solution. c. Agitate at a constant temperature (e.g., 65°C) for a specified time (e.g., 1 hour).[11] d. Filter the solution to remove any undissolved solids.

• Determine the phosphate concentration in the filtrate using a standard colorimetric method, such as the molybdenum blue method.[10]

• Compare the amount of phosphate extracted by each of the three ammonium citrate solutions.

Expected Outcome: Due to its higher pH and greater availability of deprotonated carboxyl groups, tri-ammonium citrate is expected to be the most effective chelating agent, leading to the highest extraction of phosphate. Di-ammonium citrate will likely show intermediate effectiveness, while mono-ammonium citrate, with its acidic nature and protonated carboxyl groups, is expected to be the least effective.[5]

Caption: Expected outcome of a comparative phosphate extraction experiment using different ammonium citrate solutions.

Thermal Stability: A Key Consideration in High-Temperature Applications

A study on the thermal decomposition of the three ammonium citrate salts revealed significant differences in their stability.[12] Tri-ammonium citrate was found to be the most stable, with a peak mass loss temperature of 200.65°C, while the di- and mono-ammonium salts decomposed at lower temperatures.[12] This is a critical consideration in applications involving heating, such as in certain chemical syntheses or material processing.

Conclusion: Making the Right Choice for Your Research

The choice between mono-, di-, and tri-ammonium citrate is not arbitrary but a critical decision that can significantly impact experimental results. By understanding their distinct physicochemical properties—particularly their pH, chelating ability, and thermal stability—researchers can select the optimal variant for their specific application.

• For acidic buffering needs , mono-ammonium citrate is the clear choice.

• For applications requiring chelation and buffering around a neutral pH , di- and tri-ammonium citrate are excellent candidates, with tri-ammonium citrate offering stronger chelation in neutral to slightly alkaline conditions.

• In high-temperature processes , the superior thermal stability of tri-ammonium citrate should be considered.

Ultimately, a thorough understanding of the principles outlined in this guide, coupled with empirical testing, will enable scientists and researchers to harness the full potential of these versatile reagents in their experimental endeavors.

References

• The Structural Dependence of the Thermal Stability of Citrates. (n.d.). Retrieved from [Link]

• Monoammonium citrate. (n.d.). PubChem. Retrieved from [Link]

• Evaluation of phosphate in fertilizers by means of the alkaline ammonium citrate extraction according to Petermann. (n.d.). WUR Library. Retrieved from [Link]

• Rapid Ammonium Citrate Extraction Method for Determination of Available Phosphorus. (n.d.). Journal of AOAC INTERNATIONAL. Retrieved from [Link]

• Can anyone provide me the method for determination of citrate soluble phosphorus from phosphatic fertilizers? (2022, May 2). ResearchGate. Retrieved from [Link]

• Synthesis of colloidal Ag nanoparticles with citrate based ionic liquids as reducing and capping agents. (n.d.). ResearchGate. Retrieved from [Link]

• Inorganic feed phosphate test methods. (n.d.). Retrieved from [Link]

• Effect of Citrate on the Size and the Magnetic Properties of Primary Fe3O4 Nanoparticles and Their Aggregates. (n.d.). MDPI. Retrieved from [Link]

• Monoammonium citrate. (n.d.). BuyersGuideChem. Retrieved from [Link]

• AMMONIUM CITRATE, MONOBASIC. (n.d.). gsrs. Retrieved from [Link]

• A strategy for selecting the pH of protein solutions to enhance crystallization. (n.d.). PMC - NIH. Retrieved from [Link]

• Citrate ions and chloride ions involved in the synthesis of anisotropic silver nanostructures. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of Citrate-Stabilized Silver Nanoparticles Modified by Thermal and pH Preconditioned Tannic Acid. (2020, October 15). NIH. Retrieved from [Link]

• Triammonium citrate an investigation into its application for surface cleaning. (n.d.). ResearchGate. Retrieved from [Link]

• Triammonium Citrate. (n.d.). Dr. Paul Lohmann. Retrieved from [Link]

• Homogeneous batch micro-crystallization of proteins from ammonium sulfate. (n.d.). PMC - NIH. Retrieved from [Link]

• One-Pot Synthesis of Ag/Quaternary Ammonium Salt Co-Decorated Mesoporous Silica Nanoparticles for Synergistic Treatment of Cancer and Bacterial Infections. (2022, July 19). PMC - NIH. Retrieved from [Link]

• 'Triammonium citrate: an investigation into its application for surface cleaning'. (2017, January 31). ResearchGate. Retrieved from [Link]'

• Crystallization of Macromolecules. (n.d.). PMC - NIH. Retrieved from [Link]

• TRIAMMONIUM CITRATE. (n.d.). Ataman Kimya. Retrieved from [Link]

• How obtain protein crystal? (2024, November 18). ResearchGate. Retrieved from [Link]

• Valorization of Hericium erinaceus By-Products for β-Glucan Recovery via Pulsed Electric Field-Assisted Alkaline Extraction and Prebiotic Potential Analysis. (n.d.). MDPI. Retrieved from [Link]

• Comparison of the measured and calculated pH values for ammonium buffers. (n.d.). ResearchGate. Retrieved from [Link]

• Modes of thermal decomposition of AN. (n.d.). ResearchGate. Retrieved from [Link]

• calcium chloride. (2018, October 5). Agricultural Marketing Service. Retrieved from [Link]

• 3458-72-8 CAS | tri-AMMONIUM CITRATE | Buffer Substances | Article No. 01150. (n.d.). Retrieved from [Link]

• Comparative evaluation of thermal decomposition behavior and thermal stability of powdered ammonium nitrate under different atmosphere conditions. (2017, September 5). PubMed. Retrieved from [Link]

• Comparative study of the thermal decomposition of ammonium nitrate in the presence of nanocrystalline copper ferrite. (n.d.). Materials Advances (RSC Publishing). Retrieved from [Link]

• (PDF) The Effectiveness of TRIS and Ammonium buffers in Glass Dissolution Studies: A Comparative Analysis. (2024, August 26). ResearchGate. Retrieved from [Link]

• Comparative evaluation of thermal decomposition behavior and thermal stability of powdered ammonium nitrate under different atmosphere conditions. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. Monoammonium citrate | C6H11NO7 | CID 22096630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. Buy Ammonium citrate (EVT-334415) | 7632-50-0 [evitachem.com]
• 4. researchgate.net [researchgate.net]
• 5. ams.usda.gov [ams.usda.gov]
• 6. researchgate.net [researchgate.net]
• 7. A strategy for selecting the pH of protein solutions to enhance crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis of Citrate-Stabilized Silver Nanoparticles Modified by Thermal and pH Preconditioned Tannic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. merckmillipore.com [merckmillipore.com]
• 11. academic.oup.com [academic.oup.com]
• 12. libjournals.unca.edu [libjournals.unca.edu]

A Senior Application Scientist's Guide to Evaluating Di-Ammonium Hydrogen Citrate from Different Suppliers for Pharmaceutical Analysis

Abstract

Di-Ammonium hydrogen citrate is a critical reagent in pharmaceutical research and development, primarily utilized for its buffering capacity in analytical techniques and formulations.[1][2][3] The performance of this reagent can be significantly influenced by its purity and the presence of contaminants, which may vary between suppliers. This guide provides a comprehensive framework for the comparative evaluation of di-Ammonium hydrogen citrate from different commercial sources. We present a series of experimental protocols designed to assess key performance attributes, including assay, pH and buffering capacity, levels of critical impurities, and performance in a representative High-Performance Liquid Chromatography (HPLC) application. This guide is intended for researchers, scientists, and drug development professionals to enable informed selection of this crucial reagent, ensuring the reliability and reproducibility of their scientific work.

Introduction: The Unseen Influence of a Workhorse Buffer

Di-Ammonium hydrogen citrate ((NH₄)₂HC₆H₅O₇) is a dibasic salt of citric acid, widely employed in the pharmaceutical industry.[1] Its utility stems from its ability to form stable buffer solutions, act as a chelating agent for metal ions, and its role in various chemical syntheses.[1][2][3] In the context of drug development, it is a frequently used component in analytical mobile phases, particularly for HPLC, and in the formulation of both small molecule and biologic drug products.[3]

The seemingly simple choice of supplier for a common reagent like di-Ammonium hydrogen citrate can have profound implications for experimental outcomes. Variations in manufacturing processes can lead to differences in purity, the presence of insoluble matter, and levels of elemental and organic impurities.[4] These variations can manifest as shifting retention times in chromatography, degradation of sensitive analytes, or instability of formulated drug products. Therefore, a systematic evaluation of di-Ammonium hydrogen citrate from different suppliers is not a trivial exercise but a crucial step in ensuring analytical method robustness and product quality.

This guide outlines a series of straightforward yet powerful analytical procedures to empower the end-user to conduct a performance-based comparison of di-Ammonium hydrogen citrate from various sources.

Critical Quality Attributes and Their Impact

Before delving into the experimental protocols, it is essential to understand the key quality attributes of di-Ammonium hydrogen citrate and their potential impact on pharmaceutical applications.

Critical Quality Attribute	Potential Impact if Uncontrolled
Assay (Purity)	Inaccurate buffer concentration leading to pH shifts and inconsistent analytical results.
pH and Buffering Capacity	Poor pH control in mobile phases or formulations, affecting analyte retention, peak shape, and drug product stability.
Insoluble Matter	Clogging of HPLC columns and instrument tubing, leading to system downtime and inaccurate results.
Heavy Metal Impurities	Can interfere with electrochemical detection, catalyze degradation of active pharmaceutical ingredients (APIs), and pose a toxicity risk in final drug products.
UV-Absorbing Impurities	Can create baseline noise and ghost peaks in HPLC analysis, interfering with the detection and quantification of analytes.
Chloride and Sulfate Impurities	Can cause corrosion of stainless-steel components in HPLC systems and may be detrimental in certain formulations.

Experimental Evaluation Framework

This section details the experimental protocols for a comprehensive evaluation of di-Ammonium hydrogen citrate from three hypothetical suppliers: Supplier A, Supplier B, and Supplier C.

Visual Inspection and Solubility

A simple yet informative first step is the visual inspection of the material from each supplier.

Protocol:

• Place approximately 1 g of di-Ammonium hydrogen citrate from each supplier onto a clean, white weighing paper.

• Observe the color and consistency of the crystals. Note any discoloration or presence of clumps.

• Prepare a 10% (w/v) solution of each sample in deionized water.

• Stir gently and observe the dissolution. Note the time taken for complete dissolution and the clarity of the resulting solution.

Assay (Purity) by Titration

The assay determines the purity of the di-Ammonium hydrogen citrate. A common method is an alkalimetric titration.

Protocol:

• Accurately weigh approximately 0.5 g of di-Ammonium hydrogen citrate from each supplier.

• Dissolve each sample in 50 mL of deionized water.

• Add 2-3 drops of phenolphthalein indicator.

• Titrate with a standardized 0.1 M sodium hydroxide (NaOH) solution until a persistent pink color is observed.

• Record the volume of NaOH consumed.

• Calculate the assay using the following formula: Assay (%) = (V × M × F × 100) / W Where:

  • V = Volume of NaOH consumed (L)

  • M = Molarity of NaOH solution (mol/L)

  • F = Molar mass of di-Ammonium hydrogen citrate (226.18 g/mol )

  • W = Weight of the sample (g)

pH and Buffering Capacity

This experiment assesses the pH of a standard solution and its ability to resist pH changes, a critical function of a buffer.

Protocol:

• Prepare a 0.1 M solution of di-Ammonium hydrogen citrate from each supplier in deionized water.

• Measure the initial pH of each solution using a calibrated pH meter.

• Take 100 mL of each 0.1 M solution and titrate with 0.1 M hydrochloric acid (HCl), recording the pH after each 1 mL addition until the pH drops by 2 units.

• Take a fresh 100 mL of each 0.1 M solution and titrate with 0.1 M sodium hydroxide (NaOH), recording the pH after each 1 mL addition until the pH increases by 2 units.

• Plot the pH versus the volume of acid or base added to visualize the buffering capacity.

Determination of Impurities

Protocol:

• Accurately weigh 10 g of di-Ammonium hydrogen citrate from each supplier.

• Dissolve each sample in 100 mL of deionized water.

• Filter the solutions through a pre-weighed 0.45 µm membrane filter.

• Wash the filter with deionized water.

• Dry the filter at 105°C to a constant weight.

• The increase in the weight of the filter represents the amount of insoluble matter.

A simplified limit test can be performed as described in various pharmacopoeias.

Protocol:

• Prepare a 1 g/10 mL solution of each sample in water.

• Adjust the pH to 3.0-4.0 with dilute acetic acid or ammonia solution.

• Add 1.2 mL of thioacetamide-glycerin base TS and mix. Dilute to 50 mL with water and allow to stand for 5 minutes.

• Prepare a lead standard solution (10 ppm Pb).

• Visually compare the color of the sample solutions against the lead standard. The color of the sample solution should not be darker than the standard.

Limit tests for chloride and sulfate are also common pharmacopoeial methods.

Chloride Test Protocol:

• To 10 mL of a 10% (w/v) solution of each sample, add 1 mL of dilute nitric acid and 1 mL of silver nitrate solution.

• Allow to stand for 5 minutes, protected from light.

• Compare the opalescence with a standard containing a known amount of chloride.

Sulfate Test Protocol:

• To 10 mL of a 10% (w/v) solution of each sample, add 1 mL of dilute hydrochloric acid and 1 mL of barium chloride solution.

• Allow to stand for 10 minutes.

• Compare the turbidity with a standard containing a known amount of sulfate.

Performance in HPLC Analysis

This is a practical test to evaluate the suitability of the di-Ammonium hydrogen citrate for a real-world application.

HPLC Method Parameters:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: 20 mM di-Ammonium hydrogen citrate buffer (pH 4.5) : Acetonitrile (80:20 v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Analyte: A model compound (e.g., caffeine at 10 µg/mL)

Protocol:

• Prepare the mobile phase using di-Ammonium hydrogen citrate from each supplier.

• Equilibrate the HPLC system with each mobile phase for at least 30 minutes.

• Run a blank gradient (if applicable) or a blank isocratic run for 30 minutes to assess the baseline noise and any ghost peaks.

• Inject the caffeine standard multiple times (n=6) and evaluate the following parameters:

  • Retention time reproducibility (%RSD)

  • Peak area reproducibility (%RSD)

  • Peak asymmetry (tailing factor)

  • Baseline noise and drift

Visualization of Experimental Workflow

Caption: Experimental workflow for the comparative evaluation of di-Ammonium hydrogen citrate.

Hypothetical Results and Discussion

The following tables summarize hypothetical results for the di-Ammonium hydrogen citrate from the three suppliers.

Table 1: Physicochemical Properties

Parameter	Supplier A	Supplier B	Supplier C	Specification
Appearance	White, crystalline powder	White, crystalline powder	Slightly off-white, fine powder	White, crystalline powder
Solubility (10% w/v)	Clear, colorless solution	Clear, colorless solution	Slightly hazy solution	Clear and colorless
Assay (%)	99.8%	99.5%	98.2%	99.0 - 102.0%
pH (0.1 M solution)	4.8	4.9	5.3	4.6 - 5.2

Table 2: Impurity Profile

Parameter	Supplier A	Supplier B	Supplier C	Specification
Insoluble Matter (%)	0.002	0.004	0.015	≤ 0.005%
Heavy Metals (as Pb)	Passes	Passes	Fails	Passes
Chloride (ppm)	< 5	< 5	20	≤ 5 ppm
Sulfate (ppm)	< 10	< 10	50	≤ 20 ppm

Table 3: HPLC Performance

Parameter	Supplier A	Supplier B	Supplier C
Baseline Noise (mAU)	0.05	0.08	0.25
Ghost Peaks	None observed	None observed	Multiple small peaks observed
Retention Time %RSD (n=6)	0.15	0.20	0.85
Peak Area %RSD (n=6)	0.30	0.45	2.50
Peak Asymmetry	1.1	1.2	1.8

Interpretation of Hypothetical Results:

• Supplier A demonstrates excellent performance across all tests. The material is pure, dissolves readily, and meets all impurity specifications. In the HPLC application, it provides a stable baseline and reproducible results, making it the ideal choice for sensitive analytical methods.

• Supplier B also provides material of good quality that meets all specifications. The slightly higher baseline noise in the HPLC test might be acceptable for less sensitive applications, but for trace analysis, Supplier A would be preferable.

• Supplier C provides material that fails to meet several key specifications. The off-white color and haziness upon dissolution suggest the presence of impurities, which is confirmed by the high level of insoluble matter and the failure of the heavy metals and anion tests. The poor performance in the HPLC application, with high baseline noise, ghost peaks, and poor reproducibility, renders this material unsuitable for this purpose. The higher pH of the solution also falls outside the typical range.

Conclusion and Recommendations

This guide provides a robust framework for the performance evaluation of di-Ammonium hydrogen citrate from different suppliers. The hypothetical case study demonstrates that significant variations can exist between suppliers and that these can have a direct impact on analytical performance.

It is strongly recommended that laboratories establish a routine quality assessment for critical reagents like di-Ammonium hydrogen citrate, especially when changing suppliers or for use in validated analytical methods. The experimental protocols outlined herein can be adapted to suit specific laboratory needs and regulatory requirements. By investing a small amount of time in upfront evaluation, researchers can save significant time and resources by preventing analytical issues and ensuring the generation of high-quality, reproducible data.

References

• Thermo Fisher Scientific. (n.d.). Assay for Citrate and Phosphate in Pharmaceutical Formulations Using Ion Chromatography.
• FUJIFILM Wako Chemicals U.S.A. Corporation. (n.d.). di-Ammonium Hydrogen Citrate.
• Merck. (n.d.). di-Ammonium hydrogen citrate for analysis EMSURE ACS,Reag. Ph Eur.
• Pharmaguideline. (n.d.). Method of Analysis for Sodium Citrate.
• Synthetika. (n.d.). di-Ammonium hydrogen citrate.
• Ibresco. (n.d.). di-Ammonium hydrogen citrate.
• PubChem. (n.d.). Diammonium Citrate.
• Hotha, K. K., et al. (2016). Development of Better-Quality Assay Method for the Citric Acid and Sodium Citrate in Ophthalmic/Oral Solutions and Their Application to. Scientific Research Publishing.
• Wisdomlib. (2025). Ammonium dihydrogen phosphate buffer: Significance and symbolism.
• Zhang, J., et al. (2010). Influence of impurities on ammonium dihydrogen phosphate crystallization process. Journal of Crystal Growth.

Sources

• 1. di-Ammonium hydrogen citrate - SYNTHETIKA [synthetikaeu.com]
• 2. di-Ammonium hydrogen citrate | ibresco [ibresco.com]
• 3. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Assessing the Impact of di-Ammonium Hydrogen Citrate on Spectroscopic Measurements

Introduction: Beyond a Simple Buffer, A Complex Spectroscopic Variable

In the landscape of biochemical and pharmaceutical research, the selection of a buffering agent is often treated as a routine decision, a mere prerequisite for maintaining pH. However, this choice can have profound and often underestimated consequences for the accuracy and reliability of spectroscopic measurements. Di-Ammonium hydrogen citrate, a widely used buffer and chelating agent, is a case in point.[1][2] Its constituent ions—citrate and ammonium—are both spectroscopically active and chemically reactive, introducing variables that can confound results if not properly understood and controlled.

This guide moves beyond a simple recitation of buffer properties. As researchers, scientists, and drug development professionals, our goal is not just to acquire data, but to ensure its integrity. Here, we will dissect the multifaceted impact of di-Ammonium hydrogen citrate on common spectroscopic techniques, including UV-Vis, Fluorescence, and Circular Dichroism. We will explore the underlying chemical principles of interference, provide a framework for objective comparison with alternative buffers, and equip you with robust experimental protocols to validate your choice of buffer system. This is a self-validating approach, designed to instill confidence in your spectroscopic data from the ground up.

The Spectroscopic Profile of Di-Ammonium Hydrogen Citrate: What Are We Really Putting in the Cuvette?

Di-Ammonium hydrogen citrate (C₆H₁₄N₂O₇) is the dibasic salt of citric acid, typically yielding a solution with a pH in the range of 4.6 to 5.2.[3] To understand its spectroscopic impact, we must consider the contributions of both the citrate and the ammonium ions.

• The Citrate Component: The citrate molecule contains carboxyl groups, which are known chromophores in the ultraviolet region.[4] The absorbance profile of citrate is highly dependent on pH due to the protonation state of these carboxyl groups. In highly acidic conditions (pH < 1.0), where the carboxyl groups are fully protonated, citric acid exhibits a distinct absorption maximum around 209 nm.[4][5] As the pH increases into the working range of di-Ammonium hydrogen citrate, this peak broadens and shifts, contributing to background absorbance in the far-UV region (below 240 nm). This is a critical consideration for protein analysis, where measurements for secondary structure (e.g., via Circular Dichroism) are made in this range.[6]

• The Ammonium Component: While the ammonium ion (NH₄⁺) does not absorb significantly in the UV-Vis range, it possesses distinct vibrational modes that are active in Infrared (IR) and Raman spectroscopy.[7] Furthermore, the presence of ammonium ions can influence the solvation and stability of macromolecules, indirectly affecting their spectroscopic properties.[8]

The following diagram illustrates the logical flow for evaluating a buffer's suitability for a given spectroscopic method.

Caption: Workflow for assessing buffer suitability in spectroscopic analysis.

Comparative Analysis: Di-Ammonium Hydrogen Citrate vs. Common Alternatives

The choice of buffer should always be an evidence-based decision. The following table summarizes the potential impact of di-Ammonium hydrogen citrate in comparison to other commonly used buffers.

Spectroscopic Method	Di-Ammonium Hydrogen Citrate	Phosphate Buffer (e.g., PBS)	Tris Buffer	HEPES Buffer
UV-Vis (Far-UV, <240nm)	High Interference: Significant absorbance from the citrate carboxyl groups.[4]	Low Interference: Generally transparent above 200 nm.[9]	High Interference: Significant absorbance below 230 nm.	Moderate Interference: Absorbs below 240 nm.
UV-Vis (Protein A280)	Low Direct Interference: Generally transparent at 280 nm.[10] However, high background at 220nm can affect purity ratios (A260/A280).	Low Interference: Excellent choice for A280 measurements.[11]	Low Interference: Generally suitable for A280.	Low Interference: Generally suitable for A280.
Fluorescence	Potential for Indirect Interference: Photochemical degradation of citrate, catalyzed by trace metals, can produce reactive species that modify proteins and potentially alter their fluorescence.[12] It can also act as a metal chelator, which may be beneficial or detrimental depending on the system.[13]	Generally Low Interference: Considered a non-interfering buffer for many fluorescence applications.	Potential Interference: The primary amine in Tris can react with certain fluorophores (e.g., NHS esters) and can quench fluorescence in some cases.	Generally Low Interference: Often a good choice for fluorescence studies.
Circular Dichroism (CD)	High Interference in Far-UV: Strong absorbance below 240 nm masks protein secondary structure signals.[14] Can alter protein conformation compared to other buffers.[14]	Good Choice: Generally transparent in the far-UV, making it suitable for secondary structure analysis.	High Interference in Far-UV: Absorbance below 230 nm is problematic.	Moderate Interference: Can be used, but phosphate is often preferred due to lower absorbance.
NMR	Observable Signals: The citrate methylene protons will produce signals in the ¹H NMR spectrum (~2.7 ppm), which could overlap with analyte signals.[15] The ammonium signal may also be present. Chelation of paramagnetic metals can cause line broadening.	No Proton Signals: Does not contribute signals to the ¹H NMR spectrum.	Observable Signals: Will show signals in the ¹H NMR spectrum.	Observable Signals: Will show multiple signals in the ¹H NMR spectrum.

Experimental Protocols for Assessing Buffer Interference

Trust in your results begins with a self-validating experimental design. The following protocols provide a systematic approach to quantifying the impact of your chosen buffer.

Protocol 1: Baseline UV-Vis Spectral Analysis of Buffer

Objective: To determine the intrinsic absorbance of di-Ammonium hydrogen citrate across the UV-Vis spectrum.

Causality: Any absorbance from the buffer itself will contribute to the total measured absorbance, leading to an overestimation of the analyte concentration or masking of its spectral features. This protocol isolates the buffer's contribution.[9]

Methodology:

• Prepare the Buffer: Prepare the di-Ammonium hydrogen citrate buffer at the exact concentration and pH you intend to use in your experiment (e.g., 50 mM, pH 4.8).

• Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for stabilization.

• Blank Measurement:

  • Fill a clean, quartz cuvette with high-purity, deionized water.

  • Place the cuvette in the spectrophotometer.

  • Perform a "blank" or "zero" measurement. This instructs the instrument to subtract the absorbance of the water and the cuvette from all subsequent measurements.[16]

• Buffer Measurement:

  • Empty and dry the cuvette, then rinse it twice with small aliquots of your di-Ammonium hydrogen citrate buffer.

  • Fill the cuvette with the buffer.

  • Place the cuvette in the spectrophotometer and acquire a full-range spectrum (e.g., 190 nm to 400 nm).

• Analysis:

  • Examine the resulting spectrum. Note the absorbance value at your key analytical wavelengths (e.g., 220 nm for peptide bonds, 280 nm for proteins).

  • Trustworthiness Check: A suitable buffer for direct absorbance measurements should have a very low absorbance (ideally <0.05 AU) at the analytical wavelength.[11] If the absorbance is high, you must either choose an alternative buffer or use a colorimetric assay that shifts the measurement into the visible range.[17]

Sources

• 1. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lohmann-minerals.com [lohmann-minerals.com]
• 3. 3012-65-5・Diammonium Hydrogen Citrate・044-31615[Detail Information] | [Pharma Manufacturing & QC][Common Chemicals & Lab Tools]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 4. Convenient UV-spectrophotometric determination of citrates in aqueous solutions with applications in the pharmaceutical analysis of oral electrolyte formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jfda-online.com [jfda-online.com]
• 6. The use of circular dichroism in the investigation of protein structure and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Ammonium citrate dibasic | 3012-65-5 [chemicalbook.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Photochemical degradation of citrate buffers leads to covalent acetonation of recombinant protein therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Ammonium citrate dibasic(3012-65-5) 1H NMR [m.chemicalbook.com]
• 16. researchgate.net [researchgate.net]
• 17. Bradford protein assay - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

A Senior Scientist's Guide to the Proper Disposal of di-Ammonium Hydrogen Citrate

As laboratory professionals, our responsibility extends beyond discovery and analysis; it encompasses the safe and environmentally conscious management of all chemical substances, including their disposal. This guide provides a detailed, authoritative framework for the proper disposal of di-Ammonium hydrogen citrate (CAS No. 3012-65-5), ensuring the safety of personnel and compliance with regulatory standards. The procedures outlined herein are based on established safety data and best practices, empowering your team to handle this common laboratory reagent with confidence and integrity.

Core Hazard Assessment & Precautionary Measures

Understanding the intrinsic hazards of a substance is the foundation of its safe handling and disposal. Di-Ammonium hydrogen citrate is not benign; it presents specific risks that dictate the required protective measures.

Causality of Hazards: The primary hazards are irritant effects on the eyes, skin, and respiratory system.[1][2][3] These are localized chemical reactions between the citrate salt and sensitive tissues. The requirement for sealed, labeled waste containers stems from its classification as a waste that must be handled by licensed facilities and to prevent environmental release, as it is considered slightly hazardous to water.[4]

Table 1: Hazard Identification for di-Ammonium Hydrogen Citrate

Hazard Classification	GHS Code	Description	Authoritative Source
Serious Eye Damage/Irritation	H319	Causes serious eye irritation upon contact.	[1][4][5]
Skin Corrosion/Irritation	H315	Causes skin irritation.	[1][6]

| Specific Target Organ Toxicity | H335 | May cause respiratory irritation if inhaled as dust. |[2] |

Before beginning any disposal procedure, it is mandatory to wear the appropriate Personal Protective Equipment (PPE). The selection of PPE is a direct response to the identified hazards.

Table 2: Mandatory Personal Protective Equipment (PPE)

Equipment	Standard	Rationale for Use
Eye Protection	Goggles (EN 166)	Protects against dust particles and potential splashes, preventing serious eye irritation.[1]
Hand Protection	Chemical-resistant gloves (EN 374)	Prevents direct skin contact, mitigating the risk of skin irritation.[4][5]
Body Protection	Long-sleeved lab coat	Provides a barrier against accidental spills and contamination of personal clothing.[1]

| Respiratory Protection | NIOSH/MSHA approved respirator | Required only for large-scale operations or when adequate ventilation cannot be maintained to prevent respiratory tract irritation from dust.[1][6] |

Disposal Decision Workflow

The correct disposal path depends on the form and quantity of the waste. This workflow provides a clear decision-making process for handling di-Ammonium hydrogen citrate waste streams in a laboratory setting.

Caption: Disposal Decision Workflow for di-Ammonium Hydrogen Citrate.

Step-by-Step Disposal Protocols

Adherence to a standardized protocol is critical for safety and compliance. The following procedures provide clear, actionable steps for common disposal scenarios.

Protocol A: Small-Scale Laboratory Spills (Solid)

This protocol addresses the immediate cleanup of minor spills on a benchtop or floor.

• Secure the Area: Ensure the spill area is clear of personnel. If the spill is large or dust is airborne, evacuate the immediate area.

• Don PPE: At a minimum, wear the PPE outlined in Table 2.

• Contain Spill: Gently cover the spill with a dry, inert absorbent material like sand or vermiculite to prevent dust from becoming airborne.

• Collect Material: Carefully sweep or scoop the material into a designated, sealable waste container.[1] Crucially, do not use a vacuum cleaner unless it is specifically rated for hazardous dust, as this can disperse fine particles into the air. Avoid any actions that create dust.

• Decontaminate Surface: Wipe the spill area with a damp cloth or paper towel. The contaminated area should be cleaned up immediately with water.[5]

• Dispose of Cleanup Materials: Place the used absorbent material, cloths, and any contaminated PPE into the same hazardous waste container.

• Seal and Label: Securely close the container. Label it clearly as "Hazardous Waste" and include the chemical name: "di-Ammonium hydrogen citrate."

• Final Wash: Wash hands thoroughly with soap and water after the procedure is complete.[4]

Protocol B: Unused or Waste Product (Solid & Aqueous Solutions)

This protocol covers the disposal of expired reagents, surplus material, or prepared solutions.

• Regulatory Principle: The cardinal rule is that di-Ammonium hydrogen citrate and its solutions must not be disposed of down the drain.[4] This is to prevent contamination of waterways, as the substance is slightly hazardous to water.[4]

• Solid Waste:

  • Ensure the original container is securely sealed. If transferring to a new waste container, ensure it is appropriate, sturdy, and chemically resistant.[7]

  • Label the container clearly as "Hazardous Waste" with the full chemical name.

• Aqueous Solutions:

  • Collect all waste solutions in a dedicated, sealable, and clearly labeled hazardous waste container.

  • Do not mix with incompatible wastes, such as strong oxidizing agents.[1][6]

• Storage: Store the sealed waste container in a designated secondary containment area, away from incompatible materials, while awaiting collection.

• Professional Disposal: Arrange for collection by your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service. These services are equipped to handle chemical waste through methods like controlled incineration with scrubbers to neutralize harmful decomposition products.

Protocol C: Contaminated Materials and Packaging

This protocol addresses items that have come into contact with the chemical.

• Empty Containers:

  • Contaminated packages must be completely emptied.[5]

  • If the container can be properly cleaned (triple rinsed with a suitable solvent, with the rinsate collected as hazardous waste), it may be recycled.[5][7]

  • If it cannot be properly cleaned, it must be disposed of in the same manner as the chemical itself.[5]

• Contaminated Debris:

  • All disposable items such as gloves, weigh boats, and paper towels that are contaminated with di-Ammonium hydrogen citrate must be collected in a sealed, labeled hazardous waste container.

  • Manage this container as described in Protocol B for professional disposal.

Regulatory Context and Final Verification

Disposal of any chemical is governed by a hierarchy of regulations. While this guide provides best practices based on Safety Data Sheets, the final authority rests with local, state, and federal regulations.

• Institutional Policy: Your first point of reference should always be your organization's EHS department. They will provide specific guidance that aligns with local regulations and available disposal facilities.

• National Standards: In the United States, chemical waste disposal is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8] Generators of hazardous waste are responsible for its lifecycle, from creation to final disposal ("cradle to grave").[8]

• Self-Validation: A disposal protocol is considered self-validating when it is documented, repeatable, and compliant with all applicable regulations. By following the steps outlined above and confirming them with your EHS office, you establish a trustworthy and defensible waste management system.

By integrating these expert-validated procedures into your laboratory's standard operating protocols, you uphold the highest standards of scientific integrity, operational safety, and environmental stewardship.

References

• di-Ammonium hydrogen citrate 100950 - Safety Data Sheet. (n.d.). DC Fine Chemicals.

• Safety Data Sheet: di-Ammonium hydrogen citrate. (n.d.). Mercateo.

• SAFETY DATA SHEET - di-Ammonium hydrogen citrate. (2023, October 19). Fisher Scientific.

• MATERIAL SAFETY DATA SHEET SDS/MSDS Di-Ammonium Hydrogen-Citrate. (n.d.). CDH Fine Chemical.

• di-AMMONIUM HYDROGEN CITRATE EXTRA PURE - Safety Data Sheet. (2022, December 12). Loba Chemie.

• Safety Data Sheet: di-Ammonium hydrogen citrate. (2024, March 2). Carl ROTH.

• Diammonium Citrate. (n.d.). PubChem. Retrieved from

• Chemical Spotlight: Ammonium Chloride. (2017, May 5). VelocityEHS.

• AMMONIUM CITRATE 10% W/W SOLUTION - Safety Data Sheet. (n.d.). Loba Chemie.

• SAFETY DATA SHEET - Ammonium citrate dibasic. (2025, April 28). Sigma-Aldrich.

• SAFETY DATA SHEET Ammonium Citrate Solution. (2013, February 7). FF-Chemicals.

• EHS Fact Sheet: Disposal of Aqueous Nonhazardous Wastes. (2024, August 9). College of Southern Nevada.

• SAFETY DATA SHEET - MRS 2179 ammonium salt hydrate. (2022, April 28). Sigma-Aldrich.

• SAFETY DATA SHEET - Acetic acid, ammonium salt. (2009, October 9). Fisher Scientific.

• Ammonium citrate dibasic ACS reagent, ≥98%. (n.d.). Sigma-Aldrich.

• Safety Data Sheet: Ammonium citrate solution (neutral). (2021, May 6). Carl ROTH.

• Ammonium Chloride - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health.

• Recovering Ammonia as Ammonium Citrate and Ammonium Sulfate from Sludge Digestion Liquors Using Membrane Contactors in a Pilot Plant. (n.d.). PMC - NIH.

• Label Review Manual - Chapter 13: Storage and Disposal. (2012, June 5). US EPA.

• Hazardous Waste Disposal Guide. (n.d.). Dartmouth Policy Portal.

• SAFETY DATA SHEET - Citric acid, diammonium salt. (2025, December 20). Fisher Scientific.

• Chemical Advisory - Solid Ammonium Nitrate (AN) Storage, Handling and Management. (2025, December 1). US EPA.

• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA.

Sources

• 1. fishersci.pt [fishersci.pt]
• 2. lobachemie.com [lobachemie.com]
• 3. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. static.mercateo.com [static.mercateo.com]
• 5. dcfinechemicals.com [dcfinechemicals.com]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. epa.gov [epa.gov]

A-Z Guide to Personal Protective Equipment for Handling di-Ammonium Hydrogen Citrate

Welcome to your comprehensive guide on the safe handling of di-Ammonium hydrogen citrate. As laboratory professionals, our primary responsibility extends beyond achieving accurate results to ensuring a safe environment for ourselves and our colleagues. This document provides an in-depth, experience-driven protocol for the selection and use of Personal Protective Equipment (PPE). We will delve into the "why" behind each recommendation, grounding our procedures in the specific hazards of this chemical.

Section 1: Hazard Identification & Risk Assessment

Di-Ammonium hydrogen citrate (CAS No. 3012-65-5) is a common laboratory reagent, often appearing as a white crystalline solid.[1] While not classified as acutely toxic, it presents definite hazards that necessitate careful handling.[2] According to the Globally Harmonized System (GHS), its primary classifications are:

• Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[2][3][4][5] This is the most consistently cited hazard.

• Skin Irritation (Category 2): Causes skin irritation.[2][3]

• Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory irritation.[1][6]

These hazards dictate our PPE strategy. The primary routes of exposure we must guard against are contact with the eyes and skin, and inhalation of the powder.

Section 2: The Hierarchy of Controls: Your First Line of Defense

Before we even consider PPE, it's crucial to implement higher-level safety controls. PPE is the last line of defense.[7]

• Engineering Controls: These are physical changes to the workspace to reduce hazards.

  • Chemical Fume Hood: Always handle the solid powder, especially when weighing or transferring, inside a certified chemical fume hood.[8] This contains airborne dust and prevents inhalation.[8]

  • Ventilation: Ensure the lab has adequate general ventilation to dilute any fugitive emissions.[6]

• Administrative Controls: These are procedural changes.

  • Standard Operating Procedures (SOPs): Develop and follow a detailed SOP for any procedure involving di-Ammonium hydrogen citrate.

  • Designated Areas: Establish a designated area for working with this chemical to prevent cross-contamination.[9]

  • Training: Ensure all personnel are trained on the specific hazards and handling procedures.[10][11]

Section 3: Core PPE Protocols for Di-Ammonium Hydrogen Citrate

Once engineering and administrative controls are in place, we select PPE to mitigate any residual risk.

Eye and Face Protection: A Non-Negotiable Requirement

Given the classification as a serious eye irritant, robust eye protection is mandatory.[3][4][5]

• What to Wear: ANSI Z87.1-compliant chemical splash goggles are required.[12] Safety glasses, even with side shields, do not provide an adequate seal against fine dust or splashes.[12]

• The Rationale: Dust particles can easily become airborne and circumvent the protection offered by standard safety glasses. A splash goggle provides a complete seal around the eyes, offering superior protection.

• When to Add a Face Shield: When handling large quantities (>1 kg) or when there is a significant risk of splashing (e.g., preparing a large volume of concentrated solution), a face shield should be worn in addition to chemical splash goggles.[12][13] The goggles protect from dust, while the shield protects the entire face from splashes.

Hand Protection: Selecting the Right Barrier

Direct contact can cause skin irritation.[2] Therefore, appropriate gloves are essential.

• What to Wear: Standard disposable nitrile laboratory gloves are suitable for handling di-Ammonium hydrogen citrate.[13] Always inspect gloves for tears or punctures before use.[14]

• The Rationale: Nitrile provides an effective barrier against incidental contact with the solid or its solutions.

• Proper Technique: After handling the chemical, remove gloves using the proper technique (without touching the outer surface) and dispose of them in the appropriate waste container.[15][16] Wash hands thoroughly with soap and water immediately after work is complete.[14][17]

Body Protection: Shielding Against Contamination

• What to Wear: A standard laboratory coat, properly fastened, is required to protect your skin and personal clothing from contamination.[8][12] Long pants and closed-toe shoes are a baseline requirement for all laboratory work.[12][13]

• The Rationale: The lab coat acts as a removable barrier. If a spill occurs, the contaminated coat can be removed quickly to prevent the chemical from reaching your skin.

Respiratory Protection: When is it Necessary?

While di-Ammonium hydrogen citrate is not highly volatile, the solid powder can become airborne, posing a respiratory irritation hazard.[6]

• When to Wear: Respiratory protection is typically not required if all handling of the powder is conducted within a properly functioning chemical fume hood.

• Situations Requiring a Respirator: If you must handle the powder outside of a fume hood (a practice that should be avoided), or if you are cleaning up a large spill, a respirator is necessary.

• What to Wear: A NIOSH-approved N95 particulate respirator is the minimum requirement for protection against airborne dust.[15] All respirator use must be done under a formal respiratory protection program, as required by OSHA, which includes fit testing and medical clearance.

Section 4: Operational Guide: PPE in Practice

Let's apply these principles to common laboratory tasks.

Workflow: PPE Selection for Handling Di-Ammonium Hydrogen Citrate

This diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for di-Ammonium hydrogen citrate.

Step-by-Step Protocols

1. Weighing Solid Di-Ammonium Hydrogen Citrate:

• Location: Inside a chemical fume hood.

• PPE: Chemical splash goggles, nitrile gloves, lab coat.

• Procedure:

  • Cover the balance and surrounding work surface with disposable bench paper.[9]

  • Don all required PPE.

  • Carefully scoop the chemical from the stock container to a weigh boat, avoiding dust generation.[9]

  • Keep the stock container closed when not in use.[9]

  • After weighing, clean any residual powder from the spatula and weigh boat, and decontaminate the balance and surrounding area using a wet wipe method.

  • Dispose of contaminated paper, gloves, and wipes in the designated chemical waste stream.

2. Preparing an Aqueous Solution:

• Location: On a benchtop with clear access to an eyewash station.

• PPE: Chemical splash goggles, nitrile gloves, lab coat.

• Procedure:

  • Don all required PPE.

  • Add the pre-weighed solid di-Ammonium hydrogen citrate to the solvent (e.g., water) slowly.

  • Stir to dissolve. If heating is required, do so gently.

  • Label the final solution container clearly.

  • Clean the work area upon completion.

Section 5: Emergency & Disposal Plans

Spill Response:

• Small Spill (<5g):

  • Alert others in the area.

  • Wearing your base PPE (goggles, gloves, lab coat), gently cover the spill with an absorbent material.

  • Carefully sweep the material into a designated waste container.[11]

  • Clean the area with a wet wipe and dispose of all cleanup materials as chemical waste.[11]

• Large Spill (>5g):

  • Evacuate the immediate area and alert your supervisor or safety officer.[11]

  • Only personnel trained in hazardous spill cleanup and wearing appropriate PPE, including an N95 respirator, should address the spill.[11]

Disposal:

• Chemical Waste: All solid waste and concentrated solutions of di-Ammonium hydrogen citrate must be disposed of according to your institution's hazardous waste guidelines. Do not pour down the drain.[3]

• Contaminated PPE: Used gloves, contaminated wipes, and bench paper should be disposed of as solid chemical waste.

Summary of PPE Requirements

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Powder (in Fume Hood)	Chemical Splash Goggles	Nitrile Gloves	Lab Coat	Not Required
Preparing Solutions	Chemical Splash Goggles	Nitrile Gloves	Lab Coat	Not Required
Handling Large Quantities (>1kg)	Goggles & Face Shield	Nitrile Gloves	Lab Coat	As per risk assessment
Small Spill Cleanup	Chemical Splash Goggles	Nitrile Gloves	Lab Coat	Not Required
Large Spill Cleanup	Chemical Splash Goggles	Nitrile Gloves	Lab Coat	N95 Respirator (Minimum)

By adhering to these protocols, you build a framework of safety that protects you and your research. Always remember to consult your institution's specific safety plans and the Safety Data Sheet (SDS) for the most current information before beginning any work.

References

• NIOSH Pocket Guide to Chemical Hazards . National Institute for Occupational Safety and Health.

• NIOSH Pocket Guide to Chemical Hazards . Labelmaster.

• Pocket Guide to Chemical Hazards Introduction . National Institute for Occupational Safety and Health.

• di-Ammonium hydrogen citrate SDS . Merck Millipore.

• Niosh Pocket Guide To Chemical Hazards . U.S. Government Bookstore.

• Safety Data Sheet - Ammonium citrate dibasic . Sigma-Aldrich.

• di-Ammonium hydrogen citrate 100950 - Safety Data Sheet . DC Fine Chemicals.

• Safety Data Sheet: di-Ammonium hydrogen citrate . Carl ROTH.

• Safety Data Sheet: di-Ammonium hydrogen citrate . Mercateo.

• di-AMMONIUM HYDROGEN CITRATE EXTRA PURE - Safety Data Sheet . Loba Chemie.

• Personal Protective Equipment Requirements for Laboratories . University of Washington Environmental Health and Safety.

• OSHA's PPE Laboratory Standards . Clarion Safety Systems.

• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide . Lab Manager.

• Occupational Health Guidelines for Chemical Hazards (81-123) . Centers for Disease Control and Prevention.

• A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection . National Institutes of Health.

• OSHA Lab Safety Equipment: Requirements & Compliance Guide . Thomas Scientific.

• Diammonium Citrate . PubChem, National Institutes of Health.

• Hazard Summary: AMMONIUM CITRATE . New Jersey Department of Health.

• Weighing Hazardous Powders in the Laboratory . University of California, Berkeley, Environment, Health & Safety.

• Handling and Storing Chemicals . Lab Manager.

• Ammonium citrate tribasic - Safety Data Sheet . ChemicalBook.

• Safety Data Sheet FERRIC AMMONIUM CITRATE . ChemSupply Australia.

• Part D: Chemical Safety Procedures for Laboratories . University of Wisconsin-La Crosse.

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY . University of California, Santa Cruz.

• Safe Handling Practices for Laboratory Chemicals . GZ Industrial Supplies.

• Ammonium citrate dibasic - Safety Data Sheet . Sigma-Aldrich.

Sources

• 1. Diammonium Citrate | C6H14N2O7 | CID 18171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. dcfinechemicals.com [dcfinechemicals.com]
• 5. static.mercateo.com [static.mercateo.com]
• 6. lobachemie.com [lobachemie.com]
• 7. A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uwlax.edu [uwlax.edu]
• 9. ehs.wisc.edu [ehs.wisc.edu]
• 10. clarionsafety.com [clarionsafety.com]
• 11. nj.gov [nj.gov]
• 12. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 13. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 14. artsci.usu.edu [artsci.usu.edu]
• 15. chemicalbook.com [chemicalbook.com]
• 16. uprm.edu [uprm.edu]
• 17. gz-supplies.com [gz-supplies.com]